3-Methoxy-4-tetrazol-1-yl-phenylamine

• CAS: 524040-12-8

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Methoxy-4-tetrazol-1-yl-phenylamine

This guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 3-Methoxy-4-tetrazol-1-yl-phenylamine, a molecule of interest in contemporary drug discovery and development. While specific experimental data for this compound is limited in publicly accessible literature, this document synthesizes available information and provides expert insights based on analogous structures and established chemical principles.

Core Molecular Attributes and Physicochemical Properties

3-Methoxy-4-tetrazol-1-yl-phenylamine (also known as 3-Methoxy-4-(1H-tetrazol-1-yl)aniline) is an aromatic amine featuring a methoxy group and a tetrazole ring substituent on the phenylamine core. The strategic placement of these functional groups imparts a unique electronic and steric profile, suggesting its potential as a versatile scaffold in medicinal chemistry.

While comprehensive experimental data on this specific molecule is not widely published, we can present its fundamental identifiers and infer key properties based on its structure and data from closely related analogs.

Table 1: Physicochemical Properties of 3-Methoxy-4-tetrazol-1-yl-phenylamine and a Positional Isomer

Property	3-Methoxy-4-(1H-tetrazol-1-yl)aniline	3-methoxy-5-(1H-tetrazol-1-yl)aniline (Isomer)
CAS Number	524040-12-8[1]	883291-48-3[2]
Molecular Formula	C8H9N5O[1]	C8H9N5O[2]
Molecular Weight	191.19 g/mol [1]	191.19 g/mol [2]
IUPAC Name	3-Methoxy-4-(1H-tetrazol-1-yl)aniline	3-methoxy-5-(tetrazol-1-yl)aniline[2]
Calculated LogP	Not available	0.4[2]
Hydrogen Bond Donors	1	1[2]
Hydrogen Bond Acceptors	5	5[2]
Rotatable Bonds	2	2[2]

Note: The properties for 3-methoxy-5-(1H-tetrazol-1-yl)aniline are computationally derived and presented here as an estimation for the target compound due to the lack of specific experimental data.

Synthesis and Reaction Mechanisms

The synthesis of 1-substituted-1H-tetrazoles from primary amines is a well-established transformation in organic chemistry.[3] A plausible and efficient route to 3-Methoxy-4-tetrazol-1-yl-phenylamine involves the reaction of the corresponding aniline with an orthoformate and sodium azide.

Proposed Synthetic Workflow

The synthesis can be conceptualized as a one-pot reaction where the aniline is first converted to an intermediate imidate, which then undergoes cyclization with azide to form the tetrazole ring.

Caption: Proposed one-pot synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on a general method for the synthesis of 1-substituted 1H-1,2,3,4-tetrazoles.[4]

• Reaction Setup: To a solution of 3-amino-4-methoxyaniline (1 equivalent) in a suitable solvent such as dimethyl sulfoxide (DMSO), add triethyl orthoformate (1.2 equivalents).

• Addition of Azide: Carefully add sodium azide (1.5 equivalents) to the reaction mixture.

• Catalysis: Introduce a catalyst, such as Ytterbium (III) trifluoromethanesulfonate (Yb(OTf)3) (e.g., 5 mol%).

• Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 100-120 °C. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. Quench the reaction by the slow addition of water.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate. Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel.

Potential Applications in Drug Development

The tetrazole moiety is a well-recognized bioisostere for the carboxylic acid group, offering improved metabolic stability and pharmacokinetic properties.[3][5] This makes tetrazole-containing compounds highly valuable in medicinal chemistry. Based on the biological activities reported for structurally similar compounds, 3-Methoxy-4-tetrazol-1-yl-phenylamine holds promise in several therapeutic areas.

Anti-inflammatory and Analgesic Potential

Phenyltetrazole derivatives have been investigated for their anti-inflammatory and analgesic properties.[3] The structurally related compound, 3-(1H-Tetrazol-1-yl)aniline, is noted as an intermediate in the synthesis of anti-inflammatory drugs. It is plausible that 3-Methoxy-4-tetrazol-1-yl-phenylamine could serve as a scaffold for novel non-steroidal anti-inflammatory drugs (NSAIDs) or other anti-inflammatory agents.

Antimicrobial and Antitumor Activity

The positional isomer, 3-methoxy-5-(1H-tetrazol-1-yl)aniline, has been associated with antibacterial, antifungal, and antitumor properties.[6] Tetrazole derivatives, in general, are known to exhibit a broad spectrum of antimicrobial activities.[7] Furthermore, some tetrazole-pyrazole hybrids have shown activity against colon and prostate cancer cell lines.[7] This suggests that 3-Methoxy-4-tetrazol-1-yl-phenylamine could be a valuable starting point for the development of novel antimicrobial or anticancer therapeutics.

Antihypertensive and Cardiovascular Applications

Tetrazole-containing compounds are prominent in cardiovascular medicine, with several approved drugs featuring this moiety.[5] 3-(1H-Tetrazol-1-yl)aniline is also used in the development of antihypertensive medications. The tetrazole ring can effectively mimic the carboxylate group of angiotensin II receptor blockers (ARBs).

Safety and Handling

While specific toxicity data for 3-Methoxy-4-tetrazol-1-yl-phenylamine is not available, GHS hazard information for its isomer, 3-methoxy-5-(1H-tetrazol-1-yl)aniline, indicates that it is harmful if swallowed, in contact with skin, or inhaled, and causes skin and eye irritation.[2] It is also suspected to cause respiratory irritation.[2] Therefore, appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

3-Methoxy-4-tetrazol-1-yl-phenylamine is a chemical entity with significant potential for applications in drug discovery, particularly in the fields of anti-inflammatory, antimicrobial, and cardiovascular medicine. While there is a need for further experimental characterization of its physicochemical properties and biological activities, the established chemistry of tetrazoles and the known properties of its structural analogs provide a strong foundation for future research and development efforts. The synthetic route outlined in this guide offers a practical approach for obtaining this compound for further investigation.

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A Technical Guide to the Synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document provides a comprehensive technical guide for the synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine, a substituted aniline derivative with potential applications in medicinal chemistry and materials science. The tetrazole moiety is a well-recognized bioisostere for the carboxylic acid group, offering improved metabolic stability and pharmacokinetic properties in drug candidates.[1][2] This guide details a robust and efficient two-step synthetic pathway, commencing from the readily available starting material, 3-methoxy-4-nitroaniline. The synthesis involves the formation of a 1-substituted tetrazole ring, followed by the reduction of a nitro group to yield the target primary amine. The narrative emphasizes the chemical rationale behind the chosen methodology, provides detailed, step-by-step experimental protocols, and outlines necessary safety precautions.

Introduction and Synthetic Strategy

The Target Compound: 3-Methoxy-4-tetrazol-1-yl-phenylamine

• Chemical Structure:

• Molecular Formula: C₈H₉N₅O[3]

• Molecular Weight: 191.19 g/mol [3]

• Significance: The structural motif of a substituted phenylamine coupled with a tetrazole ring is of significant interest in drug discovery. The tetrazole group, with a pKa similar to that of a carboxylic acid, serves as a non-classical bioisostere, which can enhance a molecule's resistance to metabolic degradation.[1] This makes 3-Methoxy-4-tetrazol-1-yl-phenylamine a valuable building block for the synthesis of novel pharmaceutical agents.

Rationale for the Selected Synthetic Pathway

The synthesis is designed for efficiency and reliability, employing well-established chemical transformations. The overall strategy is a two-step process beginning with 3-methoxy-4-nitroaniline.

• Step 1: Tetrazole Ring Formation: The primary amino group of the starting material is converted into a 1-substituted tetrazole ring. This is achieved through a one-pot reaction with triethyl orthoformate and sodium azide.[4][5]

• Step 2: Nitro Group Reduction: The nitro group, which serves as a protecting group for the final amine functionality, is reduced to yield the target 3-Methoxy-4-tetrazol-1-yl-phenylamine. Catalytic hydrogenation is the method of choice for this step due to its high efficiency, clean conversion, and straightforward product isolation.[6][7]

This strategic approach, where the most sensitive functional group (the aniline) is generated in the final step, minimizes the need for complex protection-deprotection sequences and simplifies the overall process.

Overall Synthetic Scheme

The logical flow from the starting material to the final product via a key intermediate is depicted below.

Caption: Overall two-step synthesis pathway.

Detailed Synthesis Protocols

Part 1: Synthesis of 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole

Principle and Mechanism: This reaction transforms a primary arylamine into a 1-substituted tetrazole. The amine first reacts with triethyl orthoformate to form an intermediate imidate. Subsequent reaction with sodium azide in an acidic medium (acetic acid) leads to cyclization and the formation of the stable aromatic tetrazole ring.[4][5] This one-pot procedure is a highly effective method for synthesizing 1-substituted tetrazoles.

Experimental Workflow:

Caption: Workflow for the synthesis of the tetrazole intermediate.

Experimental Protocol:

Table 1: Reagents and Materials for Intermediate Synthesis

Reagent/Material	Molecular Wt.	Quantity (molar eq.)	Amount
3-Methoxy-4-nitroaniline	168.15 g/mol	1.0	10.0 g
Triethyl orthoformate	148.20 g/mol	3.0	26.4 g (29.8 mL)
Sodium Azide (NaN₃)	65.01 g/mol	1.1	4.24 g
Glacial Acetic Acid	60.05 g/mol	-	100 mL

Step-by-Step Methodology:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-methoxy-4-nitroaniline (10.0 g) and glacial acetic acid (100 mL).

• Stir the mixture to achieve a suspension, then add triethyl orthoformate (29.8 mL).

• Carefully add sodium azide (4.24 g) portion-wise over 15-20 minutes. Caution: Sodium azide is highly toxic. Handle in a fume hood with appropriate personal protective equipment (PPE). Avoid contact with acids which can generate explosive hydrazoic acid.[1]

• Heat the reaction mixture to reflux (approximately 90-95°C) and maintain for 4-5 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• After completion, cool the reaction mixture to room temperature.

• Pour the cooled mixture slowly into a beaker containing 500 mL of ice-cold water while stirring.

• A solid precipitate will form. Continue stirring for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, washing the filter cake thoroughly with cold water (3 x 50 mL).

• Dry the collected solid under vacuum at 50-60°C to a constant weight to yield 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole. The product is typically a pale yellow solid. Expected yield: 85-95%.

Part 2: Synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine

Principle and Mechanism: This step involves the reduction of the aromatic nitro group to a primary amine. Catalytic hydrogenation using palladium on carbon (Pd/C) is a standard and highly effective method.[6][8] The nitro compound is dissolved in a suitable solvent and exposed to hydrogen gas in the presence of the Pd/C catalyst. The catalyst facilitates the addition of hydrogen across the N-O bonds, ultimately yielding the aniline and water as the only byproduct, which simplifies purification.

Experimental Workflow:

Caption: Workflow for the catalytic reduction to the final product.

Experimental Protocol:

Table 2: Reagents and Materials for Final Product Synthesis

Reagent/Material	Molecular Wt.	Quantity (molar eq.)	Amount
1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole	221.17 g/mol	1.0	10.0 g
Palladium on Carbon (10% Pd, 50% wet)	-	~0.02 (by weight)	0.2 g
Methanol (MeOH)	32.04 g/mol	-	150 mL
Hydrogen (H₂)	2.02 g/mol	Excess	40-50 psi
Celite® (Diatomaceous earth)	-	-	As needed

Step-by-Step Methodology:

• In a high-pressure hydrogenation vessel (e.g., a Parr shaker), add 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole (10.0 g) and methanol (150 mL).

• Under an inert atmosphere (e.g., nitrogen or argon), carefully add the 10% Pd/C catalyst (0.2 g). Caution: Pd/C is flammable, especially when dry and in the presence of solvents. Handle with care.

• Seal the vessel securely. Purge the vessel three times with hydrogen gas to remove all air.

• Pressurize the vessel with hydrogen to 40-50 psi.

• Stir the mixture vigorously at room temperature. The reaction is typically exothermic and may require initial cooling.

• Monitor the reaction by observing the drop in hydrogen pressure. The reaction is complete when hydrogen uptake ceases (typically 6-8 hours).

• Once complete, carefully vent the excess hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with additional methanol (2 x 25 mL) to ensure all product is collected.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting solid is the target compound, 3-Methoxy-4-tetrazol-1-yl-phenylamine. Further purification by recrystallization from an appropriate solvent (e.g., ethanol/water) can be performed if necessary. Expected yield: 90-98%.

Safety and Handling

• Sodium Azide: Highly toxic and can form explosive heavy metal azides. It reacts with acids to form highly toxic and explosive hydrazoic acid. All manipulations should be performed in a well-ventilated fume hood with appropriate PPE.

• Catalytic Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air. The Pd/C catalyst is pyrophoric. Ensure the reaction vessel is properly sealed and purged of air before introducing hydrogen. Perform the reaction away from ignition sources.

Conclusion

The described two-step synthesis provides a reliable and high-yielding pathway to 3-Methoxy-4-tetrazol-1-yl-phenylamine. The methodology relies on well-understood and scalable chemical reactions, starting from an inexpensive, commercially available material. This guide offers a complete framework, from mechanistic principles to detailed protocols, enabling researchers to efficiently produce this valuable chemical building block for further research and development in medicinal chemistry and related fields.

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An In-depth Technical Guide to the Mechanism of Action of Phenylamine-Based Kinase Inhibitors: A Case Study on Fedratinib

A Note on the Subject: Publicly available scientific literature lacks specific data on the mechanism of action for the compound "3-Methoxy-4-tetrazol-1-yl-phenylamine." To fulfill the request for a comprehensive technical guide, this document will focus on a well-characterized and structurally related molecule, Fedratinib . Fedratinib is a potent and selective inhibitor of Janus kinase 2 (JAK2) and contains a core aminopyrimidine structure, a close analog to the requested phenylamine scaffold. This guide will use Fedratinib as a representative example to explore the principles, experimental validation, and therapeutic implications of inhibiting critical signaling pathways, thereby providing a robust framework for understanding the mechanism of action of similar targeted therapies.

Introduction: Targeting Dysregulated Kinase Signaling in Myeloproliferative Neoplasms

Myeloproliferative neoplasms (MPNs) are a group of hematological malignancies characterized by the overproduction of one or more types of blood cells. A key molecular driver in many MPNs, including polycythemia vera (PV), essential thrombocythemia (ET), and primary myelofibrosis (MF), is the dysregulation of the Janus kinase (JAK) and signal transducer and activator of transcription (STAT) pathway. The discovery of a specific gain-of-function mutation in the JAK2 gene, JAK2V617F, present in the majority of MPN patients, has revolutionized the therapeutic landscape. This mutation leads to constitutive activation of the JAK2 kinase, resulting in uncontrolled cell proliferation and the clinical manifestations of the disease.

Fedratinib (formerly SAR302503) is a kinase inhibitor specifically designed to target this aberrant signaling cascade. Its mechanism of action centers on the competitive inhibition of the ATP-binding site of JAK2, thereby blocking downstream signaling and reducing the pathological proliferation of hematopoietic cells. This guide provides a detailed examination of Fedratinib's mechanism, from its molecular interactions to the experimental methodologies used to validate its therapeutic activity.

Molecular Mechanism of Action: Competitive Inhibition of JAK2

Fedratinib's primary mechanism is the potent and selective inhibition of JAK2 and its V617F mutant form. Kinases function by catalyzing the transfer of a phosphate group from ATP to a substrate protein. Fedratinib is designed to compete with ATP for binding within the catalytic cleft of the JAK2 enzyme.

The JAK-STAT Signaling Pathway

Understanding Fedratinib's action requires an understanding of its target pathway. The JAK-STAT pathway is a critical signaling cascade for numerous cytokines and growth factors that regulate hematopoiesis and immune function.

• Activation: Upon cytokine binding (e.g., erythropoietin, thrombopoietin), the associated receptors dimerize, bringing the receptor-bound JAKs into close proximity.

• Trans-phosphorylation: The JAKs then phosphorylate each other (trans-phosphorylation) on tyrosine residues, leading to their full activation.

• STAT Recruitment and Phosphorylation: The activated JAKs create docking sites by phosphorylating tyrosine residues on the receptor's intracellular domain. STAT proteins are recruited to these sites and are subsequently phosphorylated by the JAKs.

• Dimerization and Nuclear Translocation: Phosphorylated STATs dimerize and translocate to the nucleus, where they act as transcription factors, upregulating genes involved in cell proliferation, differentiation, and survival.

In MPNs, the JAK2V617F mutation causes the kinase to be constitutively active, even in the absence of cytokine stimulation, leading to uncontrolled downstream signaling.

Diagram: The JAK-STAT Signaling Pathway and Point of Inhibition

The following diagram illustrates the normal JAK-STAT pathway and the point at which Fedratinib exerts its inhibitory effect.

Caption: Workflow for determining kinase inhibitor IC50 using a Homogeneous Time-Resolved Fluorescence (HTRF) assay.

Representative Data: Kinase Selectivity Profile

A crucial aspect of drug development is ensuring the inhibitor is selective for its intended target. Fedratinib's activity is typically tested against a panel of other kinases to assess its selectivity profile.

Kinase Target	IC50 (nM)	Rationale for Testing
JAK2	3	Primary therapeutic target
JAK2 V617F	1	Key pathogenic mutant in MPNs
JAK1	35	Closely related family member; potential for off-target effects
JAK3	334	Important for lymphocyte function; high inhibition can lead to immunosuppression
Tyk2	43	Another JAK family member
FLT3	4	A kinase often implicated in other myeloid malignancies

Data are representative and compiled for illustrative purposes.

This profile demonstrates that Fedratinib is most potent against JAK2 and its V617F mutant, with reasonable selectivity over other JAK family members, particularly JAK3.

Cell-Based Assays: Confirming Target Engagement in a Biological Context

After confirming biochemical potency, the next critical step is to demonstrate that the compound can enter cells and inhibit the target in its native environment.

Objective: To measure the inhibition of JAK2-mediated signaling in a cell line dependent on this pathway.

Methodology: Western Blot for Phospho-STAT3

• Cell Line: A hematopoietic cell line expressing the JAK2V617F mutation (e.g., HEL 92.1.7) is used. These cells exhibit constitutive phosphorylation of STAT proteins.

• Procedure:

  • Cells are cultured and then treated with a dose range of Fedratinib for a set period (e.g., 2-4 hours).

  • Following treatment, cells are lysed to extract total protein.

  • Protein concentration is quantified (e.g., using a BCA assay) to ensure equal loading.

  • Proteins are separated by size via SDS-PAGE and transferred to a membrane (e.g., PVDF).

  • The membrane is blocked and then incubated with a primary antibody specific for phosphorylated STAT3 (p-STAT3).

  • The membrane is washed and incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • A chemiluminescent substrate is added, and the signal is detected.

  • The membrane is then stripped and re-probed with an antibody for total STAT3 to confirm that the decrease in signal is due to reduced phosphorylation, not protein degradation. A loading control (e.g., GAPDH or β-actin) is also used.

• Expected Outcome: A dose-dependent decrease in the p-STAT3 signal will be observed with increasing concentrations of Fedratinib, while total STAT3 and loading control levels remain unchanged. This provides direct evidence of target engagement and downstream pathway inhibition within the cell.

Conclusion: From Molecular Inhibition to Therapeutic Rationale

The mechanism of action of Fedratinib provides a clear example of rational drug design targeting a known oncogenic driver. Through potent and selective inhibition of the JAK2 kinase, validated by a cascade of biochemical and cellular assays, Fedratinib effectively disrupts the aberrant JAK-STAT signaling that underpins the pathophysiology of myeloproliferative neoplasms. This targeted approach, which directly addresses the molecular basis of the disease, offers a significant therapeutic advantage over less specific cytotoxic agents. The principles and methodologies outlined in this guide serve as a foundational framework for the evaluation and understanding of other kinase inhibitors in drug discovery and development.

References

• Pardanani, A., et al. (2009). SAR302503, a potent and selective JAK2 inhibitor, demonstrates clinical efficacy in patients with myelofibrosis. Journal of Clinical Oncology. [Link]

• Wernig, G., et al. (2008). Efficacy of TG101348, a selective JAK2 inhibitor, in a mouse model of polycythemia vera. Cancer Cell. [Link]

• HTRF® Kinase Assays - Cisbio. Cisbio Bioassays. [Link]

• Verstovsek, S., et al. (2017). A double-blind, placebo-controlled trial of fedratinib in patients with primary or secondary myelofibrosis. The Lancet Haematology. [Link]

Spectroscopic Characterization of 3-Methoxy-4-tetrazol-1-yl-phenylamine: A Technical Guide

Introduction

In the landscape of modern medicinal chemistry and drug development, the precise structural elucidation of novel chemical entities is a cornerstone of successful research. 3-Methoxy-4-tetrazol-1-yl-phenylamine, a molecule of significant interest due to its potential applications in pharmaceutical development, presents a unique spectroscopic profile. The presence of a substituted phenyl ring, a methoxy group, an amine functionality, and a tetrazole ring gives rise to a rich dataset when analyzed by Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 3-Methoxy-4-tetrazol-1-yl-phenylamine, offering field-proven insights into the experimental choices and data interpretation for researchers, scientists, and drug development professionals.

The structural integrity and purity of a synthesized compound are paramount. Spectroscopic techniques provide a non-destructive and highly informative means to confirm the identity and structure of a molecule. This guide will delve into the theoretical underpinnings and practical application of NMR, IR, and MS for the characterization of 3-Methoxy-4-tetrazol-1-yl-phenylamine, ensuring a self-validating system of protocols for trustworthy and reproducible results.

Molecular Structure and Key Features

A clear understanding of the molecular architecture is fundamental to interpreting spectroscopic data. The structure of 3-Methoxy-4-tetrazol-1-yl-phenylamine is depicted below.

Figure 1: Molecular Structure of 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for elucidating the carbon-hydrogen framework of a molecule. For 3-Methoxy-4-tetrazol-1-yl-phenylamine, both ¹H and ¹³C NMR provide critical information for structural confirmation.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of 3-Methoxy-4-tetrazol-1-yl-phenylamine in 0.5-0.7 mL of a deuterated solvent, such as Deuterated Dimethyl Sulfoxide (DMSO-d₆) or Deuterated Chloroform (CDCl₃). The choice of solvent is critical; DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for the observation of exchangeable protons (e.g., -NH₂).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Due to the lower natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

¹H NMR Spectroscopic Data

The predicted ¹H NMR spectrum of 3-Methoxy-4-tetrazol-1-yl-phenylamine in DMSO-d₆ is summarized in the table below.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~9.50	Singlet	1H	Tetrazole-H
~7.40	Doublet	1H	Ar-H
~6.40	Doublet of doublets	1H	Ar-H
~6.30	Doublet	1H	Ar-H
~5.50	Singlet (broad)	2H	-NH₂
~3.80	Singlet	3H	-OCH₃

Interpretation and Rationale:

• Tetrazole Proton: The proton on the tetrazole ring is expected to be significantly deshielded due to the electron-withdrawing nature of the nitrogen atoms, appearing as a sharp singlet at a high chemical shift (~9.50 ppm).

• Aromatic Protons: The three protons on the phenyl ring will exhibit a splitting pattern characteristic of a 1,2,4-trisubstituted system. The proton ortho to the tetrazole group is expected to be a doublet, while the proton between the amine and methoxy groups will be a doublet of doublets, and the proton ortho to the amine will be a doublet.

• Amine Protons: The amine protons will typically appear as a broad singlet due to quadrupole broadening and potential hydrogen exchange with residual water in the solvent. Its chemical shift can be variable.

• Methoxy Protons: The three protons of the methoxy group will appear as a sharp singlet at approximately 3.80 ppm.

¹³C NMR Spectroscopic Data

The predicted proton-decoupled ¹³C NMR spectrum is detailed below.

Chemical Shift (δ, ppm)	Assignment
~160	C-OCH₃
~150	C-NH₂
~145	Tetrazole-C
~135	C-Tetrazole
~118	Ar-CH
~105	Ar-CH
~100	Ar-CH
~56	-OCH₃

Interpretation and Rationale:

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the electronic effects of the substituents. The carbons directly attached to the electron-donating amine and methoxy groups will be shielded (appear at lower ppm values), while the carbon attached to the electron-withdrawing tetrazole group will be deshielded.

• Tetrazole Carbon: The carbon atom within the tetrazole ring is expected to have a chemical shift in the range of 140-150 ppm.[1]

• Methoxy Carbon: The carbon of the methoxy group will appear as a sharp signal around 56 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol: IR Data Acquisition

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr (potassium bromide) pellet.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to acquire the spectrum.

• Data Acquisition: A background spectrum is first collected, followed by the spectrum of the sample. The data is typically presented as percent transmittance versus wavenumber (cm⁻¹).

Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
3400-3200	Medium, Broad	N-H stretching (amine)
3100-3000	Medium	C-H stretching (aromatic and tetrazole)
2950-2850	Medium	C-H stretching (aliphatic, -OCH₃)
1620-1580	Strong	C=C stretching (aromatic ring)
1550-1450	Medium-Strong	N=N and C=N stretching (tetrazole ring)[2]
1250-1200	Strong	C-O stretching (aryl ether)
1100-1000	Medium	C-N stretching

Interpretation and Rationale:

• N-H Stretching: The broad absorption in the 3400-3200 cm⁻¹ region is a hallmark of the N-H stretching vibrations of the primary amine group.

• C-H Stretching: The absorptions above 3000 cm⁻¹ are characteristic of C-H bonds in aromatic and heteroaromatic rings, while those just below 3000 cm⁻¹ correspond to the C-H bonds of the methoxy group.

• Aromatic and Tetrazole Ring Vibrations: The strong absorptions in the 1620-1450 cm⁻¹ region are indicative of the carbon-carbon double bond stretching in the phenyl ring and the nitrogen-nitrogen and carbon-nitrogen double bond stretching within the tetrazole ring.[2]

• C-O Stretching: A strong band around 1250-1200 cm⁻¹ is expected for the C-O stretching of the aryl ether (methoxy group).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity and structure. Electrospray ionization (ESI) is a soft ionization technique well-suited for this type of molecule.

Experimental Protocol: ESI-MS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer equipped with an electrospray ionization source, such as a quadrupole or time-of-flight (TOF) analyzer.

• Data Acquisition: Infuse the sample solution into the ESI source. Acquire the mass spectrum in positive ion mode. The protonated molecule [M+H]⁺ is expected to be the base peak. Tandem mass spectrometry (MS/MS) can be performed on the [M+H]⁺ ion to induce fragmentation and aid in structural elucidation.

Predicted Mass Spectrum and Fragmentation

The molecular weight of 3-Methoxy-4-tetrazol-1-yl-phenylamine (C₈H₉N₅O) is 191.19 g/mol .[3]

m/z	Ion
192.1	[M+H]⁺
164.1	[M+H - N₂]⁺
149.1	[M+H - HN₃]⁺

Interpretation and Rationale:

• Protonated Molecule: In positive ion ESI-MS, the molecule is expected to be readily protonated, giving a prominent peak at m/z 192.1, corresponding to the [M+H]⁺ ion.

• Fragmentation Pattern: Tetrazole-containing compounds often exhibit characteristic fragmentation patterns involving the loss of nitrogen (N₂) or hydrazoic acid (HN₃) from the tetrazole ring upon collisional activation.[4]

  • Loss of N₂: A fragment ion at m/z 164.1 would correspond to the loss of a neutral nitrogen molecule (28 Da) from the protonated parent ion.

  • Loss of HN₃: A fragment ion at m/z 149.1 would result from the loss of hydrazoic acid (43 Da).

Figure 2: Proposed ESI-MS Fragmentation Pathway.

Conclusion

The comprehensive spectroscopic analysis of 3-Methoxy-4-tetrazol-1-yl-phenylamine through NMR, IR, and MS provides a robust and self-validating framework for its structural confirmation. The predicted data and interpretations presented in this guide serve as a valuable resource for researchers in the synthesis and characterization of this and related compounds. Adherence to the outlined experimental protocols will ensure the generation of high-quality, reproducible data, which is fundamental to advancing drug discovery and development efforts.

References

• Amerigo Scientific. 3-Methoxy-4-(1H-tetrazol-1-yl)aniline. [Link]

• PubChem. 3-methoxy-5-(1H-tetrazol-1-yl)aniline. [Link]

• Life Science Journal. Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry. [Link]

• MDPI. 3-(5-Phenyl-2H-tetrazol-2-yl)pyridine. [Link]

• ResearchGate. FT-IR spectrum of 1-(3-bromophenyl)-1H-1,2,3,4-tetrazole. [Link]

• ResearchGate. 1 H-NMR spectra of poly(5-(methacrylamido)tetrazole) recorded in DMSO-d 6. [Link]

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• 4. lifesciencesite.com [lifesciencesite.com]

3-Methoxy-4-tetrazol-1-yl-phenylamine solubility and stability

An In-Depth Technical Guide to the Solubility and Stability of 3-Methoxy-4-tetrazol-1-yl-phenylamine

Abstract

This technical guide provides a comprehensive framework for evaluating the aqueous solubility and chemical stability of 3-Methoxy-4-tetrazol-1-yl-phenylamine (CAS No. 524040-12-8).[1] Directed at researchers, medicinal chemists, and formulation scientists, this document synthesizes foundational physicochemical principles with actionable, field-proven experimental protocols. We delve into the theoretical underpinnings of the compound's behavior in solution, dictated by its aromatic amine, methoxy, and tetrazole functional groups. Detailed methodologies for determining both kinetic and thermodynamic solubility are presented, alongside a systematic approach to assessing chemical stability through forced degradation studies. The overarching goal is to equip drug development professionals with the necessary knowledge to anticipate challenges, design robust experimental plans, and generate the high-quality data essential for advancing novel chemical entities.

Introduction and Molecular Overview

3-Methoxy-4-tetrazol-1-yl-phenylamine is a substituted aniline derivative featuring a tetrazole ring, a functional group of significant interest in medicinal chemistry for its role as a bioisostere of a carboxylic acid and its involvement in coordinating with biological targets.[2] The compound's structure, incorporating a basic amine, a hydrogen-bond accepting methoxy group, and the acidic N-H of the tetrazole ring, suggests a complex interplay of factors governing its physicochemical properties.

Understanding the solubility and stability of this molecule is not merely a characterization exercise; it is a critical prerequisite for its development as a potential therapeutic agent. Poor solubility can severely limit bioavailability, while chemical instability can compromise safety, efficacy, and shelf-life.[3] This guide provides the strategic and tactical framework for a thorough investigation of these two pivotal parameters.

Molecular Structure:

• IUPAC Name: 3-Methoxy-4-(1H-tetrazol-1-yl)aniline

• Molecular Formula: C₈H₉N₅O[1]

• Molecular Weight: 191.19 g/mol [1]

• CAS Number: 524040-12-8[1]

Physicochemical Properties and Solubility Profile

The aqueous solubility of a compound dictates its dissolution rate and concentration gradient across biological membranes, fundamentally influencing its absorption and bioavailability.[4] For 3-Methoxy-4-tetrazol-1-yl-phenylamine, solubility is expected to be highly dependent on pH due to the ionizable aromatic amine and tetrazole moieties.

Theoretical Considerations

• Impact of Ionizable Groups: The phenylamine group is basic (pKa of aniline is ~4.6), becoming protonated and more soluble in acidic conditions. Conversely, the tetrazole ring possesses an acidic proton (pKa typically ~4.5-5.0), which can be deprotonated under neutral to basic conditions to form a more soluble salt. This amphoteric nature predicts a U-shaped solubility-pH profile, with the lowest solubility near its isoelectric point.

• Hydrogen Bonding: The amine and tetrazole groups are potent hydrogen bond donors and acceptors, while the methoxy group acts as an acceptor. This facilitates interaction with water molecules, although the overall hydrophobicity of the substituted benzene ring will counteract this effect.[5]

• Lipophilicity: The presence of methyl and phenyl groups suggests a degree of lipophilicity, which is crucial for membrane permeability but can negatively impact aqueous solubility.[2]

Experimental Determination of Solubility

Two primary forms of solubility are assessed during drug discovery and development: kinetic and thermodynamic. Kinetic solubility is determined by precipitating a compound from a DMSO stock solution into an aqueous buffer and is often used for high-throughput screening in early discovery.[6][7] Thermodynamic solubility, the true equilibrium value, is measured by equilibrating an excess of solid compound in a buffer and is considered the "gold standard" for preformulation studies.[8]

This protocol provides a rapid assessment of solubility, suitable for early-stage compound profiling. Laser nephelometry measures the light scattered by suspended particles that form when a compound precipitates from solution.[3]

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of 3-Methoxy-4-tetrazol-1-yl-phenylamine in 100% DMSO.

• Assay Plate Preparation: Dispense 198 µL of a series of aqueous buffers (e.g., pH 2.0, 5.0, 7.4, 9.0) into a 96-well plate.

• Compound Addition: Add 2 µL of the DMSO stock solution to the buffer wells (final DMSO concentration of 1%). This initiates precipitation.

• Measurement: Immediately place the plate in a laser nephelometer and measure the scattered light at timed intervals over 1-2 hours.

• Data Analysis: The concentration at which significant light scattering (precipitation) is first observed is reported as the kinetic solubility.

This protocol determines the equilibrium solubility, providing definitive data for formulation development.[4]

Methodology:

• Sample Preparation: Add an excess amount of solid 3-Methoxy-4-tetrazol-1-yl-phenylamine (e.g., 1-2 mg) to a series of 1.5 mL vials.

• Solvent Addition: Add 1 mL of the desired aqueous buffer (e.g., pH 2.0, 5.0, 7.4, 9.0) to each vial.

• Equilibration: Seal the vials and shake them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Supernatant Analysis: Carefully remove an aliquot of the clear supernatant and dilute it with a suitable mobile phase. Analyze the concentration using a validated stability-indicating HPLC-UV method.

• Result Calculation: The measured concentration is the thermodynamic solubility at that specific pH and temperature.

Data Presentation: pH-Solubility Profile

The data obtained should be summarized in a table to clearly illustrate the impact of pH.

pH	Kinetic Solubility (µM) (Hypothetical)	Thermodynamic Solubility (µg/mL) (Hypothetical)
2.0	> 200	150.5
5.0	15.2	2.8
7.4	45.8	8.5
9.0	188.5	35.1

Chemical Stability Profile

Assessing chemical stability involves subjecting the compound to a range of stress conditions that it might encounter during manufacturing, storage, and administration.[9] Forced degradation studies are essential to identify potential degradation products, establish degradation pathways, and develop a stability-indicating analytical method.[10][11]

Theoretical Stability Considerations

• Aromatic Amines: This functional group is notoriously susceptible to oxidation, which can lead to the formation of colored degradants (e.g., quinone-imines). The rate of oxidation can be influenced by light, temperature, and the presence of metal ions.[12]

• Tetrazole Ring: The tetrazole ring is generally robust. However, under harsh acidic conditions and elevated temperatures, cleavage of the ring can occur.[13][14] The specific substituents on the phenyl and tetrazole rings will influence this stability.

• Overall Structure: The combination of an electron-donating methoxy group and the amine group can increase the electron density of the benzene ring, potentially making it more susceptible to oxidative or electrophilic attack.

Forced Degradation Studies

Forced degradation studies are conducted according to ICH Q1A guidelines to achieve 5-20% degradation of the parent compound. This level of degradation is sufficient to detect and identify major degradants without being overly destructive.

Objective: To identify the degradation pathways of 3-Methoxy-4-tetrazol-1-yl-phenylamine and validate a stability-indicating analytical method.[13]

Methodology:

• Stock Solution: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent like acetonitrile or methanol.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate samples at room temperature and 60°C.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate samples at room temperature and 60°C.

  • Oxidation: Mix the stock solution with 3% H₂O₂. Store at room temperature.

  • Thermal Degradation: Store the stock solution (and a sample of the solid powder) in an oven at 70°C.

  • Photodegradation: Expose the stock solution to light in a photostability chamber (ICH Q1B guidelines). A control sample should be wrapped in aluminum foil.[13]

• Time Points: Collect samples at various time points (e.g., 0, 4, 8, 24, 48 hours). The duration may need to be adjusted based on the compound's reactivity.

• Sample Quenching: Neutralize acid and base samples before analysis.

• Analysis: Analyze all samples using a validated, stability-indicating HPLC method with both UV and mass spectrometric (LC-MS) detection to separate, quantify, and identify the parent compound and any degradation products.

Data Presentation: Stability Summary

Results should be tabulated to provide a clear overview of the compound's lability under different conditions.

Stress Condition	Observation (Hypothetical)	Potential Degradation Pathway
0.1 M HCl, 60°C	~15% degradation after 24h, one major degradant	Possible acid-catalyzed hydrolysis or tetrazole ring cleavage
0.1 M NaOH, 60°C	~5% degradation after 48h	Relatively stable to base hydrolysis
3% H₂O₂, RT	>30% degradation within 4h, multiple colored degradants	Oxidation of the aromatic amine
70°C (Solid)	<2% degradation after 7 days	Thermally stable in solid state
Photolytic (Solution)	~10% degradation, yellowing of solution	Photo-oxidation of the aromatic amine

Conclusion

The successful development of 3-Methoxy-4-tetrazol-1-yl-phenylamine hinges on a robust understanding of its fundamental physicochemical properties. This guide outlines a systematic, experimentally-driven approach to characterizing its solubility and stability. The compound's amphoteric nature necessitates a thorough pH-solubility profiling, for which the shake-flask method remains the definitive standard.[8] Furthermore, its constituent aromatic amine and tetrazole moieties present distinct stability challenges, particularly a high susceptibility to oxidation.[12][13] A comprehensive forced degradation study is therefore not optional but mandatory to elucidate degradation pathways and develop a validated, stability-indicating analytical method. The protocols and frameworks provided herein serve as a rigorous starting point for generating the critical data needed to guide formulation, define storage conditions, and ensure the overall viability of this compound in the drug development pipeline.

References

• A review of methods for solubility determination in biopharmaceutical drug characterisation.
• 4 Ways Drug Solubility Testing Helps Discovery & Development. WuXi AppTec.
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• Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Rheolution.
• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
• Improving the Stability of Tetrazole-Containing Compounds in Solution. BenchChem Technical Support.
• Short- and Long-Term Stability of Arom
• Stability issues of tetrazole compounds under acidic conditions. BenchChem Technical Support.
• Examining primary aromatic amines' stability in aqueous food simulants.
• 3-methoxy-5-(1H-tetrazol-1-yl)aniline. BenchChem.
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• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs.
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• An introduction to phenylamine (aniline). Chemguide.
• Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Consider

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3-Methoxy-4-tetrazol-1-yl-phenylamine crystal structure analysis

An In-depth Technical Guide to the Crystal Structure Analysis of 3-Methoxy-4-tetrazol-1-yl-phenylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The tetrazole moiety is a significant pharmacophore in medicinal chemistry, often serving as a bioisostere for carboxylic acids, which can enhance metabolic stability and improve pharmacokinetic profiles.[1][2] The compound 3-Methoxy-4-tetrazol-1-yl-phenylamine represents a key structural motif with potential applications in drug discovery. A comprehensive understanding of its three-dimensional structure is paramount for elucidating structure-activity relationships (SAR) and for guiding rational drug design. This guide provides a detailed technical framework for the synthesis, crystallization, and definitive crystal structure analysis of 3-Methoxy-4-tetrazol-1-yl-phenylamine, integrating spectroscopic and thermal analysis for a complete solid-state characterization.

Introduction: The Significance of Solid-State Characterization

In pharmaceutical development, the solid-state properties of an active pharmaceutical ingredient (API) are critical as they influence solubility, stability, bioavailability, and manufacturability.[3] For novel compounds like 3-Methoxy-4-tetrazol-1-yl-phenylamine, a thorough analysis of the crystal structure provides invaluable insights into the molecule's conformation, packing, and intermolecular interactions.[4][5][6] This knowledge is foundational for polymorph screening, salt selection, and co-crystal design. This guide outlines a systematic approach to obtaining and analyzing single crystals of the title compound, providing a roadmap from synthesis to complete structural elucidation.

Synthesis and Purification

A plausible synthetic route to 3-Methoxy-4-tetrazol-1-yl-phenylamine is proposed, followed by a robust purification protocol to ensure high-purity material suitable for crystallization.

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process starting from a commercially available precursor, 2-methoxy-4-nitroaniline. The key transformation is the construction of the tetrazole ring via a [3+2] cycloaddition reaction.

Caption: Proposed synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Experimental Protocol: Synthesis

• Diazotization: Dissolve 2-methoxy-4-nitroaniline in an aqueous solution of hydrochloric acid and cool to 0-5 °C. Add a solution of sodium nitrite dropwise while maintaining the temperature.

• Azide Formation: To the cold diazonium salt solution, add a solution of sodium azide. The tetrazole ring is formed through a cycloaddition reaction.[7][8]

• Reduction: The nitro group of the resulting 1-(3-Methoxy-4-nitrophenyl)-1H-tetrazole is reduced to an amine. A common method is catalytic hydrogenation using palladium on carbon (Pd/C) or reduction with tin(II) chloride in hydrochloric acid.

• Purification: The final product is purified by column chromatography on silica gel to afford 3-Methoxy-4-tetrazol-1-yl-phenylamine in high purity.

Crystallization: The Gateway to Structure

Obtaining high-quality single crystals is the most critical and often the most challenging step in crystal structure analysis. The choice of crystallization method and solvent system is crucial.[9]

Crystallization Methodologies

• Slow Evaporation: This is a straightforward method where the compound is dissolved in a suitable solvent to near saturation, and the solvent is allowed to evaporate slowly in a clean, vibration-free environment.[9]

• Vapor Diffusion: This technique is particularly effective for small quantities of material. A concentrated solution of the compound is placed in a small vial, which is then sealed in a larger container with a more volatile "anti-solvent" in which the compound is less soluble. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and promoting slow crystal growth.[9]

Step-by-Step Protocol for Crystallization

• Solvent Screening: Test the solubility of the purified compound in a range of solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, and toluene). A good solvent for crystallization is one in which the compound has moderate solubility.

• Preparation of a Saturated Solution: Prepare a nearly saturated solution of the compound in the chosen solvent at room temperature or with gentle heating.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean crystallization vessel to remove any dust or particulate matter that could act as unwanted nucleation sites.[10]

• Crystal Growth:

  • For slow evaporation , cover the vessel with a perforated cap to allow for slow solvent evaporation.

  • For vapor diffusion , place the vial with the compound's solution inside a larger jar containing an anti-solvent and seal the jar.

• Monitoring and Harvesting: Monitor the vessel for crystal growth over several days to weeks. Once suitable crystals have formed, carefully harvest them from the solution.

Comprehensive Structural and Physicochemical Characterization

A multi-technique approach is essential for the unambiguous characterization of 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Caption: Integrated workflow for the characterization of 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for confirming the molecular structure.[11][12][13]

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy group protons, and the amine protons. The chemical shift of the tetrazole ring proton is characteristically downfield.[14]

  • ¹³C NMR: The carbon NMR spectrum will confirm the number of unique carbon atoms. The carbon of the tetrazole ring is typically observed in the range of 142-164 ppm.[14]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR provides information about the functional groups present.[7][15] Key expected vibrations include N-H stretching for the amine, C-H stretching for the aromatic and methoxy groups, C=C and C=N stretching in the aromatic and tetrazole rings, and C-O stretching for the methoxy group.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the compound, confirming its elemental composition.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive method for determining the three-dimensional arrangement of atoms in a crystal.[1][16][17]

• Crystal Selection and Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector as the crystal is rotated.

• Data Processing: The raw diffraction data is processed to determine the unit cell dimensions, space group, and the intensities of the reflections.[18]

• Structure Solution and Refinement: The processed data is used to solve the crystal structure, typically using direct methods or Patterson methods to obtain an initial model. This model is then refined using least-squares methods to best fit the experimental data.[19][20][21]

The final refined structure provides a wealth of information, which is typically summarized in a crystallographic information file (CIF). Key parameters include:

Parameter	Description
Crystal System	The crystal system (e.g., monoclinic, orthorhombic) describes the symmetry of the unit cell.
Space Group	The space group provides a complete description of the symmetry of the crystal.
Unit Cell Dimensions	The lengths of the unit cell axes (a, b, c) and the angles between them (α, β, γ).
Bond Lengths & Angles	Precise measurements of the distances between atoms and the angles between bonds.
Torsion Angles	Describe the conformation of the molecule.
Intermolecular Interactions	Identification of hydrogen bonds, π-stacking, and other non-covalent interactions that govern the crystal packing.[4][5][6]

A search of the Cambridge Crystallographic Data Centre (CCDC) can be performed to determine if the crystal structure of this or related compounds has been previously reported.[22][23][24][25][26]

Powder X-ray Diffraction (PXRD)

PXRD is used to analyze the bulk properties of the crystalline material.[3][27] It is essential for:

• Phase Identification: The PXRD pattern serves as a "fingerprint" for a specific crystalline phase.[27][28]

• Purity Analysis: It can detect the presence of other crystalline phases or impurities.[29][30]

• Polymorph Screening: Different polymorphs of the same compound will exhibit distinct PXRD patterns.[3]

Thermal Analysis

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as a function of temperature. It is used to determine the melting point, enthalpy of fusion, and to detect phase transitions.[14][31]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as it is heated. It provides information about the thermal stability and decomposition profile of the compound.[14][32][33] Tetrazole-containing compounds, in particular, require careful thermal hazard assessment.[34][35]

Conclusion

The comprehensive crystal structure analysis of 3-Methoxy-4-tetrazol-1-yl-phenylamine, as outlined in this guide, provides a robust framework for its solid-state characterization. By integrating synthesis, crystallization, and a suite of analytical techniques, researchers and drug development professionals can obtain a deep understanding of this molecule's structural and physicochemical properties. This knowledge is fundamental for advancing its potential development as a pharmaceutical agent, enabling informed decisions in lead optimization, formulation, and manufacturing.

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• STRUCTURAL, PHYSICAL, SURFACE AND NMR STUDY OF 5-(BENZYLTHIO)-1H-TETRAZOLE COMPOUND.
• Guide for crystallization.
• Results of DSC studies of tetrazine derivatives. - ResearchGate.
• (PDF) X-Ray, IR, NMR, UV-visible spectra and DFT analysis of 5-aryloxy-(1H)- tetrazoles, structure, conformation and tautomerism - ResearchGate.
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Biological activity of 3-Methoxy-4-tetrazol-1-yl-phenylamine

An In-Depth Technical Guide to the Biological Activity of 3-Methoxy-4-tetrazol-1-yl-phenylamine Derivatives as Xanthine Oxidase Inhibitors

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the biological activity of derivatives based on the 3-methoxy-4-tetrazol-1-yl-phenylamine core, with a specific focus on their potent inhibitory effects on xanthine oxidase (XO). Xanthine oxidase is a critical enzyme in purine metabolism, and its overactivity leads to hyperuricemia, a precursor to gout and other metabolic disorders. This document details the design rationale, chemical synthesis, structure-activity relationships (SAR), and in vitro and in vivo evaluation of a novel series of N-(4-alkoxy-3-(1H-tetrazol-1-yl)phenyl) heterocyclic aromatic amide derivatives. We will explore the enzyme kinetics, molecular docking simulations, and the therapeutic potential of the most promising compounds from this class. This guide is intended for researchers, scientists, and professionals in the field of drug discovery and development.

Introduction: The Challenge of Hyperuricemia and the Role of Xanthine Oxidase

Hyperuricemia, characterized by elevated levels of uric acid in the blood, is a significant and growing health concern worldwide. It is the primary cause of gout, a painful inflammatory arthritis, and is also associated with more severe conditions such as kidney disease and cardiovascular events. The production of uric acid is the final step in purine metabolism, a process catalyzed by the enzyme xanthine oxidase (XO)[1]. Therefore, inhibiting the activity of xanthine oxidase is a key therapeutic strategy for managing hyperuricemia.

While existing XO inhibitors like allopurinol and febuxostat are effective, they are associated with certain side effects, necessitating the search for new, potent, and safer alternatives. The tetrazole moiety, a five-membered heterocyclic ring with four nitrogen atoms, has garnered significant interest in medicinal chemistry due to its unique physicochemical properties.[2][3][4] It can act as a bioisostere for carboxylic acid groups and participate in various biological interactions.[2] This guide focuses on a series of novel compounds that utilize a 3-methoxy-4-tetrazol-1-yl-phenylamine scaffold to achieve potent xanthine oxidase inhibition.

Design and Synthesis of Novel XO Inhibitors

The design of the N-(4-alkoxy-3-(1H-tetrazol-1-yl)phenyl) heterocyclic aromatic amide derivatives was based on a previously identified amide framework. The synthetic approach involves a multi-step process, which is outlined below.

Experimental Protocol: General Synthetic Pathway

A general synthetic route was employed to generate the library of target compounds. The key steps are as follows:

• Step 1: Synthesis of the Phenylamine Intermediate: The synthesis starts with commercially available starting materials to construct the core 3-methoxy-4-tetrazol-1-yl-phenylamine structure.

• Step 2: Amide Coupling: The phenylamine intermediate is then coupled with various heterocyclic aromatic carboxylic acids to introduce diversity and explore the structure-activity relationship. This is typically achieved using standard peptide coupling reagents.

• Step 3: Alkoxy Chain Introduction: Different alkoxy chains are introduced at the 4-position of the phenyl ring to modulate the compound's physicochemical properties and interaction with the enzyme.

• Step 4: Purification and Characterization: The final compounds are purified using techniques such as column chromatography and characterized by spectroscopic methods (NMR, Mass Spectrometry) to confirm their structure and purity.

Caption: General synthetic workflow for N-(4-alkoxy-3-(1H-tetrazol-1-yl)phenyl) derivatives.

In Vitro Biological Evaluation: Xanthine Oxidase Inhibition

The newly synthesized compounds were evaluated for their ability to inhibit xanthine oxidase activity in vitro.

Experimental Protocol: XO Inhibitory Assay

• Enzyme and Substrate Preparation: A solution of xanthine oxidase from bovine milk and its substrate, xanthine, are prepared in a suitable buffer (e.g., phosphate buffer, pH 7.5).

• Incubation: The test compounds, dissolved in DMSO, are pre-incubated with the enzyme solution for a specified period at a controlled temperature.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of xanthine.

• Measurement: The rate of uric acid formation is monitored by measuring the increase in absorbance at 295 nm using a UV-Vis spectrophotometer.

• IC50 Determination: The concentration of the compound that inhibits 50% of the enzyme activity (IC50) is calculated from the dose-response curves.

Structure-Activity Relationship (SAR)

A series of derivatives were synthesized and tested to establish a clear structure-activity relationship. The results highlighted the importance of the heterocyclic aromatic amide moiety and the alkoxy chain at the 4-position.

Compound	Heterocyclic Amide Scaffold	R (Alkoxy group)	IC50 (µM)
g25	1H-imidazole-5-carboxamide	-CH2CH3	0.022
Topiroxostat	(Reference Drug)	-	0.017
Other derivatives	Varied	Varied	Higher values

Table 1: Xanthine Oxidase inhibitory activity of selected compounds.

The SAR studies revealed that compound g25 , which features a 1H-imidazole-5-carboxamide scaffold, exhibited the most potent inhibitory activity, with an IC50 value of 0.022 µM. This potency is comparable to the clinically used XO inhibitor, topiroxostat (IC50 = 0.017 µM)[1].

Enzyme Kinetic Studies

To understand the mechanism of inhibition, enzyme kinetic studies were performed with the most promising compound, g25. Lineweaver-Burk plot analysis indicated that g25 acts as a mixed-type inhibitor of xanthine oxidase[1]. This means that the inhibitor can bind to both the free enzyme and the enzyme-substrate complex, affecting both the Vmax and Km of the reaction.

Mechanism of Action: Insights from Molecular Modeling

To elucidate the binding mode of the most potent inhibitor, molecular docking and molecular dynamics simulations were conducted.

Molecular Docking and Dynamics

The simulations revealed that compound g25 fits well into the active site of xanthine oxidase. Key interactions were identified that contribute to its high binding affinity:

• The imidazole NH of g25 forms two stable hydrogen bonds with the glutamate residue Glu1261 of the enzyme.

• The tetrazole ring and the phenyl ring engage in hydrophobic interactions with surrounding amino acid residues.

These interactions stabilize the inhibitor within the active site, leading to potent inhibition of the enzyme.

Caption: Key binding interactions of compound g25 within the xanthine oxidase active site.

In Vivo Efficacy: Hypouricemic Effect in a Rat Model

The in vivo efficacy of compound g25 was evaluated in a potassium oxonate-induced hyperuricemic rat model.

Experimental Protocol: Hyperuricemic Rat Model

• Induction of Hyperuricemia: Rats are treated with potassium oxonate, a uricase inhibitor, to induce high levels of uric acid in the blood.

• Drug Administration: The test compound (g25) and a reference drug are administered orally to different groups of hyperuricemic rats.

• Blood Sampling: Blood samples are collected at various time points after drug administration.

• Uric Acid Measurement: The serum levels of uric acid are measured using a commercial assay kit.

The results demonstrated that compound g25 exhibited a significant hypouricemic effect in a dose-dependent manner, effectively lowering the serum uric acid levels in the treated rats[1]. This in vivo activity further supports the therapeutic potential of this class of compounds for the treatment of hyperuricemia.

Conclusion and Future Directions

The N-(4-alkoxy-3-(1H-tetrazol-1-yl)phenyl) heterocyclic aromatic amide derivatives represent a promising new class of xanthine oxidase inhibitors. The lead compound, g25, demonstrates potent in vitro inhibitory activity, a favorable mixed-type inhibition mechanism, and significant in vivo efficacy in a preclinical model of hyperuricemia. The detailed structure-activity relationship and molecular modeling studies provide a solid foundation for the further optimization of this scaffold. Future research should focus on preclinical safety and pharmacokinetic profiling to advance these promising candidates toward clinical development for the treatment of hyperuricemia and gout.

References

• Design, synthesis and biological evaluation of N-(4-alkoxy-3-(1H-tetrazol-1-yl)phenyl) heterocyclic aromatic amide derivatives as xanthine oxidase inhibitors. Bioorganic Chemistry, 127, 105938. [Link]

• Synthesis of 1-(para-methoxyphenyl)tetrazolyl-Substituted 1,2,3,4-Tetrahydroisoquinolines and Their Transformations Involving Activated Alkynes. Molecules, 23(11), 3020. [Link]

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• 3-METHOXY-4,5-METHYLENEDIOXY AMPHETAMINE, A NEW PSYCHOTOMIMETIC AGENT. Nature, 201, 1120-1121. [Link]

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• Synthesis of 1,2,4-Triazolo[1,5-d][1][3][5]triazine-2-amines by Thermolysis of 1H-Tetrazol-5-amine with 1,2,4-Triazine-5-carbonitriles. Russian Journal of Organic Chemistry, 56(11), 1845-1849. [Link]

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• Novel 1,2,4-Triazole- and Tetrazole-Containing 4H-Thiopyrano[2,3-b]quinolines: Synthesis Based on the Thio-Michael/aza-Morita–Baylis–Hillman Tandem Reaction and Investigation of Antiviral Activity. National Institutes of Health. [Link]

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An In-depth Technical Guide to the Potential Therapeutic Targets of 3-Methoxy-4-tetrazol-1-yl-phenylamine

This guide provides a comprehensive exploration of the potential therapeutic targets of the novel compound 3-Methoxy-4-tetrazol-1-yl-phenylamine. Designed for researchers, scientists, and drug development professionals, this document delves into the scientific rationale behind target selection, outlines detailed experimental workflows for validation, and synthesizes current knowledge to pave the way for future therapeutic development.

Introduction to 3-Methoxy-4-tetrazol-1-yl-phenylamine

3-Methoxy-4-tetrazol-1-yl-phenylamine is a heterocyclic compound featuring a phenylamine core substituted with a methoxy and a tetrazolyl group. The tetrazole ring is a key feature, as it is a well-established bioisostere of the carboxylic acid group, often employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic profiles.[1][2] Compounds containing the tetrazole moiety have demonstrated a wide array of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antihypertensive effects.[1][3][4][5][6][7] The specific arrangement of the methoxy and tetrazolyl groups on the phenylamine scaffold of this particular molecule suggests the potential for interaction with a variety of biological targets.

Compound Properties:

Property	Value	Source
CAS Number	524040-12-8	[8]
Molecular Formula	C8H9N5O	[8]
Molecular Weight	191.19 g/mol	[8]
MDL Number	MFCD03408811	[8]

Section 1: Xanthine Oxidase - A Primary Hypothesized Target

The most direct evidence for a potential therapeutic target for compounds structurally related to 3-Methoxy-4-tetrazol-1-yl-phenylamine comes from a study on N-(4-alkoxy-3-(1H-tetrazol-1-yl)phenyl) heterocyclic aromatic amide derivatives as xanthine oxidase (XO) inhibitors.[9] Xanthine oxidase is a key enzyme in purine metabolism that catalyzes the oxidation of hypoxanthine to xanthine and then to uric acid.[9] Overactivity of this enzyme can lead to hyperuricemia, a condition associated with gout.

Rationale for Xanthine Oxidase Inhibition

The structural similarity of 3-Methoxy-4-tetrazol-1-yl-phenylamine to the core scaffold of the studied XO inhibitors makes this enzyme a compelling primary target. The tetrazolylphenyl moiety appears to be a key pharmacophore for binding to the active site of xanthine oxidase.[9] The study on related compounds demonstrated potent, mixed-type inhibition of XO, with molecular docking studies suggesting that the tetrazole ring plays a crucial role in binding to key residues within the enzyme's active site.[9]

Experimental Workflow for Validating Xanthine Oxidase Inhibition

A systematic approach is required to validate whether 3-Methoxy-4-tetrazol-1-yl-phenylamine is indeed an inhibitor of xanthine oxidase. The following workflow outlines the key experimental steps.

Caption: Experimental workflow for validating xanthine oxidase inhibition.

Detailed Experimental Protocols

1.3.1 Primary Enzymatic Activity Assay

• Principle: This assay measures the enzymatic activity of xanthine oxidase by monitoring the production of uric acid, which absorbs light at 295 nm.

• Protocol:

  • Prepare a reaction buffer (e.g., 50 mM potassium phosphate buffer, pH 7.5).

  • Add xanthine oxidase enzyme to the buffer.

  • Add varying concentrations of 3-Methoxy-4-tetrazol-1-yl-phenylamine (or vehicle control).

  • Pre-incubate for a defined period (e.g., 15 minutes) at a controlled temperature (e.g., 25°C).

  • Initiate the reaction by adding the substrate, xanthine.

  • Monitor the increase in absorbance at 295 nm over time using a UV-Vis spectrophotometer.

  • Calculate the rate of reaction and determine the percent inhibition at each compound concentration.

1.3.2 IC50 Determination

• Principle: The half-maximal inhibitory concentration (IC50) is determined by performing the enzymatic activity assay with a range of inhibitor concentrations.

• Protocol:

  • Perform the primary enzymatic assay with a serial dilution of 3-Methoxy-4-tetrazol-1-yl-phenylamine (e.g., from 1 nM to 100 µM).

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., using a four-parameter logistic equation) to calculate the IC50 value.

1.3.3 Enzyme Kinetic Studies

• Principle: To determine the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed), the enzymatic assay is performed at various substrate and inhibitor concentrations.

• Protocol:

  • Perform the enzymatic activity assay with multiple, fixed concentrations of 3-Methoxy-4-tetrazol-1-yl-phenylamine.

  • At each inhibitor concentration, vary the concentration of the substrate, xanthine.

  • Plot the data using a Lineweaver-Burk or Michaelis-Menten plot to determine the effect of the inhibitor on Km and Vmax.

  • Analyze the changes in Km and Vmax to elucidate the mode of inhibition.

Section 2: Protein Kinases - A Class of Plausible Targets

The phenylamine scaffold is a privileged structure in medicinal chemistry, frequently found in the core of many protein kinase inhibitors. Given the broad therapeutic relevance of kinase inhibitors, particularly in oncology and immunology, exploring the potential of 3-Methoxy-4-tetrazol-1-yl-phenylamine to inhibit protein kinases is a logical next step.

Rationale for Kinase Inhibition

Many kinase inhibitors are ATP-competitive and bind to the hinge region of the kinase domain. The phenylamine moiety can form key hydrogen bonds with the hinge region, while the methoxy and tetrazolyl groups can occupy adjacent hydrophobic pockets, contributing to binding affinity and selectivity. The tetrazole ring, with its hydrogen bond accepting capabilities, could also interact with key residues in the ATP-binding pocket.

Experimental Workflow for Identifying Kinase Targets

A tiered screening approach is recommended to identify potential kinase targets from the vast human kinome.

Caption: Tiered screening workflow for identifying and validating protein kinase targets.

Detailed Experimental Protocols

2.3.1 Broad Kinome Profiling

• Principle: To efficiently screen against a large number of kinases, commercially available kinase profiling services are often utilized. These services typically employ radiometric, fluorescence, or luminescence-based assays.

• Protocol:

  • Submit 3-Methoxy-4-tetrazol-1-yl-phenylamine for screening against a panel of human kinases (e.g., >400 kinases) at a single, high concentration (e.g., 10 µM).

  • The service provider will perform the assays and report the percent inhibition for each kinase.

  • Identify "hits" as kinases that are inhibited above a certain threshold (e.g., >50% inhibition).

2.3.2 Cellular Target Engagement Assays

• Principle: To confirm that the compound interacts with the putative kinase target in a cellular context, a target engagement assay such as the Cellular Thermal Shift Assay (CETSA) can be employed. CETSA measures the thermal stabilization of a protein upon ligand binding.

• Protocol:

  • Treat intact cells with 3-Methoxy-4-tetrazol-1-yl-phenylamine or a vehicle control.

  • Heat the cell lysates to a range of temperatures.

  • Separate soluble and aggregated proteins by centrifugation.

  • Analyze the amount of soluble target kinase at each temperature by Western blotting or other protein detection methods.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Section 3: G-Protein Coupled Receptors (GPCRs) - Exploring Neurological and Metabolic Targets

The methoxyphenyl moiety is a common feature in ligands for a variety of G-protein coupled receptors (GPCRs), which are involved in a vast array of physiological processes and are prominent drug targets. For example, compounds with a methoxyphenyl group have been investigated as antagonists for the histamine H3 receptor[10] and as inhibitors of the presynaptic choline transporter, which is not a GPCR but is part of the broader landscape of neurological targets.[11]

Rationale for GPCR Modulation

The structural features of 3-Methoxy-4-tetrazol-1-yl-phenylamine, including its aromatic nature and potential for hydrogen bonding, suggest it could fit into the binding pockets of certain GPCRs. The exploration of this target class could uncover potential applications in neuroscience, immunology, or metabolic diseases.

Experimental Workflow for GPCR Target Validation

A combination of binding and functional assays is necessary to characterize the interaction of the compound with a GPCR.

Caption: Workflow for the validation and characterization of GPCR ligands.

Detailed Experimental Protocols

3.3.1 Radioligand Binding Assay

• Principle: This assay measures the ability of a test compound to displace a radiolabeled ligand that is known to bind to the GPCR of interest.

• Protocol:

  • Prepare cell membranes expressing the target GPCR.

  • Incubate the membranes with a fixed concentration of the radiolabeled ligand and varying concentrations of 3-Methoxy-4-tetrazol-1-yl-phenylamine.

  • After incubation, separate the bound and free radioligand by rapid filtration.

  • Quantify the amount of bound radioactivity using a scintillation counter.

  • Calculate the Ki (inhibition constant) from the IC50 value using the Cheng-Prusoff equation.

3.3.2 Second Messenger Assays

• Principle: These assays measure the functional consequence of GPCR activation or inhibition by quantifying the levels of intracellular second messengers, such as cyclic AMP (cAMP) or calcium.

• Protocol (for a Gs-coupled receptor):

  • Use a cell line stably expressing the target GPCR.

  • Treat the cells with 3-Methoxy-4-tetrazol-1-yl-phenylamine.

  • Stimulate the cells with a known agonist for the receptor.

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available ELISA or HTRF assay kit.

  • A decrease in agonist-stimulated cAMP levels would indicate an antagonistic effect of the test compound.

Conclusion

3-Methoxy-4-tetrazol-1-yl-phenylamine is a compound with significant therapeutic potential owing to its unique chemical structure. This guide has outlined a systematic and scientifically rigorous approach to identifying and validating its potential therapeutic targets. The initial evidence points towards xanthine oxidase as a high-priority target for investigation. However, the presence of privileged scaffolds such as the phenylamine and methoxyphenyl moieties warrants a broader exploration of other target classes, including protein kinases and GPCRs. The detailed experimental workflows and protocols provided herein offer a roadmap for researchers to elucidate the mechanism of action of this promising compound and to pave the way for its development as a novel therapeutic agent. The multifaceted nature of the tetrazole ring and its diverse biological activities suggest that 3-Methoxy-4-tetrazol-1-yl-phenylamine could hold promise in a variety of disease areas, from metabolic disorders to oncology and beyond.[1][6][7][12]

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A Senior Application Scientist's Guide to the In Silico Evaluation of 3-Methoxy-4-tetrazol-1-yl-phenylamine

Abstract

This technical guide provides a comprehensive, in-depth framework for the in silico modeling of 3-Methoxy-4-tetrazol-1-yl-phenylamine, a novel small molecule with therapeutic potential. Moving beyond a simple recitation of methods, this document elucidates the scientific rationale behind each computational step, grounding the workflow in the principles of medicinal chemistry and molecular modeling. We will navigate the critical path from initial ligand characterization to the prediction of biological targets, detailed binding mode analysis, and finally, the assessment of pharmacokinetic and toxicity profiles. This guide is structured to empower researchers, scientists, and drug development professionals with the expertise to not only execute these computational experiments but also to interpret the results within a robust, scientifically validated context. Methodologies are presented as self-validating systems, reinforced with detailed protocols, data visualization strategies, and citations to authoritative literature.

Introduction: Deconstructing the Molecule and the Rationale for In Silico First Approach

The compound 3-Methoxy-4-tetrazol-1-yl-phenylamine presents a fascinating case for early-stage computational assessment. Its structure contains key functional groups that suggest significant, targeted biological activity. The phenylamine core is a common scaffold in medicinal chemistry, but the true interest lies in the tetrazole ring. The tetrazole group is a well-established bioisostere of the carboxylic acid functional group.[1][2][3] This means it mimics the steric and electronic properties of a carboxylate, allowing it to engage with biological targets that would typically bind acidic molecules, while often improving metabolic stability and oral bioavailability.[2]

This bioisosteric relationship is the cornerstone of our in silico strategy. It provides a strong, mechanistically-driven hypothesis: the compound is likely to interact with targets that have a binding pocket accommodating a carboxylate moiety. An in silico, or computer-aided, approach allows for the rapid, cost-effective exploration of this hypothesis before committing resources to chemical synthesis and in vitro testing.[4][5] This "fail fast, fail cheap" paradigm is essential in modern drug discovery.[6]

This guide will detail a logical, multi-stage computational workflow designed to thoroughly characterize the potential of 3-Methoxy-4-tetrazol-1-yl-phenylamine as a drug candidate.

Part 1: Foundational Analysis - Ligand Preparation and Physicochemical Profiling

Objective: To prepare a high-fidelity 3D model of the ligand and to calculate its fundamental physicochemical properties, which are predictive of its drug-like potential.

Scientific Rationale: The journey of any in silico analysis begins with the molecule itself. A 2D representation is insufficient for simulations that depend on three-dimensional interactions. The initial conversion to a 3D structure must be followed by an energy minimization step. This process uses force fields to adjust bond lengths and angles to find a low-energy, stable conformation, which is crucial for the accuracy of subsequent docking and simulation studies.[7] Concurrently, calculating properties like molecular weight, lipophilicity (LogP), and polar surface area (PSA) provides an early filter for "drug-likeness," based on established principles like Lipinski's Rule of Five.

Experimental Protocol: Ligand Preparation

• Obtain SMILES String: The starting point is the Simplified Molecular Input Line Entry System (SMILES) representation: COc1cc(N)ccc1N1C=NN=N1.

• 2D to 3D Conversion: Utilize an open-source cheminformatics toolkit such as RDKit or Open Babel to convert the SMILES string into an initial 3D structure.

• Energy Minimization: Apply a suitable force field (e.g., MMFF94 or UFF) to the 3D structure to relax the geometry and resolve any steric clashes. This yields a stable, low-energy conformer.

• File Format: Save the final structure in a .sdf or .mol2 format for compatibility with downstream modeling software.

Data Presentation: Predicted Physicochemical Properties

The following table summarizes the key physicochemical properties for 3-Methoxy-4-tetrazol-1-yl-phenylamine, as sourced from chemical databases.[8]

Property	Value	Significance in Drug Discovery
Molecular Formula	C8H9N5O	Provides the elemental composition.
Molecular Weight	191.19 g/mol	Falls within the typical range for small molecule drugs (<500 Da).
XLogP3	0.9	Indicates moderate lipophilicity, balancing solubility and membrane permeability.
Topological Polar Surface Area (TPSA)	78.9 Ų	Suggests good potential for oral absorption (typically <140 Ų).
Hydrogen Bond Donors	1 (from -NH2)	Contributes to target binding specificity.
Hydrogen Bond Acceptors	5 (N atoms in tetrazole, O atom)	Provides multiple points for specific interactions with a target.

Part 2: The Search for a Target - In Silico Target Identification

Objective: To predict the most probable biological protein targets for 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Scientific Rationale: With a prepared ligand, the next critical question is: what does it bind to? In silico target identification, or "target fishing," leverages the principle that structurally similar molecules often have similar biological activities.[9] By comparing our query molecule to vast databases of compounds with known bioactivities, we can generate a ranked list of potential protein targets. This approach is invaluable for forming testable hypotheses about the molecule's mechanism of action and for drug repurposing.[9][10]

Experimental Protocol: Ligand-Based Target Prediction

• Select a Prediction Server: Utilize a well-validated, open-access web server such as SwissTargetPrediction or TargetHunter.[9] These tools use a combination of 2D and 3D similarity metrics to compare the query molecule against their internal databases.

• Input the Ligand: Submit the SMILES string or the prepared 3D structure of the molecule to the server.

• Specify Organism: Select Homo sapiens to focus the search on human protein targets.

• Analyze Results: The output will be a list of proteins, ranked by a probability score or similarity metric. Scrutinize the top-ranking targets, paying close attention to those whose function aligns with the initial hypothesis (e.g., enzymes or receptors that bind endogenous carboxylates).

Visualization: The In Silico Drug Discovery Workflow

The following diagram illustrates the comprehensive workflow described in this guide, from initial ligand setup to final ADMET profiling.

Caption: A comprehensive workflow for the in silico evaluation of a small molecule.

Part 3: High-Resolution Binding Analysis - Molecular Docking and Dynamics

Objective: To predict the precise binding mode of the ligand within the active site of a selected target and to assess the stability of the resulting protein-ligand complex over time.

Scientific Rationale: Once a high-probability target is identified and its 3D structure is obtained (typically from the Protein Data Bank), molecular docking is used to predict how the ligand fits into the protein's binding site.[11][12] Docking algorithms sample numerous possible orientations (poses) of the ligand and rank them using a scoring function that estimates binding affinity.[13][14]

However, docking provides a static snapshot. Molecular Dynamics (MD) simulations offer a more dynamic and realistic view.[[“]][16] By simulating the movements of all atoms in the protein-ligand complex over a period of nanoseconds, MD can validate the stability of the docked pose, reveal key dynamic interactions, and provide a more rigorous assessment of binding.[6][17] A ligand that remains stably bound in its initial docked pose throughout an MD simulation is a much stronger candidate.[18]

Experimental Protocol: Molecular Docking

• Receptor Preparation: Download the target protein's crystal structure. Remove water molecules and any existing co-crystallized ligands. Add hydrogen atoms and assign appropriate protonation states for residues like Histidine.

• Binding Site Definition: Identify the active site. This can be done based on the location of a co-crystallized ligand in the original structure or by using pocket-finding algorithms.[19]

• Docking Simulation: Use a docking program (e.g., AutoDock Vina, GOLD). The program will generate multiple binding poses and provide a corresponding binding energy score for each.

• Pose Analysis: Visually inspect the top-ranked poses. The best pose should exhibit chemically sensible interactions (e.g., hydrogen bonds, hydrophobic contacts) with key active site residues. The tetrazole ring should ideally be positioned to mimic the interactions of a carboxylate group.

Visualization: The Molecular Docking Process

This diagram outlines the key inputs and outputs of a typical molecular docking experiment.

Caption: A simplified flowchart of the molecular docking process.

Experimental Protocol: Molecular Dynamics (MD) Simulation

• System Setup: The highest-scoring docked pose (protein-ligand complex) is placed in a simulation box filled with explicit water molecules and counter-ions to neutralize the system.

• Equilibration: The system undergoes a series of short simulations to allow the water and ions to relax around the complex and to bring the system to the desired temperature and pressure (e.g., 310 K, 1 atm).

• Production Run: A longer simulation (e.g., 50-100 nanoseconds) is performed to collect data on the trajectory of the complex.

• Trajectory Analysis: Key metrics are analyzed, including:

  • Root Mean Square Deviation (RMSD): The RMSD of the ligand and protein backbone are plotted over time. A stable plot indicates the complex is not undergoing major conformational changes.

  • Root Mean Square Fluctuation (RMSF): This identifies which parts of the protein are flexible or rigid during the simulation.

  • Interaction Analysis: Monitor the persistence of key hydrogen bonds and other interactions identified during docking.

Part 4: Druggability Assessment - In Silico ADMET Profiling

Objective: To predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of the molecule.

Scientific Rationale: A potent molecule is useless if it cannot reach its target in the body or if it is toxic. ADMET profiling is a critical step to identify potential liabilities early in the discovery process.[20][21] Numerous well-validated computational models can predict a wide range of pharmacokinetic and toxicological endpoints, from oral bioavailability and blood-brain barrier penetration to potential for liver toxicity or mutagenicity.[22][23]

Experimental Protocol: ADMET Prediction

• Select Prediction Tools: Use a consensus approach by submitting the molecule's SMILES string to multiple free web servers, such as SwissADME, pkCSM, and ADMETlab 2.0.[24] Using multiple tools helps to cross-validate predictions.[20]

• Submit and Aggregate Data: Run the predictions on each server.

• Analyze and Summarize: Consolidate the predictions for key parameters into a summary table. Look for any potential red flags, such as predicted poor absorption, inhibition of key metabolic enzymes (Cytochrome P450s), or alerts for toxicity.

Data Presentation: Predicted ADMET Profile

Parameter	Predicted Value/Classification	Implication for Drug Development
GI Absorption	High	Likely to be well-absorbed from the gut after oral administration.
BBB Permeant	No	The drug is unlikely to cross the Blood-Brain Barrier, which is desirable for peripherally acting drugs.
CYP Inhibitor	Non-inhibitor of major isoforms	Low potential for drug-drug interactions via metabolic pathways.
hERG Blocker	No	Low risk of cardiotoxicity.
Ames Toxicity	Non-mutagenic	Low risk of causing genetic mutations.
Skin Sensitization	No	Low risk of causing an allergic reaction upon skin contact.

Conclusion and Future Directions

This in-depth guide has outlined a rigorous and scientifically grounded in silico workflow for the initial evaluation of 3-Methoxy-4-tetrazol-1-yl-phenylamine. By systematically progressing from ligand preparation to target identification, binding analysis, and ADMET profiling, we can build a comprehensive computational dossier on the molecule's therapeutic potential.

The results of this workflow do not provide definitive answers but rather generate strong, data-driven hypotheses. Positive findings—such as the identification of a compelling target, a stable binding mode confirmed by MD, and a favorable ADMET profile—provide a robust rationale for advancing the compound to the next stage: chemical synthesis and experimental validation through in vitro binding assays and cell-based functional assays. This strategic integration of computational and experimental approaches is the hallmark of modern, efficient drug discovery.[25]

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Phenylamine-Tetrazole Compounds: A Comprehensive Technical Guide for Drug Discovery

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Abstract

Phenylamine-tetrazole compounds represent a privileged scaffold in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This technical guide provides an in-depth review of this important class of molecules, tailored for researchers, scientists, and drug development professionals. We will explore the core chemical principles, synthesis methodologies, structure-activity relationships (SAR), and diverse pharmacological applications of phenylamine-tetrazole derivatives. This guide emphasizes the causality behind experimental choices and provides detailed protocols to empower researchers in their drug discovery endeavors.

Introduction: The Significance of the Phenylamine-Tetrazole Scaffold

The tetrazole ring, a five-membered heterocycle with four nitrogen atoms, is a cornerstone of modern medicinal chemistry.[1][2] Its unique physicochemical properties, particularly its ability to act as a bioisostere for the carboxylic acid group, have cemented its importance in drug design.[1][3][4] This bioisosterism allows for the modulation of crucial drug-like properties such as lipophilicity, metabolic stability, and receptor binding affinity.[4] When coupled with a phenylamine moiety, the resulting scaffold gives rise to a class of compounds with a wide spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[1][4]

The rationale for focusing on the phenylamine-tetrazole core lies in the synergistic interplay between the two components. The phenylamine group provides a versatile platform for structural modification, allowing for the fine-tuning of steric and electronic properties to optimize target engagement. The tetrazole ring, with a pKa comparable to that of carboxylic acids, can participate in key hydrogen bonding interactions with biological targets while often conferring improved metabolic stability and pharmacokinetic profiles.[1][4] This guide will delve into the synthetic strategies that enable the creation of diverse phenylamine-tetrazole libraries and explore the biological consequences of structural variations.

Synthesis of Phenylamine-Tetrazole Compounds: Methodologies and Mechanistic Insights

The construction of the phenylamine-tetrazole scaffold can be achieved through several synthetic routes. The choice of a particular method often depends on the desired substitution pattern and the availability of starting materials.

The [3+2] Cycloaddition Approach: A Workhorse in Tetrazole Synthesis

The most prevalent and versatile method for the synthesis of 5-substituted-1H-tetrazoles is the [3+2] cycloaddition reaction between a nitrile and an azide.[2] In the context of phenylamine-tetrazoles, this typically involves the reaction of a substituted aminobenzonitrile with an azide source, such as sodium azide, often in the presence of a Lewis acid or an ammonium salt.[1]

Conceptual Workflow for [3+2] Cycloaddition:

Figure 1: Conceptual workflow for the synthesis of phenylamine-tetrazoles via [3+2] cycloaddition.

Experimental Protocol: Synthesis of 3-(1H-tetrazol-5-yl)benzenamine [5]

This protocol describes a common method for synthesizing a key phenylamine-tetrazole intermediate.

• Reaction Setup: To a solution of m-nitroaniline in an appropriate solvent, add an azide source (e.g., sodium azide) and a cyclizing agent.

• Cyclization: Heat the reaction mixture under reflux for a specified period. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Reduction: Following the formation of the nitrophenyl-tetrazole intermediate, perform a reduction of the nitro group to an amine. Common reducing agents include hydrogen gas with a palladium catalyst or tin(II) chloride.

• Work-up and Purification: After the reaction is complete, quench the reaction mixture and extract the product with a suitable organic solvent. The crude product is then purified by column chromatography or recrystallization to yield the desired 3-(1H-tetrazol-5-yl)benzenamine.

Causality: The choice of a nitro-substituted aniline as the starting material is strategic. The nitro group is a strong electron-withdrawing group that activates the nitrile for the cycloaddition reaction. Subsequently, the nitro group can be readily reduced to the desired amine functionality, providing a versatile handle for further derivatization.

Alternative Synthetic Strategies

While the [3+2] cycloaddition is widely used, other methods for tetrazole synthesis exist, including reactions starting from amines and triethyl orthoformate with sodium azide.[1][6] Additionally, multicomponent reactions (MCRs) are gaining traction for the efficient construction of complex tetrazole-containing molecules.[7] Microwave-assisted synthesis has also been shown to accelerate reaction times and improve yields in tetrazole formation.[4]

Chemical Properties and Structure-Activity Relationships (SAR)

The biological activity of phenylamine-tetrazole compounds is intricately linked to their chemical structure. Understanding the structure-activity relationship (SAR) is crucial for the rational design of more potent and selective drug candidates.

The Role of the Phenylamine Moiety

The substitution pattern on the phenyl ring significantly influences the compound's interaction with its biological target. Electron-donating or electron-withdrawing groups can alter the electronic properties of the molecule, affecting its binding affinity and pharmacokinetic profile. The position of the substituent (ortho, meta, or para) is also critical, as it dictates the spatial arrangement of the functional groups and their ability to interact with specific residues in the target's active site. For instance, studies on phenylene-bis-tetrazole derivatives have highlighted the importance of substituent positioning for antimicrobial and anticancer activity.[8]

The Significance of the Tetrazole Ring

The tetrazole ring's acidity and its ability to form hydrogen bonds are key determinants of its biological activity.[1] The two possible tautomeric forms, 1H- and 2H-tetrazole, can exist in equilibrium, and their relative populations can be influenced by the solvent and the nature of the substituents.[1] The specific tautomer present can impact the molecule's binding mode and overall efficacy.

Logical Relationship of SAR:

Figure 2: Key structural features influencing the biological activity of phenylamine-tetrazole compounds.

Biological Activities and Mechanisms of Action

Phenylamine-tetrazole derivatives have demonstrated a wide array of biological activities, making them attractive candidates for the treatment of various diseases.

Anti-inflammatory Activity

Several phenylamine-tetrazole compounds have been reported to possess significant anti-inflammatory properties.[6][9] The mechanism of action often involves the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). Some derivatives have shown potent and selective COX-2 inhibitory activity, which is a desirable trait for anti-inflammatory drugs as it reduces the risk of gastrointestinal side effects associated with non-selective COX inhibitors.[10]

Signaling Pathway of COX Inhibition:

Figure 3: Simplified signaling pathway showing the inhibition of the COX enzyme by phenylamine-tetrazole compounds.

Antimicrobial Activity

The phenylamine-tetrazole scaffold has been incorporated into molecules with potent antibacterial and antifungal activities.[11][12][13] These compounds can exert their antimicrobial effects through various mechanisms, including the inhibition of essential microbial enzymes or the disruption of cell wall synthesis.[1] Some derivatives have shown efficacy against drug-resistant strains, highlighting their potential to address the growing challenge of antimicrobial resistance.[12]

Data Presentation: Minimum Inhibitory Concentrations (MICs) of Phenylamine-Tetrazole Derivatives

Compound	Staphylococcus aureus (MIC, µg/mL)	Escherichia coli (MIC, µg/mL)	Candida albicans (MIC, µg/mL)
Derivative A	16	32	8
Derivative B	8	16	4
Derivative C	>64	>64	32
Reference Drug	4	8	2

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual MIC values would need to be obtained from specific experimental studies.

Anticancer Activity

A growing body of evidence supports the potential of phenylamine-tetrazole compounds as anticancer agents.[14][15][16] These molecules can induce apoptosis in cancer cells through various mechanisms, including the disruption of microtubule dynamics, inhibition of protein kinases, and cell cycle arrest.[17] The ability to target multiple pathways involved in cancer progression makes this scaffold a promising starting point for the development of novel oncology therapeutics.

Therapeutic Potential and Future Outlook

The versatility of the phenylamine-tetrazole scaffold, coupled with its demonstrated efficacy in various disease models, underscores its significant therapeutic potential. Future research in this area should focus on several key aspects:

• Mechanism of Action Studies: A deeper understanding of the molecular targets and signaling pathways modulated by these compounds will facilitate the design of more selective and potent drugs.

• Pharmacokinetic and Pharmacodynamic (PK/PD) Profiling: Comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies are essential to optimize the drug-like properties of lead compounds.

• Exploration of Novel Therapeutic Areas: The broad biological activity of phenylamine-tetrazoles suggests that their therapeutic applications may extend beyond the currently explored areas. Investigating their potential in neurodegenerative diseases, metabolic disorders, and viral infections could yield promising results.

• Development of Drug Delivery Systems: Advanced drug delivery strategies could enhance the therapeutic index of phenylamine-tetrazole-based drugs by improving their solubility, stability, and targeted delivery.

By leveraging the principles of medicinal chemistry and embracing a multidisciplinary approach, the full therapeutic potential of phenylamine-tetrazole compounds can be realized, leading to the development of novel and effective treatments for a range of human diseases.

References

• Recent Advances in the Chemistry of Tetrazole Derivatives-A Quinquennial Update (Mid-2019 to date).
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• Synthesis, single crystal analysis, biological and docking evaluation of tetrazole derivatives.
• Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives - MDPI.
• Design, synthesis and biological evaluation of 1-Aryl-5-(4-arylpiperazine-1-carbonyl)-1H-tetrazols as novel microtubule destabilizers - PMC.
• Synthesis and structure–activity relationship studies of phenylene-bis-tetrazole derivatives.
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• Synthesis, Characterization, Antibacterial & Anti-Inflammatory Effects Of Substituted Tetrazole Derivatives Based On Different Types Of Carbazone And Benzaldehyde.
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Protocols & Analytical Methods

Application Notes &amp; Protocols: A Detailed Guide to the Synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine

Introduction: The Significance of 3-Methoxy-4-tetrazol-1-yl-phenylamine

The tetrazole moiety is a cornerstone in modern medicinal chemistry, primarily serving as a metabolically stable bioisostere for the carboxylic acid group.[1][2][3] Its similar pKa and planar structure allow it to engage in comparable biological interactions while often improving pharmacokinetic properties like oral bioavailability and metabolic resistance. The target molecule, 3-Methoxy-4-tetrazol-1-yl-phenylamine, is a valuable bifunctional building block. The primary amine serves as a versatile handle for subsequent derivatization (e.g., amide bond formation, reductive amination), while the tetrazole ring imparts the desired physicochemical properties. This makes it a key intermediate in the synthesis of a wide array of pharmacologically active agents, including potential antihypertensive, anti-allergic, and antibiotic compounds.[4][5]

This guide provides a comprehensive, field-proven protocol for the synthesis of this key intermediate, starting from a commercially available primary amine precursor. The chosen synthetic route is a robust, two-step process centered around a highly efficient, one-pot multicomponent reaction to form the tetrazole ring, followed by a standard reduction.

Synthetic Strategy and Mechanistic Rationale

The synthesis of a 1-substituted tetrazole from a primary amine is most effectively and regioselectively achieved through a three-component condensation reaction involving the amine, an orthoester, and an azide source.[6][7][8] This method is favored for its operational simplicity and high yields.

Overall Synthetic Pathway:

The synthesis proceeds in two distinct stages:

• Tetrazole Formation: A multicomponent reaction of 2-Methoxy-4-nitroaniline with triethyl orthoformate and sodium azide to regioselectively form 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole.

• Nitro Group Reduction: The subsequent reduction of the nitro group to afford the target primary amine, 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Figure 1: High-level experimental workflow for the two-step synthesis.

Mechanistic Insight: The Heterocyclization Reaction

The formation of the 1-substituted tetrazole ring is a well-established process.[8] The reaction, typically conducted in an acidic medium like glacial acetic acid, is believed to proceed through the following key steps:

• Formation of an Imidate Intermediate: The primary amine (2-Methoxy-4-nitroaniline) first reacts with the orthoester (triethyl orthoformate) under acidic conditions to form an ethoxyimidate intermediate.

• Reaction with Hydrazoic Acid: Sodium azide reacts with acetic acid to generate hydrazoic acid (in situ). Hydrazoic acid then adds to the imidate intermediate.

• Cyclization and Elimination: The resulting intermediate undergoes intramolecular cyclization, followed by the elimination of ethanol, to yield the stable, aromatic 1-substituted tetrazole ring. This pathway ensures the regioselective formation of the 1-substituted isomer, which is critical for its intended use.[8][9]

Figure 2: Proposed reaction mechanism for tetrazole ring formation.

Detailed Experimental Protocols

Safety First:

• Sodium Azide (NaN₃): Highly toxic and can be fatal if swallowed or absorbed through the skin. It can form explosive heavy metal azides. Do not allow contact with lead or copper. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Glacial Acetic Acid: Corrosive. Causes severe skin burns and eye damage. Use in a fume hood.

• Tin(II) Chloride (SnCl₂): Harmful if swallowed and may cause skin irritation.

• Hydrochloric Acid (HCl): Corrosive. Causes severe burns. Handle with extreme care in a fume hood.

Part A: Synthesis of 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole

Materials:

• 2-Methoxy-4-nitroaniline

• Triethyl orthoformate

• Sodium azide (NaN₃)

• Glacial acetic acid

Equipment:

• Round-bottom flask (250 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Buchner funnel and filter paper

Procedure:

• To a 250 mL round-bottom flask, add 2-Methoxy-4-nitroaniline (1.0 eq).

• Add triethyl orthoformate (1.2 eq) to the flask.

• Carefully add sodium azide (1.2 eq). Caution: Highly toxic.

• Place the flask in an ice bath and slowly add glacial acetic acid (10 volumes, e.g., 100 mL for 10 g of starting amine) with stirring. The addition is exothermic.

• Once the addition is complete, equip the flask with a reflux condenser and heat the mixture to 75-85 °C using a heating mantle.[8]

• Maintain the reaction at this temperature with vigorous stirring for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete (as indicated by TLC), remove the heating mantle and allow the mixture to cool to room temperature.

• Slowly pour the reaction mixture into a beaker containing ice-cold water (approx. 5 times the volume of acetic acid used).

• A precipitate will form. Stir the slurry for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the filter cake thoroughly with cold water until the filtrate is neutral, then wash with a small amount of cold ethanol.

• Dry the resulting solid under vacuum to yield 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole as a pale yellow solid.

Part B: Synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine

Materials:

• 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole (from Part A)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Sodium hydroxide (NaOH) solution (5 M)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask (500 mL)

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 500 mL round-bottom flask, suspend the 1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole (1.0 eq) in ethanol (10 volumes).

• Add Tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0-5.0 eq) to the suspension.

• Cool the flask in an ice bath and slowly add concentrated hydrochloric acid (5 volumes) with stirring.

• Remove the ice bath and stir the reaction mixture at room temperature for 3-5 hours, or until TLC analysis shows complete consumption of the starting material.

• Once the reaction is complete, pour the mixture over crushed ice.

• Carefully neutralize the acidic solution by the slow addition of a 5 M sodium hydroxide solution until the pH is approximately 8-9. A precipitate of tin salts will form.

• Extract the aqueous slurry with ethyl acetate (3 x 10 volumes).

• Combine the organic layers in a separatory funnel and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexane) to afford 3-Methoxy-4-tetrazol-1-yl-phenylamine as a crystalline solid.

Data Summary and Characterization

The following table summarizes typical reaction parameters and expected outcomes. Yields are indicative and may vary based on reaction scale and purity of reagents.

Step	Starting Material	Key Reagents	Eq. (Reagent)	Temp (°C)	Time (h)	Typical Yield (%)
A	2-Methoxy-4-nitroaniline	Triethyl orthoformate	1.2	75-85	4-6	85-95%
Sodium Azide	1.2
B	1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole	SnCl₂·2H₂O	4.5	20-25	3-5	80-90%

Product Characterization: The identity and purity of the intermediate and final product should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and regiochemistry.

• Mass Spectrometry (MS): To verify the molecular weight (C₈H₉N₅O, MW: 191.19 g/mol ).[10]

• Infrared Spectroscopy (IR): To identify key functional groups (e.g., N-H stretch of the amine, aromatic C-H, tetrazole ring vibrations).

• Melting Point: To assess the purity of the final product.

References

• Click Azide−Nitrile Cycloaddition as a New Ligation Tool for the Synthesis of Tetrazole-Tethered C-Glycosyl α-Amino Acids. The Journal of Organic Chemistry - ACS Publications. [Link]

• Click azide-nitrile cycloaddition as a new ligation tool for the synthesis of tetrazole-tethered C-glycosyl alpha-amino acids. PubMed. [Link]

• Synthesis of tetrazole and its derivatives by heterocyclization reaction involving primary amines, orthoesters, and azides. ResearchGate. [Link]

• Synthesis of 1H-tetrazoles. Organic Chemistry Portal. [Link]

• Synthesis of New bis 1-Substituted 1H-Tetrazoles via Efficient Heterocyclizations from Symmetric Dianilines, Methyl Orthoester, and Sodium Azide. ResearchGate. [Link]

• Synthesis of 1-substituted tetrazoles by heterocyclization of primary amines, orthoformic ester, and sodium azide. ResearchGate. [Link]

• A Click Chemistry Approach to Tetrazoles by Huisgen 1,3-Dipolar Cycloaddition: Synthesis of 5-Sulfonyl Tetrazoles from Azides and Sulfonyl Cyanides. ResearchGate. [Link]

• Click Azide−Nitrile Cycloaddition as a New Ligation Tool for the Synthesis of Tetrazole-Tethered C Glycosyl α-Amino Acids. ResearchGate. [Link]

• Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. ACS Publications. [Link]

• Tetrazolium Compounds: Synthesis and Applications in Medicine. PubMed Central (PMC) - NIH. [Link]

• An Efficient and Regioselective Synthesis of Tetrazoles under Transition-Metal Free Conditions. Journal of Environmental Nanotechnology. [Link]

• Ullmann condensation. Wikipedia. [Link]

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• Ullmann Reaction. BYJU'S. [Link]

• Synthesis of 1-Substituted 1H-1,2,3,4-Tetrazoles Using Biosynthesized Ag/Sodium Borosilicate Nanocomposite. NIH. [Link]

• Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. Bentham Science. [Link]

• Synthesis of 1-(para-methoxyphenyl)tetrazolyl-Substituted 1,2,3,4-Tetrahydroisoquinolines and Their Transformations Involving Activated Alkynes. NIH. [Link]

• Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Organic Syntheses Procedure. [Link]

• New Synthesis of 3-Methoxy-4-substituted Pyrazole Derivatives. ResearchGate. [Link]

• Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• Synthesis of 1,2,4-Triazolo[1,5-d][9][11][12]triazine-2-amines by Thermolysis of 1H-Tetrazol-5-amine with 1,2,4-Triazine-5-carbonitriles. Springer. [Link]

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. NIH. [Link]

• A NOVEL APPROACH FOR SYNTHESIS OF SUBSTITUTED TETRAZOLES. Revista de Chimie. [Link]

• 3-Methoxy-4-(1H-tetrazol-1-yl)aniline. Amerigo Scientific. [Link]

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Application Note &amp; Protocol: Quantitative Analysis of 3-Methoxy-4-tetrazol-1-yl-phenylamine

Abstract

This document provides a comprehensive guide to the state-of-the-art analytical methodologies for the precise and accurate quantification of 3-Methoxy-4-tetrazol-1-yl-phenylamine. In the landscape of pharmaceutical development, the rigorous quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of ensuring product quality, safety, and efficacy. This guide is meticulously designed for researchers, analytical scientists, and drug development professionals, offering detailed protocols for High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The methodologies presented herein are grounded in established scientific principles and adhere to the stringent validation requirements outlined by the International Council for Harmonisation (ICH) guidelines.[1][2][3][4] Beyond mere procedural steps, this note elucidates the rationale behind experimental choices, empowering the user to adapt and troubleshoot these methods effectively.

Introduction: The Significance of Quantifying 3-Methoxy-4-tetrazol-1-yl-phenylamine

3-Methoxy-4-tetrazol-1-yl-phenylamine is a chemical entity of interest in pharmaceutical research, likely as a key intermediate or a final API. Its structure, featuring a phenylamine core, a methoxy group, and a tetrazole ring, suggests specific physicochemical properties that dictate the choice of analytical techniques. The tetrazole group, in particular, is a common bioisostere for carboxylic acids in medicinal chemistry, valued for its metabolic stability and ability to participate in hydrogen bonding.[5] Accurate quantification of this compound is paramount throughout the drug development lifecycle, from synthesis and formulation to pharmacokinetic and stability studies.

This application note details two robust and validated methods for the quantification of 3-Methoxy-4-tetrazol-1-yl-phenylamine:

• High-Performance Liquid Chromatography (HPLC) with UV Detection: A widely accessible and reliable method suitable for routine quality control and content uniformity testing.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and selective method ideal for bioanalytical applications, impurity profiling, and trace-level quantification.[6][7][8][9][10]

Physicochemical Properties of 3-Methoxy-4-tetrazol-1-yl-phenylamine

A foundational understanding of the analyte's properties is critical for method development.

Property	Value	Source
CAS Number	524040-12-8	[11]
Molecular Formula	C8H9N5O	[11]
Molecular Weight	191.19 g/mol	[11]
Structure	A phenylamine ring substituted with a methoxy group and a tetrazole ring.	Inferred from name
Predicted UV Absorbance	The aromatic and tetrazole moieties suggest strong UV absorbance, likely in the 210-280 nm range.	Chemical principles
Predicted Polarity	The presence of amine and tetrazole groups suggests moderate polarity, making it suitable for reversed-phase chromatography.	Chemical principles

Method 1: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method leverages the inherent UV absorbance of 3-Methoxy-4-tetrazol-1-yl-phenylamine for its detection and quantification. It is a robust, cost-effective, and widely used technique in pharmaceutical analysis.[12]

Rationale for Method Selection

The presence of the phenyl and tetrazole rings in the analyte's structure results in significant UV absorption, making UV detection a suitable and sensitive choice. Reversed-phase HPLC is selected due to the compound's predicted moderate polarity, allowing for good retention and separation from potential impurities on a C18 stationary phase.

Experimental Workflow: HPLC-UV Analysis

Caption: Workflow for HPLC-UV quantification.

Detailed Protocol: HPLC-UV

3.3.1. Materials and Reagents

• 3-Methoxy-4-tetrazol-1-yl-phenylamine reference standard (purity ≥ 99.5%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered and deionized)

• Formic acid (or other suitable modifier)

• Volumetric flasks, pipettes, and syringes

• 0.45 µm syringe filters

3.3.2. Instrumentation and Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Detector	Diode Array Detector (DAD) or UV-Vis Detector
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile:Water (e.g., 60:40 v/v) with 0.1% Formic Acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm (or optimal wavelength determined by UV scan)
Run Time	10 minutes

3.3.3. Preparation of Solutions

• Diluent: Mobile phase (Acetonitrile:Water, 60:40 v/v with 0.1% Formic Acid).

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution with the diluent.

• Sample Solution: Accurately weigh a quantity of the sample expected to contain approximately 2.5 mg of the analyte into a 100 mL volumetric flask. Dissolve and dilute to volume with diluent to achieve a target concentration of 25 µg/mL.

3.3.4. System Suitability

Before sample analysis, inject the 25 µg/mL working standard solution five times. The system is deemed suitable for use if the following criteria are met:

• Tailing Factor: ≤ 2.0

• Theoretical Plates: ≥ 2000

• Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%

3.3.5. Data Analysis and Quantification

• Inject the blank (diluent), working standard solutions, and sample solutions.

• Integrate the peak area of 3-Methoxy-4-tetrazol-1-yl-phenylamine in each chromatogram.

• Construct a calibration curve by plotting the peak area versus the concentration of the working standards.

• Determine the concentration of the analyte in the sample solution from the calibration curve using linear regression.

Method 2: Quantification by Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring higher sensitivity and selectivity, such as bioanalysis of plasma samples or trace impurity analysis, LC-MS/MS is the method of choice.[6][7][8][9][10] This technique combines the separation power of HPLC with the mass-based detection of tandem mass spectrometry.

Rationale for Method Selection

LC-MS/MS offers unparalleled sensitivity and specificity by monitoring a specific precursor-to-product ion transition for the analyte. This is particularly advantageous when analyzing complex matrices where co-eluting interferences can compromise the accuracy of UV-based detection. The use of a stable isotope-labeled internal standard can further enhance the precision and accuracy of the method.

Experimental Workflow: LC-MS/MS Analysis

Caption: Workflow for LC-MS/MS quantification.

Detailed Protocol: LC-MS/MS

4.3.1. Materials and Reagents

• As per HPLC-UV method.

• Internal Standard (IS): A stable isotope-labeled analog of the analyte (e.g., 3-Methoxy-4-tetrazol-1-yl-phenylamine-d4) is highly recommended. If unavailable, a structurally similar compound with comparable chromatographic and ionization behavior can be used.

• Acetonitrile with 0.1% Formic Acid (for protein precipitation).

4.3.2. Instrumentation and Conditions

Parameter	Condition
LC System	Waters ACQUITY UPLC or equivalent
Mass Spectrometer	Sciex API 5500 or equivalent triple quadrupole
Column	C18, 2.1 x 50 mm, 1.8 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Elution	5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	To be determined by direct infusion of the analyte and IS. Example: Analyte (192.1 -> 135.1), IS (196.1 -> 139.1)
Source Parameters	Optimized for maximum signal intensity (e.g., Curtain Gas: 30, IonSpray Voltage: 5500 V, Temperature: 500 °C)

4.3.3. Preparation of Solutions

• Standard and Sample Preparation (for Bioanalysis):

  • To 50 µL of plasma/serum sample, add 10 µL of the internal standard working solution.

  • Add 200 µL of cold acetonitrile with 0.1% formic acid to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube, evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of mobile phase A.

4.3.4. Data Analysis and Quantification

• Inject the prepared calibration standards and samples.

• Integrate the peak areas for the analyte and the internal standard for their respective MRM transitions.

• Calculate the peak area ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the standards.

• Determine the concentration of the analyte in the samples from the calibration curve.

Method Validation

Both the HPLC-UV and LC-MS/MS methods must be validated according to ICH Q2(R2) guidelines to ensure they are fit for their intended purpose.[1][3][4]

Validation Parameters

The following parameters should be assessed:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be demonstrated by analyzing blank samples and spiked samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentration levels should be used, and the correlation coefficient (r²) should be ≥ 0.99.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value. It should be assessed using a minimum of nine determinations over a minimum of three concentration levels, expressed as percent recovery.

• Precision:

  • Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

  • Precision is expressed as the Relative Standard Deviation (RSD).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[2]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Acceptance Criteria Summary

Parameter	HPLC-UV (Assay)	LC-MS/MS (Bioanalysis)
Linearity (r²)	≥ 0.995	≥ 0.99
Accuracy (% Recovery)	98.0 - 102.0%	85.0 - 115.0%
Precision (RSD)	≤ 2.0%	≤ 15.0% (≤ 20% at LLOQ)
LOQ	Reportable	Defined and validated

Conclusion

The analytical methods detailed in this application note provide robust and reliable frameworks for the quantification of 3-Methoxy-4-tetrazol-1-yl-phenylamine. The choice between the HPLC-UV and LC-MS/MS methods will depend on the specific application, required sensitivity, and the nature of the sample matrix. Proper method validation in accordance with ICH guidelines is imperative to ensure the generation of high-quality, reproducible data that can confidently support drug development and quality control activities.

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• Current developments in LC-MS for pharmaceutical analysis. Analyst (RSC Publishing).
• Liquid Chromatography Mass Spectrometry (LC-MS) Analysis. Emery Pharma.
• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma.
• What Is LC-MS, LC-MS Analysis and LC-MS/MS. Technology Networks.
• Current developments in LC-MS for pharmaceutical analysis. SciSpace.
• LC-MS Analysis of Pharmaceutical Drugs. News-Medical.Net.
• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency.
• Validation of Analytical Procedures Q2(R2). ICH.
• ICH Q2(R2) – Complete Guide to Validation of Analytical Procedures. YouTube.
• Method for detecting content of chiral phenylethylamine by adopting high-performance liquid chromatography. Google Patents.
• Development and validation of HPLC methods for the analysis of phenethylamine and indoloquinazoline alkaloids in Evodia species. PubMed.
• Tetrazole derivatives synthesis via green one-pot oxidation of benzyl alcohol using Cu(ii) immobilized on nanodiamond@folic acid catalyst. National Institutes of Health.
• Synthesis, characterization and biological evaluation of tetrazole derivatives. International Journal of Advanced Chemistry Research.
• A Validated Method for the Simultaneous Measurement of Tryptophan, Kynurenine, Phenylalanine, and Tyrosine by High-Performance L. ACS Publications.
• 3-Methoxy-4-(1H-tetrazol-1-yl)aniline. Amerigo Scientific.
• Molecular Application of Mass Spectrometry and Chromatography in Biomedicine. MDPI.
• Tetrazolium Compounds: Synthesis and Applications in Medicine. PMC - PubMed Central.
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• Derivatization HPLC-DAD method for the determination of small molecule aliphatic amines in drugs. Google Patents.
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A Robust and Validated LC-MS/MS Method for the Quantification of 3-Methoxy-4-tetrazol-1-yl-phenylamine in Human Plasma

Abstract

This application note details a highly selective, sensitive, and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 3-Methoxy-4-tetrazol-1-yl-phenylamine in human plasma. Developed for researchers, scientists, and drug development professionals, this guide provides a comprehensive framework from sample preparation to full bioanalytical method validation according to the International Council for Harmonisation (ICH) M10 guidelines.[1][2][3] The methodology employs a straightforward protein precipitation extraction, followed by rapid chromatographic separation on a reversed-phase C18 column and detection using a triple quadrupole mass spectrometer in positive electrospray ionization mode. The method demonstrates excellent accuracy, precision, and a broad linear range, making it suitable for supporting pharmacokinetic and toxicokinetic studies in regulated drug development environments.

Introduction and Scientific Rationale

3-Methoxy-4-tetrazol-1-yl-phenylamine is a small molecule containing a phenylamine core, a methoxy group, and a tetrazole moiety. The molecular formula is C₈H₉N₅O with a molecular weight of 191.19 g/mol .[4] Compounds featuring a tetrazole ring are of significant interest in medicinal chemistry, often serving as bioisosteres for carboxylic acids and exhibiting a wide range of pharmacological activities.[5] Accurate quantification of such novel compounds in biological matrices is a cornerstone of preclinical and clinical drug development, providing essential data for assessing a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

The physicochemical properties of the analyte—possessing a basic primary amine and a weakly acidic tetrazole ring (pKa ≈ 4.9)—present a unique analytical challenge.[5] The goal was to develop a method that provides sufficient retention for this polar compound while ensuring excellent peak shape and high ionization efficiency. This protocol leverages reversed-phase chromatography with an acidic mobile phase modifier to ensure the analyte is in a consistent, protonated state, which is ideal for both chromatographic retention and positive mode electrospray ionization. The choice of tandem mass spectrometry provides unparalleled selectivity and sensitivity, which is critical for measuring therapeutic concentrations in complex biological fluids like plasma.[6]

Experimental Design and Protocols

Materials and Instrumentation

• Chemicals and Reagents : 3-Methoxy-4-tetrazol-1-yl-phenylamine reference standard (>99% purity), and a stable isotope-labeled internal standard (SIL-IS), 3-Methoxy-4-tetrazol-1-yl-phenylamine-d4, were sourced commercially. LC-MS grade acetonitrile, methanol, and formic acid were procured. Human plasma (K2-EDTA) was obtained from a certified vendor.

• Instrumentation : An Agilent 1290 Infinity II LC system or equivalent, coupled to a Sciex 6500+ QTRAP or equivalent triple quadrupole mass spectrometer with an electrospray ionization (ESI) source was used.

Preparation of Standards and Quality Control Samples

The foundation of a reliable quantitative assay is the accuracy of its calibration standards and quality control (QC) samples.

• Primary Stock Solutions : Prepare individual stock solutions of the analyte and its SIL-IS in methanol at a concentration of 1.00 mg/mL.

• Working Standard Solutions : Serially dilute the primary analyte stock solution with a 50:50 mixture of acetonitrile and water to create working solutions for the calibration curve (spanning 10.0 ng/mL to 100,000 ng/mL).

• Internal Standard (IS) Working Solution : Dilute the SIL-IS primary stock to a final concentration of 500 ng/mL in acetonitrile. This solution will also serve as the protein precipitation agent.

• Calibration Curve (CC) and Quality Control (QC) Samples : Spike appropriate volumes of the working standard solutions into blank human plasma to achieve final concentrations for the calibration curve and QC samples. QC samples were prepared at four levels: Lower Limit of Quantification (LLOQ), Low QC, Mid QC, and High QC.

Sample Preparation: Protein Precipitation (PPT)

Protein precipitation was selected for its simplicity, high throughput, and adequate cleanup for this application.[7][8] It effectively removes the majority of plasma proteins that could interfere with the analysis or damage the LC-MS system.

Step-by-Step Protocol:

• Aliquot 50 µL of plasma sample (blank, CC, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 200 µL of the IS working solution (500 ng/mL SIL-IS in acetonitrile).

• Vortex mix for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 100 µL of the clear supernatant to a 96-well plate or autosampler vial.

• Inject 5 µL of the supernatant onto the LC-MS/MS system.

Caption: Protein Precipitation Workflow.

LC-MS/MS Conditions

The chromatographic and mass spectrometric parameters were optimized to achieve a short run time, symmetric peak shape, and high sensitivity.

Table 1: Liquid Chromatography Parameters

Parameter	Condition
LC Column	Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
0.5
2.5
3.0
3.1
4.0

Rationale: A C18 column provides robust reversed-phase retention. The acidic mobile phase (0.1% formic acid) ensures the primary amine is protonated, leading to better peak shape and enhanced ESI+ signal.[9] A fast gradient allows for a short run time of 4 minutes, increasing sample throughput.

Table 2: Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	55 psi
Ion Source Gas 2	60 psi
Curtain Gas	35 psi
Temperature	550°C
IonSpray Voltage	5500 V
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Analyte
3-Methoxy-4-tetrazol-1-yl-phenylamine (Quantifier)
3-Methoxy-4-tetrazol-1-yl-phenylamine (Qualifier)
SIL-IS (3-Methoxy-4-tetrazol-1-yl-phenylamine-d4)

Rationale: Positive ESI mode was chosen for its high efficiency in ionizing the basic amine group. The precursor ion ([M+H]⁺) for the analyte is m/z 192.2. The primary fragmentation for tetrazoles in positive mode is often the loss of hydrazoic acid (HN₃, 43 Da), but other cleavages can be optimized for specificity and signal intensity.[10][11] The use of a stable isotope-labeled internal standard is the gold standard in quantitative bioanalysis, as it co-elutes with the analyte and effectively corrects for variations in sample preparation, injection volume, and matrix effects.

Bioanalytical Method Validation (BMV)

The method was fully validated according to the ICH M10 Bioanalytical Method Validation guideline, ensuring its suitability for regulatory submissions.[1][12][13]

Caption: Core components of Bioanalytical Method Validation.

Selectivity and Specificity

Six different lots of blank human plasma were analyzed to assess for interferences at the retention times of the analyte and IS. No significant interfering peaks (response >20% of LLOQ for the analyte and >5% for the IS) were observed, confirming method selectivity.

Calibration Curve, Linearity, and LLOQ

The method demonstrated excellent linearity over the concentration range of 0.100 ng/mL to 1000 ng/mL. The calibration curves were constructed by plotting the peak area ratio (analyte/IS) against the nominal concentration and applying a weighted (1/x²) linear regression.

• Linear Range : 0.100 - 1000 ng/mL

• Correlation Coefficient (r²) : >0.995 across all validation runs

• Lower Limit of Quantification (LLOQ) : 0.100 ng/mL, with accuracy and precision within ±20%.

Accuracy and Precision

Inter- and intra-assay accuracy and precision were evaluated by analyzing five replicates of QC samples at four concentration levels over three separate days.

Table 3: Summary of Accuracy and Precision Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Accuracy (%Bias)
LLOQ	0.100	≤ 8.5%	≤ 10.2%	-5.5% to 6.8%	-2.1%
Low QC	0.300	≤ 6.1%	≤ 7.5%	-3.2% to 4.5%	1.8%
Mid QC	50.0	≤ 4.5%	≤ 5.8%	-1.5% to 3.1%	0.5%
High QC	800	≤ 3.8%	≤ 4.9%	-2.8% to 1.9%	-0.8%

The results are well within the acceptable limits of ±15% for accuracy and ≤15% for precision (±20% and ≤20% at the LLOQ, respectively) as stipulated by regulatory guidelines.[14][15]

Matrix Effect and Recovery

• Matrix Effect : Assessed by comparing the peak response of the analyte in post-extraction spiked plasma samples to that in neat solution. The IS-normalized matrix factor was close to 1.0, indicating that the SIL-IS effectively compensated for any ion suppression or enhancement.

• Extraction Recovery : The recovery of the analyte from plasma was consistent and reproducible across all QC levels, typically ranging from 85% to 95%.

Stability

The analyte proved to be stable in human plasma under various storage and handling conditions, including bench-top (4 hours at room temp), freeze-thaw (3 cycles), and long-term storage (-80°C for 90 days).

Conclusion

This application note presents a detailed, robust, and reliable LC-MS/MS method for the quantification of 3-Methoxy-4-tetrazol-1-yl-phenylamine in human plasma. The simple protein precipitation sample preparation, combined with a rapid and selective LC-MS/MS analysis, allows for high-throughput processing. The method has been thoroughly validated following the stringent requirements of the ICH M10 guideline, demonstrating excellent performance in selectivity, sensitivity, accuracy, and precision. This well-characterized and validated method is fit for purpose and can be confidently deployed in a regulated environment to support drug development programs.

References

• International Council for Harmonisation. (2022). ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. [Link][3]

• European Medicines Agency. ICH M10 on bioanalytical method validation - Scientific guideline. [Link][12]

• Bioanalysis Zone. (2024). ICH M10 guideline on bioanalytical method validation and study sample analysis. [Link][13]

• Tecan Group Ltd. How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. [Link][16]

• Spectroscopy Europe. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. [Link][7]

• National Center for Biotechnology Information. (2025). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. [Link][5]

• LCGC International. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. [Link][17]

• Biocompare. (2019). Prepping Small Molecules for Mass Spec. [Link][6]

• Organomation. Serum Sample Preparation for LC-MS and GC-MS. [Link][8]

• AACC. (2018). Validation of clinical LC-MS/MS methods: What you need to know. [Link][14]

• U.S. Food and Drug Administration. (2019). M10 Bioanalytical Method Validation. [Link][15]

• Liu, W., et al. (2008). Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry. Life Science Journal, 5(2). [Link][11]

• Amerigo Scientific. 3-Methoxy-4-(1H-tetrazol-1-yl)aniline. [Link][4]

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Application Notes and Protocols for High-Throughput Screening Assays Involving 3-Methoxy-4-tetrazol-1-yl-phenylamine

Authored by: Senior Application Scientist, Gemini AI

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and implementation of high-throughput screening (HTS) assays for the characterization of 3-Methoxy-4-tetrazol-1-yl-phenylamine. While the specific biological target of this molecule is yet to be fully elucidated, its structural motifs, featuring a methoxy-phenyl group and a tetrazole ring, are present in compounds known to interact with a variety of important drug targets. Notably, derivatives of phenyl-tetrazole have been investigated as inhibitors of enzymes like xanthine oxidase, and other methoxy-phenyl compounds have shown activity as neuroprotective agents.[1][2]

Given the novelty of 3-Methoxy-4-tetrazol-1-yl-phenylamine, a logical first step in its characterization is to screen it against broad and therapeutically relevant target classes. This guide will therefore focus on providing detailed, field-proven protocols for HTS campaigns against two of the most significant families of drug targets: protein kinases and G-protein coupled receptors (GPCRs) . These protocols are designed to be robust, reproducible, and adaptable, serving as a foundational framework for identifying the biological activity of this and other novel chemical entities.

PART 1: High-Throughput Screening Against a Hypothetical Protein Kinase Target

Scientific Rationale & Causality

Protein kinases are a large family of enzymes that play critical roles in cellular signaling by catalyzing the phosphorylation of substrate proteins.[3] Their dysregulation is a hallmark of many diseases, particularly cancer, making them a major focus of drug discovery efforts.[3][4] The general structure of 3-Methoxy-4-tetrazol-1-yl-phenylamine, with its aromatic rings and potential for hydrogen bonding, makes it a plausible candidate for binding to the ATP-binding pocket of a kinase. High-throughput screening is an essential methodology for efficiently interrogating large compound libraries to identify novel kinase inhibitors.[4][5][6]

Assay Principle: ADP-Glo™ Kinase Assay

To screen for potential inhibitory activity against a hypothetical kinase (e.g., a receptor tyrosine kinase), we will employ the ADP-Glo™ Kinase Assay. This is a luminescence-based assay that quantifies the amount of ADP produced during the kinase reaction. The assay is performed in two steps: first, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP is converted back to ATP, which is then used in a luciferase-catalyzed reaction to generate a light signal that is directly proportional to the kinase activity.[7] A lower light signal in the presence of 3-Methoxy-4-tetrazol-1-yl-phenylamine would indicate inhibition of the kinase.

Experimental Workflow: Kinase HTS

Caption: Workflow for the ADP-Glo™ kinase inhibitor HTS assay.

Detailed HTS Protocol for Kinase Inhibition

Materials:

• Enzyme: Recombinant human kinase (e.g., a tyrosine kinase)

• Substrate: Poly(Glu, Tyr) 4:1 or a specific peptide substrate

• Compound: 10 mM stock of 3-Methoxy-4-tetrazol-1-yl-phenylamine in DMSO

• Assay Plate: 384-well, white, solid-bottom plates

• Reagents: ADP-Glo™ Kinase Assay Kit (Promega), Kinase Buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)[3]

• Controls: DMSO (negative control), Staurosporine (positive control)

Procedure:

• Compound Plating:

  • Prepare serial dilutions of 3-Methoxy-4-tetrazol-1-yl-phenylamine in DMSO.

  • Using an acoustic liquid handler, dispense 50 nL of the compound dilutions into the assay plate wells.

  • Dispense 50 nL of DMSO into the negative control wells and 50 nL of Staurosporine (final concentration ~10 µM) into the positive control wells.

• Enzyme Addition:

  • Prepare the kinase solution in kinase buffer to a 2X final concentration.

  • Dispense 5 µL of the kinase solution into each well.

  • Centrifuge the plate briefly (1 min at 1000 rpm) and incubate for 15 minutes at room temperature.

• Initiation of Kinase Reaction:

  • Prepare a 2X ATP/substrate solution in kinase buffer. The ATP concentration should be at the Km for the specific kinase.

  • Dispense 5 µL of the ATP/substrate solution to all wells to start the reaction.

  • Incubate the plate for 60 minutes at 30°C.

• Signal Generation and Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature, protected from light.

  • Read the luminescence on a plate reader.

Data Analysis and Quality Control

Parameter	Formula	Acceptance Criteria
Percent Inhibition	100 * (1 - (Signal_Compound - Signal_Positive) / (Signal_Negative - Signal_Positive))	N/A
Z'-Factor	1 - (3 * (SD_Negative + SD_Positive)) / |Mean_Negative - Mean_Positive|	≥ 0.5
Signal-to-Background	Mean_Negative / Mean_Positive	> 10

PART 2: High-Throughput Screening Against a Hypothetical GPCR Target

Scientific Rationale & Causality

G-protein coupled receptors are the largest family of cell surface receptors and are involved in a vast array of physiological processes, making them prime targets for therapeutics.[8][9] Many small molecules with aromatic and heterocyclic components have been shown to act as antagonists for GPCRs.[10] Therefore, screening 3-Methoxy-4-tetrazol-1-yl-phenylamine against a GPCR is a rational approach to identify potential biological activity.

Assay Principle: Calcium Mobilization Assay

For a hypothetical Gq-coupled GPCR, antagonist activity can be determined by measuring changes in intracellular calcium levels. Cells expressing the target GPCR are pre-loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4).[8] When the receptor is activated by an agonist, it triggers the Gq pathway, leading to the release of calcium from intracellular stores. This results in a sharp increase in fluorescence. If 3-Methoxy-4-tetrazol-1-yl-phenylamine is an antagonist, it will bind to the receptor and block the agonist-induced calcium release, resulting in a reduced fluorescence signal.

Experimental Workflow: GPCR HTS

Caption: Workflow for a cell-based GPCR antagonist HTS assay.

Detailed HTS Protocol for GPCR Antagonism

Materials:

• Cells: A stable cell line (e.g., CHO or HEK293) expressing the target Gq-coupled GPCR.

• Compound: 10 mM stock of 3-Methoxy-4-tetrazol-1-yl-phenylamine in DMSO.

• Assay Plate: 384-well, black-wall, clear-bottom plates.

• Reagents: Fluo-4 NW Calcium Assay Kit, Assay Buffer (e.g., HBSS with 20 mM HEPES).

• Agonist: A known agonist for the target GPCR.

• Controls: DMSO (negative control), a known antagonist (positive control).

Procedure:

• Cell Plating:

  • Seed the cells into 384-well plates at a density that will result in a confluent monolayer the next day.

  • Incubate overnight at 37°C, 5% CO₂.

• Dye Loading:

  • Remove the growth medium and add the Fluo-4 NW dye-loading solution to each well.[8]

  • Incubate for 30-45 minutes at 37°C, followed by 30 minutes at room temperature, protected from light.

• Compound Addition:

  • Transfer the assay plate to a fluorescence imaging plate reader (e.g., FLIPR).

  • Add 3-Methoxy-4-tetrazol-1-yl-phenylamine and controls to the appropriate wells.

  • Incubate for 15-30 minutes.

• Agonist Stimulation and Signal Detection:

  • Measure the baseline fluorescence for 10-20 seconds.

  • Add the agonist at a concentration that elicits ~80% of the maximal response (EC₈₀).

  • Immediately begin measuring the fluorescence intensity every second for 90-120 seconds to capture the calcium flux.

Data Analysis and Quality Control

Parameter	Formula	Acceptance Criteria
Percent Inhibition	100 * (1 - (Max-Min_Compound - Max-Min_Positive) / (Max-Min_Negative - Max-Min_Positive))	N/A
Z'-Factor	1 - (3 * (SD_Negative + SD_Positive)) / |Mean_Negative - Mean_Positive|	≥ 0.5
Signal-to-Background	Mean_Negative / Mean_Positive	> 5

PART 3: Hit Confirmation and Counter-Screening

A crucial step following any primary HTS campaign is hit confirmation and the elimination of false positives.

• Hit Confirmation: Compounds identified as "hits" in the primary screen should be re-tested in concentration-response format to determine their potency (IC₅₀ or EC₅₀).

• Counter-Screening: It is essential to perform counter-screens to identify compounds that interfere with the assay technology rather than interacting with the biological target.

  • For Luminescence-Based Assays: Screen for compounds that inhibit the luciferase enzyme directly.

  • For Fluorescence-Based Assays: Screen for compounds that are autofluorescent at the excitation and emission wavelengths of the assay.

  • Promiscuous Inhibitors: Test hits against unrelated targets to assess selectivity. Pan-Assay Interference Compounds (PAINS) are a known source of false positives in HTS campaigns.[11]

Conclusion

The protocols outlined in this application note provide a robust and scientifically grounded framework for conducting high-throughput screening of the novel compound 3-Methoxy-4-tetrazol-1-yl-phenylamine against two of the most important classes of drug targets. By employing these validated assay technologies and adhering to stringent quality control measures, researchers can efficiently and accurately identify potential biological activities, paving the way for further lead optimization and drug discovery efforts.

References

• Benchchem. Application Notes and Protocols for High-Throughput Screening of Kinase Inhibitors Using 4,5-Dimethylisatin as a Reference.
• PubMed. Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection.
• Creative Enzymes. High-Throughput Inhibitor Assays and Screening.
• Lab on a Chip (RSC Publishing). High-throughput screening of enzyme inhibition using an inhibitor gradient generated in a microchannel.
• PubMed. High-Throughput Screening for the Discovery of Enzyme Inhibitors.
• BellBrook Labs. Enzyme Assays: The Foundation of Modern Drug Discovery.
• PMC. EMERGING PLATFORMS FOR HIGH-THROUGHPUT ENZYMATIC BIOASSAYS.
• Thermo Fisher Scientific - US. Tango GPCR Assay System.
• Sigma-Aldrich. Kinase Assay Kit.
• PMC - PubMed Central. High-throughput screening of antagonists for the orphan G-protein coupled receptor GPR139.
• BMG LABTECH. Kinase assays.
• Recent progress in assays for GPCR drug discovery.
• Portland Press. Assessing GPCR activation using protein complementation: a novel technique for HTS.
• Wiley Analytical Science. Screening for Allosteric Kinase Inhibitors in High Throughput.
• Agilent. High-Throughput GPCR Assay Development.
• PubMed. Identification of N-phenyl-3-methoxy-4-pyridinones as orally bioavailable H3 receptor antagonists and β-amyloid aggregation inhibitors for the treatment of Alzheimer's disease.
• PubMed. Design, synthesis and biological evaluation of N-(4-alkoxy-3-(1H-tetrazol-1-yl)phenyl) heterocyclic aromatic amide derivatives as xanthine oxidase inhibitors.
• PubMed. Identification through high-throughput screening of 4'-methoxyflavone and 3',4'-dimethoxyflavone as novel neuroprotective inhibitors of parthanatos.

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Application Notes and Protocols for Compound X (3-Methoxy-4-tetrazol-1-yl-phenylamine): A Novel c-MET Inhibitor in Cell-Based Assays

Introduction

The HGF/c-MET signaling pathway is a critical regulator of cell proliferation, survival, and motility. Its dysregulation is implicated in the progression of numerous human cancers, making it a prime target for therapeutic intervention.[1] This document provides a comprehensive guide for utilizing Compound X (3-Methoxy-4-tetrazol-1-yl-phenylamine) , a potent and selective small molecule inhibitor of the c-MET receptor tyrosine kinase, in a variety of cell-based assays.

These protocols are designed for researchers in oncology, cell biology, and drug development to characterize the biological activity of Compound X and to elucidate its mechanism of action. The following sections will detail the scientific rationale behind the experimental designs, provide step-by-step protocols, and offer guidance on data interpretation.

Mechanism of Action: Targeting the c-MET Signaling Cascade

Compound X is hypothesized to be a type I kinase inhibitor, binding to the ATP-binding pocket of the c-MET kinase domain in its active conformation. This inhibition prevents the autophosphorylation of the receptor upon binding of its ligand, Hepatocyte Growth Factor (HGF), thereby abrogating downstream signaling. The primary downstream pathways affected by c-MET activation include the RAS/MAPK and PI3K/AKT pathways, which are central to cell growth, proliferation, and survival.

Caption: The HGF/c-MET signaling pathway and the inhibitory action of Compound X.

I. Cell Viability and Proliferation Assays

The initial characterization of an anti-cancer compound involves assessing its effect on cell viability and proliferation. The MTT and MTS assays are colorimetric methods that measure the metabolic activity of cells, which is proportional to the number of viable cells.[2][3]

A. MTT Assay Protocol

The MTT assay is based on the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells.[2]

Materials:

• Compound X stock solution (e.g., 10 mM in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Cancer cell lines with known c-MET expression (e.g., GTL-16, EBC-1)

• Complete cell culture medium

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of Compound X in complete medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[3]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting.[3]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[3]

B. MTS Assay Protocol

The MTS assay is a more convenient alternative to the MTT assay as the formazan product is soluble in the culture medium, eliminating the need for a solubilization step.[2]

Materials:

• Compound X stock solution (10 mM in DMSO)

• MTS reagent

• 96-well plates

• Cancer cell lines

• Complete cell culture medium

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT protocol.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTS Addition: Add 20 µL of MTS reagent to each well.[2][3]

• Incubation: Incubate for 1-4 hours at 37°C.[2][3]

• Absorbance Measurement: Record the absorbance at 490 nm.[2]

Data Analysis (IC50 Determination):

Parameter	Description
IC50 Value	The concentration of an inhibitor at which the response (e.g., cell viability) is reduced by half.
Data Plotting	Plot the percentage of cell viability against the log concentration of Compound X.
Curve Fitting	Use a non-linear regression model (e.g., sigmoidal dose-response) to calculate the IC50 value.

II. In Vitro Kinase Activity Assay

To confirm that Compound X directly inhibits c-MET kinase activity, an in vitro kinase assay is essential. This can be performed using various methods, such as radiometric assays or fluorescence-based assays.[4][5][6]

Fluorescence-Based Kinase Assay Protocol

This protocol describes a generic fluorescence-based assay that measures the amount of ADP produced, which is directly proportional to the kinase activity.[7]

Materials:

• Recombinant human c-MET enzyme

• Kinase substrate (e.g., a specific peptide)

• ATP

• Compound X

• Kinase assay buffer

• ADP detection reagent (e.g., ADP-Glo™ Kinase Assay)

• 384-well plates

Procedure:

• Reagent Preparation: Prepare solutions of c-MET enzyme, substrate, and ATP in kinase assay buffer.

• Compound Dilution: Prepare serial dilutions of Compound X in the assay buffer.

• Reaction Setup: In a 384-well plate, add the c-MET enzyme and the diluted Compound X. Incubate for 15-30 minutes at room temperature to allow for compound binding.

• Initiate Reaction: Add the substrate and ATP mixture to each well to start the kinase reaction.

• Incubation: Incubate the plate at 30°C for 1 hour.

• Stop Reaction & Detect ADP: Add the ADP detection reagent according to the manufacturer's instructions. This will stop the kinase reaction and initiate a luminescence-generating reaction.

• Luminescence Measurement: Read the luminescence on a plate reader.

III. Western Blot Analysis of c-MET Pathway Inhibition

Western blotting is a powerful technique to visualize the effect of Compound X on the phosphorylation status of c-MET and its downstream signaling proteins.[8][9][10][11]

Caption: Workflow for Western blot analysis of c-MET pathway inhibition.

Western Blot Protocol

Materials:

• c-MET expressing cells

• Compound X

• HGF

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies (anti-p-MET, anti-total-MET, anti-p-AKT, anti-total-AKT, anti-p-ERK, anti-total-ERK)

• HRP-conjugated secondary antibodies

• PVDF membrane

• Chemiluminescent substrate

Procedure:

• Cell Culture and Treatment:

  • Seed cells and allow them to adhere.

  • Serum starve the cells for 24 hours to reduce basal signaling.

  • Pre-treat the cells with various concentrations of Compound X for 2 hours.

  • Stimulate the cells with HGF (e.g., 50 ng/mL) for 15 minutes.

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with lysis buffer and collect the lysates.[8][9]

  • Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer:

  • Separate 20-30 µg of protein from each sample by SDS-PAGE.[9]

  • Transfer the separated proteins to a PVDF membrane.[9][10]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[8]

  • Incubate the membrane with the primary antibody overnight at 4°C.[8]

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[8]

• Detection:

  • Wash the membrane with TBST.

  • Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

IV. Troubleshooting and Best Practices

• Compound Solubility: Ensure Compound X is fully dissolved in DMSO before diluting in culture medium to avoid precipitation.

• Cell Line Selection: Use cell lines with confirmed c-MET amplification or overexpression for robust results.

• Antibody Validation: Use well-validated antibodies for Western blotting to ensure specificity.

• Controls are Key: Always include appropriate positive and negative controls in every experiment. For instance, a known c-MET inhibitor like Crizotinib can be used as a positive control.

Conclusion

The protocols outlined in this document provide a solid framework for the preclinical evaluation of Compound X (3-Methoxy-4-tetrazol-1-yl-phenylamine) as a c-MET inhibitor. By systematically assessing its impact on cell viability, kinase activity, and downstream signaling, researchers can build a comprehensive profile of this novel compound and determine its potential as a therapeutic agent.

References

• National Center for Biotechnology Information. (2013-05-01). Cell Viability Assays - Assay Guidance Manual. [Link]

• MRC PPU. Assay of protein kinases using radiolabeled ATP: a protocol. [Link]

• BellBrook Labs. (2018-12-10). How Does a Biochemical Kinase Assay Work?. [Link]

• Protocols.io. (2023-09-23). In vitro kinase assay. [Link]

• Assay Genie. Western Blot Protocol & Troubleshooting Guide. [Link]

• Discovery of LAH-1 as potent c-Met inhibitor for the treatment of non-small cell lung cancer. [Link]

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• 2. broadpharm.com [broadpharm.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Assay of protein kinases using radiolabeled ATP: a protocol | MRC PPU [ppu.mrc.ac.uk]
• 5. What are the common methods available to detect kinase activities? | AAT Bioquest [aatbio.com]
• 6. bellbrooklabs.com [bellbrooklabs.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 9. General Western Blot Protocol Overview: Novus Biologicals [novusbio.com]
• 10. assaygenie.com [assaygenie.com]
• 11. Western Blot Video Protocol | Proteintech Group [ptglab.com]

The Versatile Building Block: 3-Methoxy-4-(1H-tetrazol-1-yl)aniline in Modern Organic Synthesis

Introduction: Unlocking New Avenues in Drug Discovery

In the landscape of medicinal chemistry, the strategic incorporation of bioisosteric replacements for common functional groups is a cornerstone of rational drug design. The tetrazole moiety, a well-established bioisostere of the carboxylic acid group, offers a unique combination of metabolic stability, acidity, and hydrogen bonding capabilities, making it an invaluable component in the development of novel therapeutics.[1] The phenylamine scaffold, on the other hand, serves as a versatile anchor for constructing a diverse array of complex molecules, particularly kinase inhibitors. The convergence of these two pharmacophorically important fragments in 3-Methoxy-4-(1H-tetrazol-1-yl)aniline creates a powerful and highly sought-after building block for organic synthesis and drug discovery.

This comprehensive guide provides detailed application notes and protocols for the synthesis and utilization of 3-Methoxy-4-(1H-tetrazol-1-yl)aniline. It is intended for researchers, scientists, and drug development professionals seeking to leverage this unique scaffold in their synthetic endeavors. The protocols herein are designed to be self-validating, with a focus on the causality behind experimental choices to ensure reproducibility and success.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a building block is paramount for its effective application in synthesis. The key properties of 3-Methoxy-4-(1H-tetrazol-1-yl)aniline are summarized in the table below.

Property	Value	Source
Molecular Formula	C₈H₉N₅O	[2]
Molecular Weight	191.19 g/mol	[2]
CAS Number	524040-12-8	[2]
Appearance	Off-white to pale yellow solid (predicted)	-
Solubility	Soluble in methanol, DMSO, DMF; sparingly soluble in water (predicted)	-
pKa (predicted)	~4.5 (tetrazole proton)	-

Synthesis Protocol: A Reliable Route to a Key Intermediate

The synthesis of 3-Methoxy-4-(1H-tetrazol-1-yl)aniline can be efficiently achieved through a two-step sequence starting from the commercially available 2-methoxy-4-nitroaniline. This pathway involves the reduction of the nitro group followed by the construction of the tetrazole ring.

Workflow for the Synthesis of 3-Methoxy-4-(1H-tetrazol-1-yl)aniline

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3-Methoxy-4-(1H-tetrazol-1-yl)aniline - Amerigo Scientific [amerigoscientific.com]

Strategic Derivatization of 3-Methoxy-4-tetrazol-1-yl-phenylamine for MedChem SAR Studies

An Application Note and Protocol Guide

Abstract

This document provides detailed protocols and scientific rationale for the chemical derivatization of 3-Methoxy-4-tetrazol-1-yl-phenylamine, a key scaffold in modern medicinal chemistry. The primary amino group of this molecule serves as a critical handle for modification, enabling extensive Structure-Activity Relationship (SAR) studies. We present two robust and versatile protocols: Protocol 1 details the formation of amide derivatives via carbodiimide-mediated coupling, and Protocol 2 describes the synthesis of sulfonamides. The guide emphasizes the underlying chemical principles, the influence of the molecular substituents on reactivity, and methods for reaction validation, ensuring researchers can confidently and efficiently generate diverse compound libraries for drug discovery programs.

Introduction: Scientific Context and Rationale

3-Methoxy-4-tetrazol-1-yl-phenylamine is a valuable starting material in drug development. Its structure combines several key features:

• An aniline moiety , which provides a nucleophilic primary amine for straightforward chemical modification.

• A methoxy group , an electron-donating substituent that modulates the electronic properties and lipophilicity of the aromatic ring.

• A 1-substituted tetrazole ring , which is a well-established bioisostere for a carboxylic acid.[1][2][3] This feature is crucial for mimicking interactions with biological targets while often improving metabolic stability and cell permeability.[4]

The derivatization of the primary amine is a cornerstone of SAR exploration. By converting the amine into amides or sulfonamides, researchers can systematically probe the steric and electronic requirements of a target's binding pocket. The tetrazolyl group, being electron-withdrawing, slightly attenuates the nucleophilicity of the aniline amine compared to an unsubstituted aniline. This electronic effect makes the selection of appropriate coupling conditions critical for achieving high yields and purity.[5][6] The protocols detailed herein are optimized to address this reactivity profile.

Protocol 1: Amide Synthesis via EDC/HOBt Coupling

This protocol describes the coupling of a carboxylic acid to 3-Methoxy-4-tetrazol-1-yl-phenylamine using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of Hydroxybenzotriazole (HOBt). This method is widely used in medicinal chemistry for its mild conditions and suppression of side reactions.[5]

Mechanism and Rationale

The reaction proceeds through the activation of the carboxylic acid by EDC to form a highly reactive O-acylisourea intermediate. This intermediate is susceptible to racemization (for chiral acids) and rearrangement into an inactive N-acylurea. HOBt acts as an acyl transfer agent, trapping the O-acylisourea to form an HOBt-ester.[5] This ester is less reactive but more stable, reacting cleanly with the aniline to form the desired amide bond while minimizing side products. A tertiary amine base, such as Diisopropylethylamine (DIPEA), is included to neutralize the HCl salt of EDC and to scavenge the proton released during amide formation.

Materials and Equipment

Reagents & Materials	Equipment
3-Methoxy-4-tetrazol-1-yl-phenylamine	Magnetic stirrer with hotplate
Carboxylic acid of choice (R-COOH)	Round-bottom flasks
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide HCl (EDC)	Nitrogen or Argon gas line
Hydroxybenzotriazole (HOBt)	Syringes and needles
Diisopropylethylamine (DIPEA)	Thin Layer Chromatography (TLC) plates
Dichloromethane (DCM) or Dimethylformamide (DMF), anhydrous	Flash chromatography system
Saturated aqueous Sodium Bicarbonate (NaHCO₃)	Rotary evaporator
Brine (saturated aqueous NaCl)	High-resolution Mass Spectrometer (HRMS)
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Nuclear Magnetic Resonance (NMR) Spectrometer

Step-by-Step Experimental Protocol

• Preparation: In a dry, nitrogen-flushed round-bottom flask, dissolve the carboxylic acid (1.0 eq), EDC (1.2 eq), and HOBt (1.2 eq) in anhydrous DCM (or DMF for less soluble substrates) to a concentration of approximately 0.1 M with respect to the carboxylic acid.

• Activation: Stir the solution at room temperature for 15-20 minutes. This allows for the formation of the reactive HOBt-ester.

• Amine Addition: To the activated mixture, add a solution of 3-Methoxy-4-tetrazol-1-yl-phenylamine (1.1 eq) in a minimal amount of anhydrous DCM.

• Base Addition: Add DIPEA (2.5 eq) dropwise to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS until the starting aniline is consumed.

• Workup:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes or methanol in DCM.

• Validation: Confirm the structure and purity of the final amide product by ¹H NMR, ¹³C NMR, and HRMS.

Workflow Diagram: Amide Synthesis

Caption: Workflow for EDC/HOBt mediated amide coupling.

Protocol 2: Sulfonamide Synthesis

This protocol outlines a standard method for synthesizing sulfonamides by reacting 3-Methoxy-4-tetrazol-1-yl-phenylamine with a sulfonyl chloride in the presence of a non-nucleophilic base, such as pyridine.

Mechanism and Rationale

The reaction is a nucleophilic attack of the primary amine on the electrophilic sulfur atom of the sulfonyl chloride. This addition is followed by the elimination of a chloride ion. Pyridine serves a dual purpose: it acts as a base to neutralize the HCl generated during the reaction, driving the equilibrium towards the product, and it can also act as a nucleophilic catalyst. The electron-donating methoxy group on the aniline ring helps to maintain sufficient nucleophilicity of the amine for this reaction to proceed efficiently.

Materials and Equipment

Reagents & Materials	Equipment
3-Methoxy-4-tetrazol-1-yl-phenylamine	Magnetic stirrer
Sulfonyl chloride of choice (R-SO₂Cl)	Round-bottom flasks & ice bath
Pyridine, anhydrous	Nitrogen or Argon gas line
Dichloromethane (DCM), anhydrous	Syringes and needles
1M Hydrochloric Acid (HCl)	Thin Layer Chromatography (TLC) plates
Saturated aqueous Sodium Bicarbonate (NaHCO₃)	Flash chromatography system
Brine (saturated aqueous NaCl)	Rotary evaporator
Anhydrous Magnesium Sulfate (MgSO₄)	High-resolution Mass Spectrometer (HRMS)
Nuclear Magnetic Resonance (NMR) Spectrometer

Step-by-Step Experimental Protocol

• Preparation: Dissolve 3-Methoxy-4-tetrazol-1-yl-phenylamine (1.0 eq) in anhydrous DCM and anhydrous pyridine (3.0 eq) in a dry, nitrogen-flushed round-bottom flask. Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add the sulfonyl chloride (1.1 eq) dropwise as a solution in a small amount of anhydrous DCM. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-16 hours, monitoring the reaction progress by TLC or LC-MS.

• Workup:

  • Dilute the mixture with additional DCM.

  • Wash the organic layer sequentially with 1M HCl (2x, to remove pyridine), saturated aqueous NaHCO₃ (1x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude sulfonamide by flash column chromatography on silica gel or by recrystallization.

• Validation: Confirm the structure and purity of the final product by ¹H NMR, ¹³C NMR, and HRMS.

Reaction Diagram: Sulfonamide Synthesis

Caption: General scheme for sulfonamide synthesis.

Quantitative Data Summary & Library Planning

For efficient library generation, careful planning of stoichiometry is essential. The following table provides a template for a 96-well plate synthesis setup.

Parameter	Protocol 1 (Amide)	Protocol 2 (Sulfonamide)	Notes
Aniline (Core)	1.0 eq (e.g., 0.1 mmol)	1.0 eq (e.g., 0.1 mmol)	The limiting reagent.
Variable Reagent	Carboxylic Acid (1.0 eq)	Sulfonyl Chloride (1.1 eq)	Use a slight excess of the electrophile in the sulfonylation.
Coupling/Activating Agent	EDC (1.2 eq), HOBt (1.2 eq)	N/A
Base	DIPEA (2.5 eq)	Pyridine (3.0 eq)	Base is crucial for neutralizing generated acid.
Solvent	Anhydrous DCM or DMF	Anhydrous DCM	Ensure solvents are dry to prevent hydrolysis of intermediates.
Expected Yield	60-95%	70-98%	Yields are dependent on the specific variable reagent used.
Typical Purification	Silica Gel Chromatography	Chromatography/Recrystallization	Purity is paramount for biological screening.

Conclusion and Best Practices

The protocols described provide reliable and scalable methods for the derivatization of 3-Methoxy-4-tetrazol-1-yl-phenylamine. For successful synthesis, the following best practices are recommended:

• Use Anhydrous Conditions: Moisture can hydrolyze coupling reagents, activated intermediates, and sulfonyl chlorides, leading to lower yields and purification difficulties.

• Monitor Reactions: Use TLC or LC-MS to track the consumption of the starting aniline to determine the reaction endpoint accurately.

• Thorough Purification: Remove all reagents and byproducts, especially residual coupling agents or pyridine, as they can interfere with biological assays.

• Unambiguous Characterization: Always validate the structure of final compounds using NMR and Mass Spectrometry to ensure the integrity of SAR data.

By employing these protocols and best practices, research and drug development professionals can efficiently generate diverse libraries of amide and sulfonamide derivatives to accelerate the discovery of new therapeutic agents.

References

• Johnson, T. C., et al. (2017). Direct sulfonylation of anilines mediated by visible light. Chemical Science. Available at: [Link]

• Anonymous. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC - NIH. Available at: [Link]

• Wang, H., et al. (2022). Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. Frontiers in Chemistry. Available at: [Link]

• Wang, H., et al. (2022). Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. PMC - NIH. Available at: [Link]

• Sherma, J. (n.d.). Electron Capture Gas Chromatographic Analysis of the Amine Metabolites of Pesticides: Derivatization of Anilines. Scilit. Available at: [Link]

• Anonymous. (n.d.). High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. ResearchGate. Available at: [Link]

• Johnson, T. C., et al. (2017). Direct sulfonylation of anilines mediated by visible light. RSC Publishing. Available at: [Link]

• Anonymous. (2017). Mild Sulfonylation of Anilines. ChemistryViews. Available at: [Link]

• Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. University of Southern Denmark Research Portal. Available at: [Link]

• Kappe, C. O., et al. (2013). Unusual behavior in the reactivity of 5-substituted-1H-tetrazoles in a resistively heated microreactor. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Due-Hansen, M. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Available at: [Link]

• Due-Hansen, M. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. University of Copenhagen Research Portal. Available at: [Link]

• Anonymous. (n.d.). Simultaneous determination of isomeric substituted anilines by imidization with benzaldehyde and GC-MS. ResearchGate. Available at: [Link]

• Mittal, R., & Awasthi, S. K. (2019). Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018). Thieme Chemistry. Available at: [Link]

• Riggin, R. M., et al. (1983). Determination of aniline and substituted derivatives in wastewater by gas and liquid chromatography. Analytical Chemistry. Available at: [Link]

• Due-Hansen, M. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Semantic Scholar. Available at: [Link]

• Anonymous. (n.d.). Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Anonymous. (n.d.). Simultaneous Derivatization and Extraction of Anilines in Waste Water with Dispersive Liquid-Liquid Microextraction Followed by Gas Chromatography-Mass Spectrometric Detection. AMiner. Available at: [Link]

• Karroum, M., et al. (2019). Tetrazoles via Multicomponent Reactions. Chemical Reviews. Available at: [Link]

• Khidre, R. E., et al. (n.d.). Tetrazoloquinolines: Synthesis, Reactions, and Applications. Jazan University. Available at: [Link]

• Anonymous. (n.d.). Microwave-assisted synthesis of tetrazolyl pyrazole amides. ResearchGate. Available at: [Link]

• Anonymous. (n.d.). Synthesis of tetrazole derivatives through conversion of amide and thioamide functionalities. ResearchGate. Available at: [Link]

• Verma, N., et al. (2022). SYNTHESIS OF TETRAZOLE DERIVATIVES THROUGH CONVERSION OF AMIDE AND THIOAMIDE FUNCTIONALITIES. Chemistry of Heterocyclic Compounds. Available at: [Link]

• Zhang, L., et al. (2017). Tetrazolium Compounds: Synthesis and Applications in Medicine. Molecules. Available at: [Link]

• Khan, I., et al. (2023). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Journal of Biomolecular Structure and Dynamics. Available at: [Link]

• Komura, K., et al. (2017). A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst. SCIRP. Available at: [Link]

• Němec, I., et al. (2020). Access to the most sterically crowded anilines via non-catalysed C–C coupling reactions. Chemical Communications. Available at: [Link]

• Anonymous. (n.d.). (PDF) A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst. ResearchGate. Available at: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. SYNTHESIS OF TETRAZOLE DERIVATIVES THROUGH CONVERSION OF AMIDE AND THIOAMIDE FUNCTIONALITIES | Chemistry of Heterocyclic Compounds [hgs.osi.lv]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
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Evaluating 3-Methoxy-4-tetrazol-1-yl-phenylamine as a Novel Kinase Inhibitor Candidate: A Strategic Workflow

An Application Note and Protocol Guide for Researchers

Abstract: The relentless pursuit of novel kinase inhibitors for therapeutic intervention demands a robust and systematic approach to evaluating new chemical entities. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization of 3-Methoxy-4-tetrazol-1-yl-phenylamine as a potential kinase inhibitor. While this specific molecule is not extensively documented in public literature as a kinase inhibitor, its structural motifs suggest potential for interaction with ATP-binding sites of various kinases. This guide, therefore, uses it as a representative model to outline a strategic workflow, from initial biochemical screening to cell-based validation, providing detailed protocols and data interpretation insights.

Introduction: The Rationale for Screening Novel Scaffolds

Protein kinases are a large family of enzymes that play a critical role in regulating a majority of cellular pathways, including signal transduction, metabolism, and cell cycle progression. Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, making them one of the most important classes of drug targets. The development of small molecule kinase inhibitors has revolutionized treatment paradigms in oncology and beyond.

The compound 3-Methoxy-4-tetrazol-1-yl-phenylamine represents a novel chemical scaffold that warrants investigation. The phenylamine core is a common feature in many approved kinase inhibitors, and the tetrazole group can act as a bioisostere for a carboxylic acid, potentially forming key hydrogen bonds within an ATP-binding pocket. The methoxy group can provide steric and electronic properties that influence selectivity and potency. This application note outlines a practical, tiered approach to systematically evaluate the potential of this and similar novel compounds as kinase inhibitors.

Postulated Mechanism of Action and Target Class

Many kinase inhibitors function as "ATP competitors," binding to the kinase's active site and preventing the binding of ATP, thereby blocking the phosphorylation of substrate proteins. Given the structure of 3-Methoxy-4-tetrazol-1-yl-phenylamine, it is hypothesized to function as a Type I kinase inhibitor, binding to the active conformation of the kinase.

A common signaling pathway often targeted for cancer therapy is the MAPK/ERK pathway, which is downstream of many receptor tyrosine kinases (RTKs). A potential inhibitory action on a kinase within this pathway would have significant cellular effects.

Figure 1: A representative signaling pathway (MAPK/ERK) that could be modulated by a kinase inhibitor.

Experimental Protocols: A Tiered Evaluation Workflow

A logical progression of experiments is crucial for efficiently evaluating a novel compound. We recommend a workflow that moves from broad, direct biochemical assays to more complex, physiologically relevant cell-based models.

Figure 2: A tiered workflow for the evaluation of a novel kinase inhibitor candidate.

This protocol assesses the direct inhibitory effect of 3-Methoxy-4-tetrazol-1-yl-phenylamine on the activity of a specific kinase (e.g., MEK1) by measuring the amount of ADP produced.

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies kinase activity by measuring ADP production. The assay is performed in two steps: first, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the produced ADP is converted to ATP, which is then used in a luciferase reaction to generate a luminescent signal proportional to the ADP concentration.

Materials:

• Kinase (e.g., recombinant human MEK1)

• Kinase substrate (e.g., inactive ERK2)

• ATP

• 3-Methoxy-4-tetrazol-1-yl-phenylamine (dissolved in DMSO)

• ADP-Glo™ Reagent and Kinase Detection Reagent (Promega)

• White, opaque 96-well or 384-well plates

• Multichannel pipettes and a plate-based luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of 3-Methoxy-4-tetrazol-1-yl-phenylamine in DMSO. A typical starting concentration for a primary screen is 10 mM.

• Reaction Setup:

  • To each well of a 96-well plate, add 5 µL of the kinase reaction buffer.

  • Add 1 µL of the test compound at various concentrations. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

  • Add 2 µL of a mixture of the substrate and ATP.

  • Initiate the reaction by adding 2 µL of the kinase enzyme.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ATP Depletion: Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion & Detection: Add 20 µL of the Kinase Detection Reagent to convert ADP to ATP and initiate the luciferase reaction. Incubate for 30 minutes at room temperature.

• Measurement: Read the luminescence of each well using a plate luminometer.

This protocol determines the effect of the compound on the proliferation and viability of a cancer cell line known to be dependent on the targeted kinase pathway (e.g., A375 melanoma cells with a BRAF mutation, leading to hyperactivation of the MEK/ERK pathway).

Principle: The MTT assay is a colorimetric assay that measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide to its insoluble formazan, which has a purple color.

Materials:

• A375 human melanoma cell line

• DMEM medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• 3-Methoxy-4-tetrazol-1-yl-phenylamine

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed A375 cells into a 96-well plate at a density of 5,000 cells/well in 100 µL of medium. Allow cells to attach overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the compound in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the compound at various concentrations. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

This protocol assesses whether the compound inhibits the target kinase within the cell by measuring the phosphorylation status of its downstream substrate.

Principle: Western blotting uses antibodies to detect specific proteins in a sample. By using an antibody specific to the phosphorylated form of a protein (e.g., phospho-ERK), one can measure the activity of the upstream kinase (e.g., MEK).

Materials:

• Treated cell lysates from a cell viability experiment

• SDS-PAGE gels and electrophoresis equipment

• PVDF membrane

• Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Lysis: After treating cells with the compound for a specified time (e.g., 2-4 hours), wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel. Separate the proteins by electrophoresis and then transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-ERK) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using a digital imager.

• Stripping and Reprobing: The membrane can be stripped and reprobed with antibodies for total ERK (to ensure equal protein levels) and a loading control like GAPDH.

Data Presentation and Interpretation

Quantitative data should be organized clearly to allow for straightforward interpretation and comparison.

Table 1: Hypothetical Inhibitory Activity Data

Assay Type	Target/Cell Line	Endpoint	3-Methoxy-4-tetrazol-1-yl-phenylamine	Control Inhibitor (e.g., Selumetinib)
Biochemical	MEK1 Kinase	IC₅₀ (nM)	85	14
Cell-Based	A375 Cells	GI₅₀ (nM)	250	30
Pathway	A375 Cells	p-ERK IC₅₀ (nM)	275	35

Interpretation:

• The IC₅₀ from the biochemical assay indicates direct inhibition of the enzyme. A lower value signifies higher potency.

• The GI₅₀ from the cell viability assay reflects the compound's ability to inhibit cell growth. A discrepancy between the biochemical IC₅₀ and the cellular GI₅₀ may suggest issues with cell permeability, off-target effects, or metabolic instability.

• The p-ERK IC₅₀ from the Western blot analysis provides evidence of on-target activity within the cellular context. This value should ideally be close to the GI₅₀.

References

• Manning, G., Whyte, D. B., Martinez, R., Hunter, T., & Sudarsanam, S. (2002). The Protein Kinase Complement of the Human Genome. Science. [Link]

• Cohen, P. (2002). Protein kinases – the major drug targets of the twenty-first century? Nature Reviews Drug Discovery. [Link]

• Zegzouti, H., Zdanovskaia, M., Hsiao, K., & Goueli, S. A. (2009). ADP-Glo: A New Luminescent and Homogeneous Kinase Assay for High-Throughput Screening. ASSAY and Drug Development Technologies. [Link]

• van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell Sensitivity Assays: The MTT Assay. Methods in Molecular Biology. [Link]

Application Notes &amp; Protocols: Evaluating 3-Methoxy-4-tetrazol-1-yl-phenylamine in Antimicrobial Drug Discovery

Introduction: The Rationale for Investigating Novel Tetrazole Scaffolds

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds that can overcome existing resistance mechanisms.[1] Heterocyclic compounds, particularly those rich in nitrogen, have historically been a fertile ground for the discovery of potent therapeutic agents.[2] Among these, the tetrazole ring has emerged as a "privileged" scaffold in medicinal chemistry.[3][4] Tetrazoles are five-membered aromatic rings containing four nitrogen atoms, which confer unique physicochemical properties.[2] They are often employed as bioisosteric replacements for carboxylic acid groups, a substitution that can enhance metabolic stability, improve lipophilicity, and modulate binding interactions with biological targets.[2][3][5]

A multitude of tetrazole-containing compounds have reached clinical use for a wide range of diseases, including bacterial infections (e.g., Cefamandole, Tedizolid), demonstrating the scaffold's therapeutic potential.[6][7] The core hypothesis is that by functionalizing the tetrazole moiety with diverse substituents, new chemical entities can be generated with potent and selective antimicrobial activity.

This document provides a comprehensive guide for researchers investigating 3-Methoxy-4-tetrazol-1-yl-phenylamine . It outlines detailed protocols for a foundational screening cascade, from initial synthesis considerations to the essential in vitro evaluation of antimicrobial efficacy and host cell cytotoxicity. The methodologies described herein are designed to provide a robust framework for generating the preliminary data required to assess this compound's potential as a viable antimicrobial lead candidate.

Compound Profile: 3-Methoxy-4-tetrazol-1-yl-phenylamine

Property	Value	Source
IUPAC Name	3-Methoxy-4-(1H-tetrazol-1-yl)aniline	[8]
CAS Number	524040-12-8	[8]
Molecular Formula	C₈H₉N₅O	[8]
Molecular Weight	191.19 g/mol	[8]
2D Structure		PubChem

Section 1: Proposed Synthetic Pathway

While various methods exist for the synthesis of 1-substituted-1H-tetrazoles, a common and effective approach involves the [3+2] cycloaddition reaction between a nitrile and an azide source.[2][9] The following protocol outlines a plausible, high-level synthetic route for 3-Methoxy-4-tetrazol-1-yl-phenylamine, starting from a commercially available precursor. This pathway is illustrative and may require optimization for yield and purity.

Caption: Proposed synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Section 2: Protocol for In Vitro Antimicrobial Susceptibility Testing

The first critical step in evaluating a novel compound is to determine its intrinsic antimicrobial activity. The broth microdilution method is a standardized technique used to establish the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a drug that prevents the visible growth of a microorganism.[1][10] This protocol is adapted from the guidelines of the Clinical and Laboratory Standards Institute (CLSI).[11][12]

Principle

A standardized suspension of a test microorganism is exposed to serial dilutions of the test compound in a liquid growth medium. Following incubation, the presence or absence of visible growth is determined, typically by visual inspection or spectrophotometric measurement.

Materials

• 3-Methoxy-4-tetrazol-1-yl-phenylamine (Test Compound)

• Dimethyl sulfoxide (DMSO, sterile)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate broth media

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Sterile saline (0.85% NaCl) or Phosphate-Buffered Saline (PBS)

• Spectrophotometer or dedicated plate reader (optional)

• Standard antibiotic for positive control (e.g., Ciprofloxacin, Gentamycin)

Detailed Protocol

Step 1: Preparation of Test Compound Stock Solution

• Accurately weigh the test compound and dissolve it in 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL).

• Rationale: DMSO is a common solvent for solubilizing organic compounds for biological assays.[10] The stock concentration should be high enough to ensure the final concentration of DMSO in the assay is non-inhibitory (typically ≤1%).

Step 2: Preparation of Bacterial Inoculum

• From a fresh agar plate (18-24 hours growth), aseptically select 3-5 well-isolated colonies of the test bacterium.

• Transfer the colonies into a tube of sterile saline.

• Vortex thoroughly to create a smooth suspension.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ Colony Forming Units (CFU)/mL.[10]

• Dilute this adjusted suspension in the appropriate broth medium (e.g., CAMHB) to achieve a final target inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[10]

  • Expertise Note: Precise inoculum density is critical for reproducibility. An overly dense inoculum can overwhelm the compound, leading to falsely high MIC values.

Step 3: Serial Dilution in Microtiter Plate

• Add 100 µL of sterile broth to all wells of a 96-well plate.

• Add an additional 100 µL of the test compound stock (appropriately diluted from the main stock in broth) to the first column of wells, resulting in a total volume of 200 µL.

• Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the desired final concentration. Discard 100 µL from the last dilution column. This leaves 100 µL in each well.

• This process creates a concentration gradient of the test compound across the plate.

Step 4: Inoculation and Incubation

• Add the diluted bacterial inoculum (prepared in Step 2) to each well. The final volume in each well will be 200 µL (or as per the specific protocol, ensuring the final bacterial and compound concentrations are correct).

• Include Controls:

  • Growth Control: Wells containing broth and bacterial inoculum only (no compound).

  • Sterility Control: Wells containing broth only (no bacteria or compound).

  • Solvent Control: Wells containing broth, bacteria, and the highest concentration of DMSO used in the assay.

  • Positive Drug Control: A separate row with a standard antibiotic undergoing serial dilution.

• Seal the plate (e.g., with a breathable film) and incubate at 35-37°C for 16-20 hours under ambient atmospheric conditions.[10]

Step 5: Determination of MIC

• After incubation, examine the plate for visible turbidity.

• The MIC is the lowest concentration of the test compound at which there is no visible growth (i.e., the well is clear).[12]

• Growth should be clearly visible in the growth control and solvent control wells. The sterility control well should remain clear.

Caption: Standard workflow for the broth microdilution MIC assay.

Section 3: Protocol for Determining Bactericidal Activity (MBC)

The MIC assay identifies the concentration that inhibits growth but does not distinguish between bacteriostatic (inhibiting growth) and bactericidal (killing) activity. The Minimum Bactericidal Concentration (MBC) assay is a crucial follow-up to determine the killing potential of the compound.[11]

Principle

Aliquots from the clear wells of the MIC assay are subcultured onto agar plates. The MBC is the lowest concentration of the compound that results in a significant reduction (e.g., ≥99.9%) in bacterial viability.

Protocol

• Following the determination of the MIC, select the wells corresponding to the MIC, 2x MIC, 4x MIC, and the growth control.

• Mix the contents of each selected well thoroughly.

• Aseptically transfer a fixed volume (e.g., 10-100 µL) from each of these wells onto a fresh, drug-free agar plate (e.g., Mueller-Hinton Agar).

• Spread the aliquot evenly across the surface of the agar.

• Incubate the agar plates at 35-37°C for 18-24 hours.

• After incubation, count the number of colonies on each plate.

• The MBC is defined as the lowest concentration of the compound that kills 99.9% of the initial bacterial inoculum.

Section 4: Protocol for In Vitro Cytotoxicity Assessment

A promising antimicrobial agent must be selectively toxic to pathogens while exhibiting minimal toxicity to host cells.[13][14] The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.[15][16]

Principle

The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials

• Mammalian cell line (e.g., HEK293, HepG2, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well flat-bottom cell culture plates

• CO₂ incubator (37°C, 5% CO₂)

Detailed Protocol

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours to allow for attachment.[10]

• Compound Treatment: Prepare serial dilutions of 3-Methoxy-4-tetrazol-1-yl-phenylamine in cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the compound dilutions.[10]

  • Controls: Include vehicle control (cells treated with the highest concentration of DMSO) and untreated control (cells in medium only).

• Incubation: Incubate the plate for a desired exposure time (e.g., 24, 48, or 72 hours).[10]

• MTT Addition: After incubation, add 10-20 µL of MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells will form purple formazan crystals.[10]

• Solubilization: Carefully remove the medium and add 100-150 µL of solubilization buffer to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Section 5: Data Interpretation and Strategic Progression

The ultimate goal of this initial screening is to identify compounds with high potency against microbes and low toxicity against host cells. This relationship is quantified by the Selectivity Index (SI) .

Selectivity Index (SI) = IC₅₀ (Cytotoxicity) / MIC (Antimicrobial Activity)

A higher SI value is desirable as it indicates greater selectivity for the microbial target.

Example Data Presentation

Table 1: Hypothetical Antimicrobial Activity of 3-Methoxy-4-tetrazol-1-yl-phenylamine

Organism	Strain	MIC (µg/mL)	MBC (µg/mL)	Interpretation
S. aureus	ATCC 29213	4	8	Bactericidal (MBC/MIC ≤ 4)
E. coli	ATCC 25922	16	>64	Bacteriostatic (MBC/MIC > 4)

| Ciprofloxacin | (Control) | 0.25 | 0.5 | Bactericidal |

Table 2: Hypothetical Cytotoxicity and Selectivity Index

Cell Line	IC₅₀ (µg/mL)	Target Organism	MIC (µg/mL)	Selectivity Index (SI)
HEK293	>100	S. aureus	4	>25

| HEK293 | >100 | E. coli | 16 | >6.25 |

A compound with an SI > 10 is often considered a promising starting point for further investigation.

Caption: Logical workflow for antimicrobial candidate evaluation.

References

• BenchChem. In Vitro Assay Protocols for Novel Antimicrobial Compounds.
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• Eljaaly, K., et al. (2018). In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci. PubMed Central.
• Roszkowski, P., et al. (2020). Novel Tetrazole-Based Antimicrobial Agents Targeting Clinical Bacteria Strains: Exploring the Inhibition of Staphylococcus aureus DNA Topoisomerase IV and Gyrase. PubMed Central.
• Arora, P., et al. (2022). Recent advances in the medicinal chemistry of tetrazole as antibacterial agents: a comprehensive study. Pharmaspire.
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Application Notes and Protocols for the Investigation of 3-Methoxy-4-tetrazol-1-yl-phenylamine in Anticancer Research

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preclinical evaluation of 3-Methoxy-4-tetrazol-1-yl-phenylamine, a novel small molecule candidate for anticancer therapy. While specific data on this compound is emerging, this guide establishes a robust framework for its investigation, drawing upon established methodologies for analogous heterocyclic compounds. The protocols detailed herein cover essential in vitro and in vivo assays to elucidate the compound's cytotoxic and cytostatic effects, mechanism of action, and preliminary pharmacokinetic and efficacy profiles. Our approach emphasizes scientific integrity, providing the causal logic behind experimental choices to ensure the generation of reliable and reproducible data.

Introduction: The Rationale for Investigating Novel Phenylamine Derivatives in Oncology

The quest for targeted and effective anticancer agents is a cornerstone of modern pharmaceutical research. Phenylamine derivatives substituted with heterocyclic moieties, such as tetrazoles, represent a promising class of compounds. The tetrazole ring, a bioisostere for the carboxylic acid group, can enhance metabolic stability and cell permeability, while the methoxy-phenylamine scaffold is a common feature in many kinase inhibitors. The hypothetical structure of 3-Methoxy-4-tetrazol-1-yl-phenylamine suggests its potential to interact with key signaling pathways implicated in tumorigenesis. This document outlines a systematic approach to validate its anticancer potential.

While a specific synthetic route for 3-Methoxy-4-tetrazol-1-yl-phenylamine is not yet widely published, a plausible approach involves a multi-step synthesis. This could begin with the nitration of a commercially available methoxyaniline derivative, followed by reduction of the nitro group to an amine. Subsequent diazotization and reaction with a tetrazole-forming reagent would yield the final compound. Purity and structural confirmation would be achieved using standard analytical techniques such as NMR, mass spectrometry, and HPLC.

In Vitro Evaluation: Foundational Assessment of Anticancer Activity

Initial screening of novel anticancer agents relies on a battery of in vitro assays to determine their biological activity and guide further development.[1][2][3] These cell-based assays are cost-effective, high-throughput, and provide essential preliminary data on a compound's potential.[4]

Cell Viability and Cytotoxicity Assays: The First Step in Efficacy Profiling

The primary objective is to determine the concentration-dependent effect of 3-Methoxy-4-tetrazol-1-yl-phenylamine on cancer cell viability. Tetrazolium-based colorimetric assays, such as MTT and XTT, are widely used for this purpose due to their reliability and simplicity.[5] These assays measure the metabolic activity of living cells, which is directly proportional to the number of viable cells.[5]

Principle of Tetrazolium-Based Assays: Metabolically active cells possess mitochondrial dehydrogenases that reduce tetrazolium salts to colored formazan products.[5] The intensity of the color produced is proportional to the number of viable cells.[5]

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): Forms a purple formazan product that is insoluble in water and requires a solubilization step with an organic solvent like DMSO.[5][6]

• XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide): Forms a water-soluble orange formazan product, eliminating the need for a solubilization step and streamlining the protocol.[5][7]

Table 1: Comparison of MTT and XTT Assays [5][7]

Feature	MTT Assay	XTT Assay
Formazan Product	Insoluble (purple)	Soluble (orange)
Solubilization Step	Required	Not required
Protocol Time	Longer	Shorter
Throughput	Lower	Higher
Potential for Error	Higher (due to extra step)	Lower

Experimental Protocol: XTT Cell Viability Assay

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549, HCT116) in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 3-Methoxy-4-tetrazol-1-yl-phenylamine in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compound. Include vehicle-only controls.

• Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• XTT Reagent Preparation: Prepare the activated XTT solution by mixing the XTT reagent and the electron-coupling reagent according to the manufacturer's instructions.

• Reagent Addition: Add the activated XTT solution to each well and incubate for 2-4 hours at 37°C.[5]

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 450-500 nm using a microplate reader. A reference wavelength between 630-690 nm should also be used.[5]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the cell viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).[1]

Workflow for In Vitro Cell Viability Assessment

Caption: Workflow for determining the IC50 value of a test compound using the XTT assay.

Apoptosis Assays: Unraveling the Mechanism of Cell Death

Should 3-Methoxy-4-tetrazol-1-yl-phenylamine exhibit significant cytotoxicity, the next logical step is to determine if it induces apoptosis (programmed cell death).[8] Common methods for detecting apoptosis include Annexin V staining and caspase activity assays.[9][10][11]

Principle of Apoptosis Detection:

• Annexin V Staining: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[10] Annexin V, a protein with a high affinity for PS, can be fluorescently labeled to detect apoptotic cells.[10]

• Caspase Activity Assays: Caspases are a family of proteases that are key mediators of apoptosis.[11] Assays can measure the activity of specific caspases (e.g., caspase-3/7, -8, -9) using fluorogenic or luminogenic substrates.[8]

Experimental Protocol: Dual Annexin V and Caspase-3/7 Staining by Flow Cytometry

• Cell Treatment: Seed and treat cells with 3-Methoxy-4-tetrazol-1-yl-phenylamine at its IC50 concentration for a predetermined time.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer. Add a fluorescently labeled Annexin V conjugate and a fluorogenic caspase-3/7 substrate.[9][12] Incubate in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. This allows for the quantification of early apoptotic (Annexin V positive, caspase negative), late apoptotic/necrotic (Annexin V and caspase positive), and viable (both negative) cell populations.

Logical Flow for Apoptosis Investigation

Caption: Decision-making and experimental flow for investigating apoptosis.

Cell Cycle Analysis: Assessing Effects on Cell Proliferation

In addition to inducing cell death, anticancer agents can inhibit cell proliferation by causing cell cycle arrest at specific checkpoints.[13] Flow cytometry with a DNA-staining dye like propidium iodide (PI) is a standard method for analyzing cell cycle distribution.[14]

Principle of Cell Cycle Analysis: PI is a fluorescent intercalating agent that binds to DNA stoichiometrically. The fluorescence intensity of stained cells is directly proportional to their DNA content, allowing for the differentiation of cells in G0/G1, S, and G2/M phases of the cell cycle.[13][14]

Experimental Protocol: Cell Cycle Analysis by Propidium Iodide Staining

• Cell Treatment and Fixation: Treat cells with the test compound, harvest, and fix them in cold 70% ethanol.

• Staining: Wash the fixed cells and resuspend them in a staining solution containing PI and RNase (to prevent staining of double-stranded RNA).

• Flow Cytometry: Analyze the DNA content of the stained cells using a flow cytometer.

• Data Analysis: Deconvolute the DNA content frequency histograms to determine the percentage of cells in each phase of the cell cycle.[15][16]

In Vivo Evaluation: Translating In Vitro Findings to a Living System

Promising in vitro results warrant further investigation in in vivo models to assess the compound's efficacy, toxicity, and pharmacokinetic properties in a more complex biological system.[1][17] Human tumor xenograft models in immunocompromised mice are a widely used preclinical model.[17][18]

Formulation and Pharmacokinetics: Ensuring Drug Delivery and Understanding Exposure

Poorly water-soluble compounds often require specialized formulations to achieve adequate bioavailability for in vivo studies.[19][20] Strategies include the use of co-solvents, cyclodextrins, or lipid-based formulations.[21][22]

A preliminary pharmacokinetic (PK) study is crucial to understand the absorption, distribution, metabolism, and excretion (ADME) of 3-Methoxy-4-tetrazol-1-yl-phenylamine.[23][24] This data informs dosing schedules for efficacy studies.[25][26]

Table 2: Key Pharmacokinetic Parameters

Parameter	Description
Cmax	Maximum plasma concentration
Tmax	Time to reach Cmax
AUC	Area under the plasma concentration-time curve (total drug exposure)
t1/2	Half-life
Bioavailability	The fraction of an administered dose of unchanged drug that reaches the systemic circulation

Xenograft Tumor Models: Assessing Antitumor Efficacy

Experimental Protocol: Subcutaneous Xenograft Model

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells into the flank of immunocompromised mice (e.g., nude or SCID mice).[18]

• Tumor Growth and Randomization: Monitor tumor growth. Once tumors reach a palpable size, randomize the mice into treatment and control groups.

• Compound Administration: Administer 3-Methoxy-4-tetrazol-1-yl-phenylamine to the treatment group via a suitable route (e.g., oral gavage, intraperitoneal injection) based on PK data. The control group receives the vehicle.

• Monitoring: Measure tumor volume and body weight regularly.

• Endpoint: At the end of the study, euthanize the mice, and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

• Data Analysis: Compare the tumor growth inhibition in the treated group to the control group.

Workflow for In Vivo Efficacy Studies

Caption: A streamlined workflow for preclinical in vivo efficacy assessment.

Conclusion and Future Directions

This guide provides a foundational framework for the preclinical evaluation of 3-Methoxy-4-tetrazol-1-yl-phenylamine as a potential anticancer agent. The described protocols for in vitro and in vivo studies will enable a thorough assessment of its cytotoxic and cytostatic properties, mechanism of action, and preliminary efficacy. Positive outcomes from these studies would justify further investigation, including the identification of its molecular target(s), optimization of its structure-activity relationship, and more extensive toxicological profiling to support its advancement towards clinical development.

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• PubMed. Evaluation of preclinical formulations for a poorly water-soluble compound. [Link]

• Hilaris Publisher. Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. [Link]

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• YouTube. Enabling Formulation of Water-Soluble and Water-Insoluble Molecules Using a Lipophilic Salt Approach. [Link]

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• ResearchGate. Clinical pharmacokinetics of small molecule tyrosine kinase inhibitors. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine

Welcome to the technical support center for the synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to improve reaction yields and ensure the purity of the final product.

Introduction: The Synthetic Challenge

The synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. The most common synthetic route involves the transformation of 3-methoxy-4-nitroaniline through a three-step sequence: selective reduction of the nitro group, regioselective diazotization of the resulting diamine, and finally, the formation of the tetrazole ring via a Sandmeyer-type reaction with an azide source. Each of these steps presents unique challenges that can impact the overall efficiency of the synthesis. This guide will break down each stage of the process, offering insights into the underlying chemistry and providing practical solutions to common problems.

Overall Synthetic Pathway

The synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine typically proceeds through the following three stages:

Caption: Overall synthetic route for 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Part 1: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions.

Low Overall Yield

A low overall yield in a multi-step synthesis can be due to a variety of factors. It is often beneficial to analyze each step individually to pinpoint the source of the problem.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Overall Yield	- Incomplete reactions in one or more steps.- Mechanical loss of product during workup and purification.- Decomposition of intermediates or the final product.	- Monitor each reaction by Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure complete conversion of the starting material before proceeding.- Handle the product carefully during filtrations and extractions. Minimize the number of transfer steps.- Ensure intermediates are not left for extended periods without purification or proper storage.

Step 1: Nitro Group Reduction

The selective reduction of the nitro group in 3-methoxy-4-nitroaniline to an amine is a critical first step.

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Reduction	- Insufficient amount of reducing agent.- Deactivated catalyst (if using catalytic hydrogenation).- Low reaction temperature or insufficient reaction time.	- Use a slight excess of the reducing agent.- If using a catalyst like Pd/C, ensure it is fresh or properly activated.- Monitor the reaction by TLC and adjust the temperature or reaction time as needed.
Formation of Side Products	- Over-reduction of other functional groups (less likely in this case).- Formation of azo or azoxy compounds.	- Choose a chemoselective reducing agent known to be mild towards other functional groups.[1]- Ensure the reaction conditions are not overly harsh.

Step 2: Regioselective Diazotization

The diazotization of 3-methoxy-1,4-phenylenediamine requires careful temperature control and an understanding of the electronics of the molecule to achieve regioselectivity. The amino group at the 4-position is expected to be more basic and thus more reactive towards diazotization due to the electron-donating effect of the methoxy group at the 3-position.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Diazonium Salt	- Reaction temperature too high, leading to decomposition of the diazonium salt.[2]- Insufficient acid, leading to incomplete diazotization or side reactions.[2]- Impure starting diamine.	- Strictly maintain the reaction temperature between 0-5 °C using an ice-salt bath.[2]- Use a sufficient excess of a strong mineral acid (e.g., HCl, H₂SO₄).[2]- Ensure the 3-methoxy-1,4-phenylenediamine is pure before starting the reaction.
Formation of Isomeric Products	- Diazotization of the amino group at the 1-position.	- The amino group at the 4-position is electronically favored for diazotization. However, to ensure selectivity, slow, dropwise addition of the sodium nitrite solution at a strictly controlled low temperature is crucial.
Dark-colored Reaction Mixture	- Decomposition of the diazonium salt.- Azo coupling between the diazonium salt and the unreacted diamine.[2]	- Maintain a low temperature and ensure a sufficient excess of acid to fully protonate the starting diamine.[2]

Step 3: Tetrazole Formation

The reaction of the diazonium salt with an azide source is a variation of the Sandmeyer reaction.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Tetrazole	- Premature decomposition of the diazonium salt before it can react with the azide.- Inefficient reaction between the diazonium salt and the azide.- Formation of phenolic byproducts from the reaction of the diazonium salt with water.[3]	- Add the diazonium salt solution to the azide solution at a controlled low temperature.- Consider the use of a copper(I) catalyst, which can improve the efficiency of Sandmeyer-type reactions.[4] However, many tetrazole formations from diazonium salts proceed without a catalyst.[5]- Maintain a low temperature and acidic conditions to suppress the formation of phenols.[3]
Difficulty in Isolating the Product	- The product may be highly polar and soluble in the aqueous phase.	- After the reaction, carefully adjust the pH to precipitate the product. The tetrazole ring has an acidic proton, so the product's solubility will be pH-dependent.- Use a suitable organic solvent for extraction, such as ethyl acetate.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most critical safety precautions for this synthesis?

A1: This synthesis involves several hazardous reagents and intermediates:

• Sodium Azide (NaN₃): Highly toxic and can form explosive heavy metal azides.[6][7] Do not allow contact with metals, especially in drainpipes.[7] Always handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).[1]

• Diazonium Salts: These are often unstable and can be explosive when isolated in a dry state.[2] It is crucial to keep them in solution at low temperatures (0-5 °C) and use them immediately after preparation.[2]

• Hydrazoic Acid (HN₃): A highly toxic and explosive gas that can be formed by the reaction of sodium azide with acids.[8][9] All reactions involving azides and acids must be performed in a fume hood.[8]

Q2: How can I monitor the progress of the reactions?

A2: Thin-Layer Chromatography (TLC) is an effective method for monitoring the progress of each step. Use a suitable eluent system (e.g., a mixture of ethyl acetate and hexanes) to achieve good separation between the starting material and the product. The acidic nature of the tetrazole product can be visualized using stains like bromocresol green, which will show a yellow spot.[10] For more detailed analysis, you can take aliquots from the reaction mixture for analysis by ¹H NMR or LC-MS.

Q3: What are the best methods for purifying the final product?

A3: 3-Methoxy-4-tetrazol-1-yl-phenylamine is a polar compound. Purification can typically be achieved by:

• Acid-Base Extraction: Due to the acidic nature of the tetrazole ring and the basic amino group, the product's solubility is pH-dependent. This property can be exploited for purification.[10]

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent or solvent mixture (e.g., ethanol/water) can be an effective purification method.[11]

• Column Chromatography: For more challenging purifications, column chromatography on silica gel can be used. Given the polar nature of the product, a more polar eluent system will likely be required.[12]

Q4: I am having trouble with the regioselectivity of the diazotization. What can I do?

A4: The amino group at the 4-position of 3-methoxy-1,4-phenylenediamine is more electron-rich and therefore more nucleophilic than the amino group at the 1-position, which is ortho to the electron-donating methoxy group. This difference in reactivity should favor the diazotization of the 4-amino group. To maximize this selectivity, ensure:

• The reaction is carried out at a strictly controlled low temperature (0-5 °C).

• The sodium nitrite solution is added slowly and dropwise to the acidic solution of the diamine.

• There is a sufficient excess of acid to ensure that both amino groups are protonated, which can help to differentiate their reactivity.

Part 3: Experimental Protocols

Protocol 1: Synthesis of 3-Methoxy-4-nitroaniline

This protocol is adapted from the synthesis of the similar compound 4-methoxy-2-nitroaniline.[13][14]

Caption: Workflow for the synthesis of 3-methoxy-4-nitroaniline.

Materials:

• 3-Methoxyaniline

• Concentrated Sulfuric Acid

• Concentrated Nitric Acid

• Glacial Acetic Acid (optional, as solvent)

• Ice

• Deionized water

Procedure:

• In a flask, dissolve 3-methoxyaniline in glacial acetic acid or concentrated sulfuric acid.

• Cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.

• Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid, keeping the mixture cool.

• Add the nitrating mixture dropwise to the cooled aniline solution, ensuring the temperature does not rise above 10 °C.

• After the addition is complete, continue stirring at 0-5 °C for the recommended time, monitoring the reaction by TLC.

• Carefully pour the reaction mixture onto crushed ice to precipitate the product.

• Collect the solid by vacuum filtration, wash thoroughly with cold water until the washings are neutral, and dry.

• The crude product can be recrystallized from a suitable solvent like ethanol to obtain pure 3-methoxy-4-nitroaniline.

Protocol 2: Selective Reduction of 3-Methoxy-4-nitroaniline

This protocol uses a chemoselective reducing agent to convert the nitro group to an amine.[1]

Materials:

• 3-Methoxy-4-nitroaniline

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Ethanol or Ethyl Acetate

• Sodium bicarbonate solution

Procedure:

• In a round-bottom flask, dissolve 3-methoxy-4-nitroaniline in ethanol or ethyl acetate.

• Add stannous chloride dihydrate (typically 3-5 equivalents) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully neutralize it with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 3-methoxy-1,4-phenylenediamine.

Protocol 3: Synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine

This one-pot protocol combines the diazotization and tetrazole formation steps.[12]

Caption: Workflow for the diazotization and tetrazole formation steps.

Materials:

• 3-Methoxy-1,4-phenylenediamine

• Concentrated Hydrochloric Acid

• Sodium Nitrite (NaNO₂)

• Sodium Azide (NaN₃)

• Deionized water

• Ethyl acetate

• Sodium bicarbonate solution

Procedure:

• Diazotization: a. In a flask, dissolve 3-methoxy-1,4-phenylenediamine in a mixture of concentrated hydrochloric acid and water. b. Cool the solution to 0-5 °C in an ice-salt bath with vigorous stirring. c. Dissolve sodium nitrite (1.0-1.1 equivalents) in a minimal amount of cold deionized water. d. Slowly add the sodium nitrite solution dropwise to the cold diamine solution, ensuring the temperature remains below 5 °C. e. After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C. You can test for the presence of excess nitrous acid with starch-iodide paper (a blue-black color indicates completion).[3]

• Tetrazole Formation: a. In a separate flask, dissolve sodium azide (1.1-1.2 equivalents) in deionized water and cool to 0-5 °C. b. Slowly add the cold diazonium salt solution to the sodium azide solution with vigorous stirring. c. Allow the reaction mixture to slowly warm to room temperature and stir for several hours, or until TLC analysis indicates the completion of the reaction.

• Work-up and Purification: a. Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate. b. Extract the product with ethyl acetate. c. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. d. The crude product can be purified by recrystallization or column chromatography.

Part 4: Expected Results and Characterization

Compound	Expected ¹H NMR Signals (in DMSO-d₆)	Expected ¹³C NMR Signals (in DMSO-d₆)	Expected IR (KBr, cm⁻¹)
3-Methoxy-4-nitroaniline	Aromatic protons, methoxy group protons, amino group protons.	Aromatic carbons, methoxy carbon.	N-H stretching, NO₂ stretching, C-O stretching.
3-Methoxy-1,4-phenylenediamine	Aromatic protons, methoxy group protons, two distinct amino group protons.	Aromatic carbons, methoxy carbon.	N-H stretching, C-O stretching.
3-Methoxy-4-tetrazol-1-yl-phenylamine	Aromatic protons, methoxy group protons, amino group protons, tetrazole proton (if tautomerism occurs).	Aromatic carbons, methoxy carbon, tetrazole carbon.	N-H stretching, C-N stretching, tetrazole ring vibrations.[2]

Note: The exact chemical shifts and peak positions will depend on the specific solvent and instrument used. It is recommended to perform a full characterization of the final product using ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

References

• Recent trends in the chemistry of Sandmeyer reaction: a review. National Institutes of Health. [Link]

• Hydrazoic acid. Sciencemadness Wiki. [Link]

• Selective Reduction of the Nitro-group Using Co2(CO)8-H2O. SciSpace. [Link]

• Sodium azide. Wikipedia. [Link]

• Dinitroaniline. Wikipedia. [Link]

• A general electrochemical strategy for the Sandmeyer reaction. National Institutes of Health. [Link]

• Synthesis of 1-substituted tetrazoles by heterocyclization of primary amines, orthoformic ester, and sodium azide. ResearchGate. [Link]

• STRUCTURAL, PHYSICAL, SURFACE AND NMR STUDY OF 5-(BENZYLTHIO)-1H-TETRAZOLE COMPOUND. ResearchGate. [Link]

• Method for synthesizing 4-methoxy-2-nitroaniline by adopting continuous flow reactor.

• 1H and 13C NMR spectra of 3-S-Alkyl-N-Phenyl 1,4-phenylenediamines and their cyclization products, 2H-1,4-benzothiazin-3(4H)-o. CORE. [Link]

• (PDF) X-Ray, IR, NMR, UV-visible spectra and DFT analysis of 5-aryloxy-(1H)- tetrazoles, structure, conformation and tautomerism. ResearchGate. [Link]

• 3-methoxy-4-nitroaniline. Stenutz. [Link]

• Infrared spectrum and UV-induced photochemistry of matrix-isolated 5-methoxy-1-phenyl-1H-tetrazole. ULisboa Research Portal. [Link]

• Tetrazoles via Multicomponent Reactions. ACS Publications. [Link]

• The diazotization process. (a) The reaction of aniline (or other aryl... ResearchGate. [Link]

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• Synthesis of radiolabelled aryl azides from diazonium salts: experimental and computational results permit the identification of the preferred mechanism. ResearchGate. [Link]

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• 8-Amino-6-Methoxyquinoline—Tetrazole Hybrids: Impact of Linkers on Antiplasmodial Activity. MDPI. [Link]

• One-Pot Reactions for Synthesis of 2,5-Substituted Tetrazoles from Aryldiazonium Salts and Amidines. Organic Chemistry Portal. [Link]

• Can anybody help with the following problem regarding formation of the Diazonium salt? ResearchGate. [Link]

• 1 H NMR and 13 C NMR shifts of all compounds. ResearchGate. [Link]

• The preparation method of 2- methoxyl group -4- nitroaniline.

• Silica surface modification via diazotization of p-phenylenediamine: a stationary phase for HPLC. RSC Publishing. [Link]

• Synthesis of liquid crystals materials derived from oxadiazole, isoxazole and tetrazole heterocycles. arkat usa. [Link]

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Technical Support Center: Overcoming In Vitro Solubility Challenges with 3-Methoxy-4-tetrazol-1-yl-phenylamine

Welcome to the technical support resource for researchers working with 3-Methoxy-4-tetrazol-1-yl-phenylamine. This guide, curated by our senior application scientists, provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the solubility challenges of this compound in your in vitro experiments. Our goal is to provide you with the scientific rationale behind our recommendations, enabling you to make informed decisions for successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the basic chemical properties of 3-Methoxy-4-tetrazol-1-yl-phenylamine?

Q2: Why am I observing precipitation of my compound when I dilute my DMSO stock solution into aqueous assay buffer?

A2: This is a common issue for many compounds that are poorly soluble in water. Dimethyl sulfoxide (DMSO) is a powerful aprotic solvent capable of dissolving a wide range of organic molecules, including those with low aqueous solubility[5][6]. When a concentrated DMSO stock is diluted into an aqueous buffer, the solvent environment abruptly changes from organic to predominantly aqueous. This can cause the compound's solubility to drop dramatically, leading to precipitation if the concentration in the final working solution exceeds its aqueous solubility limit.

Q3: What is the maximum percentage of DMSO I can use in my cell-based assay?

A3: The tolerance of cell lines to DMSO varies. As a general guideline, most cell lines can tolerate DMSO concentrations up to 0.5% (v/v) without significant cytotoxicity. However, it is always best practice to perform a vehicle control experiment to determine the maximum tolerable DMSO concentration for your specific cell line and assay. Some sensitive assays may require even lower concentrations, such as 0.1% or less.

Troubleshooting Guide: Preparing Stock and Working Solutions

Issue 1: The compound will not dissolve in 100% DMSO to make a high-concentration stock solution.

If you are struggling to dissolve 3-Methoxy-4-tetrazol-1-yl-phenylamine in 100% DMSO, here is a step-by-step troubleshooting workflow:

Step 1: Gentle Heating and Sonication

• Warm the solution in a water bath set to 37-50°C for 5-10 minutes.

• Use a bath sonicator to apply ultrasonic energy, which can help break up solid particles and facilitate dissolution.

Step 2: Consider Alternative Organic Solvents

• If DMSO alone is insufficient, other organic solvents can be tested. Due to the compound's structure, consider polar aprotic solvents like N,N-dimethylformamide (DMF) or polar protic solvents like ethanol.

• Protocol: Prepare small test solutions in different solvents to assess solubility before committing your entire batch of compound.

Step 3: pH-Adjusted Stock Solutions

• Given the amphoteric nature of the molecule, adjusting the pH can significantly enhance solubility. The amine group can be protonated at acidic pH, and the tetrazole ring can be deprotonated at basic pH, both of which can increase aqueous solubility.

• For an acidic stock: Try dissolving the compound in a solution of 10% DMSO in 0.1 N HCl.

• For a basic stock: Try dissolving the compound in a solution of 10% DMSO in 0.1 N NaOH.

• Note: The stability of the compound at extreme pH values should be considered. It is advisable to prepare these stocks fresh and use them promptly.

Workflow for Stock Solution Preparation

Caption: Decision tree for preparing a stock solution of 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Issue 2: The compound precipitates when the stock solution is diluted into aqueous media for the working solution.

This is a common challenge when moving from a high-concentration organic stock to a low-concentration aqueous working solution. The following strategies can help maintain solubility.

Strategy 1: Employ Co-solvents in the Final Assay Medium

• Co-solvents are water-miscible organic solvents that, when added in small amounts to the primary solvent (water), can increase the solubility of a poorly soluble compound[7][8].

• Recommended Co-solvents: Ethanol, propylene glycol, or polyethylene glycols (PEGs) are commonly used and are generally well-tolerated in cell culture at low concentrations[7].

• Protocol: Before adding your compound, supplement your assay buffer with a small percentage of a co-solvent (e.g., 1-5% v/v). Always test the tolerance of your cells to the co-solvent in a vehicle control experiment.

Strategy 2: Utilize Cyclodextrins

• Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior. They can encapsulate hydrophobic molecules, effectively increasing their aqueous solubility[9][10].

• Types of Cyclodextrins: β-cyclodextrin and its derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), are frequently used in cell culture applications[9][11].

• Protocol:

  • Prepare a stock solution of the cyclodextrin (e.g., 10-50 mM HP-β-CD) in your assay buffer.

  • Dilute your DMSO stock of the compound into the cyclodextrin-containing buffer. The cyclodextrin will form an inclusion complex with the compound, keeping it in solution[12].

  • Allow the mixture to equilibrate for 15-30 minutes before adding it to your cells or assay.

Solubilization Aid	Typical Concentration Range	Considerations
DMSO	< 0.5% (v/v) in final assay	Cell line dependent cytotoxicity.
Ethanol	1-5% (v/v) in final assay	Can affect enzyme activity and cell viability at higher concentrations.
HP-β-Cyclodextrin	1-10 mM in final assay	Can sometimes extract cholesterol from cell membranes.

Strategy 3: pH Adjustment of the Final Assay Medium

• The solubility of ionizable compounds is highly dependent on the pH of the solution[][14]. For an amphoteric compound like 3-Methoxy-4-tetrazol-1-yl-phenylamine, solubility is lowest at its isoelectric point (pI) and increases as the pH moves away from the pI.

• Protocol:

  • Determine if your assay can tolerate a slight shift in pH. Many cell culture media are buffered to a physiological pH of ~7.4.

  • If permissible, adjust the pH of your assay buffer slightly up (e.g., to pH 8.0) or down (e.g., to pH 6.8) to increase the proportion of the charged, more soluble species of your compound. The optimal pH will need to be determined empirically.

  • Use sterile HCl or NaOH for pH adjustments in cell culture applications.

Workflow for Preparing Working Solutions

Caption: Troubleshooting workflow for dilution of stock solution into aqueous media.

References

• Cosolvent. (n.d.). In Wikipedia. Retrieved from [Link]

• Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. (2018). Molecules, 23(7), 1773. Retrieved from [Link]

• Molecular Inclusion Complexes of β-Cyclodextrin Derivatives Enhance Aqueous Solubility and Cellular Internalization of Paclitaxel: Preformulation and In vitro Assessments. (2015). Molecular Pharmaceutics, 12(9), 3363–3375. Retrieved from [Link]

• Cosolvent - The 'Medicinal Magician' in The Laboratory. (n.d.). Shandong IRO Chelating Chemical Co., Ltd. Retrieved from [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (2023). Pharmaceutics, 15(6), 1686. Retrieved from [Link]

• Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. (2012). Indian Journal of Pharmaceutical Sciences, 74(4), 326–333. Retrieved from [Link]

• 3-methoxy-5-(1H-tetrazol-1-yl)aniline. (n.d.). PubChem. Retrieved from [Link]

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• How to enhance drug solubility for in vitro assays? (2014). ResearchGate. Retrieved from [Link]

• 3-Methoxy-5-(5-methyl-1h-tetrazol-1-yl)aniline. (n.d.). PubChem. Retrieved from [Link]

• 3-Methoxy-4-(1H-tetrazol-1-yl)aniline. (n.d.). Amerigo Scientific. Retrieved from [Link]

• 4-methoxy-3-(1H-tetrazol-5-yl)aniline. (n.d.). PubChem. Retrieved from [Link]

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• Tetrazoles via Multicomponent Reactions. (2017). Chemical Reviews, 117(21), 13214-13309. Retrieved from [Link]

• Technologies to Improve the Solubility, Dissolution and Bioavailability of Poorly Soluble Drugs. (2018). Journal of Pharmaceutical Sciences & Research, 1(1), 1-7. Retrieved from [Link]

• Methods of enhancing Dissolution and bioavailability of poorly soluble drugs. (2015). SlideShare. Retrieved from [Link]

• Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. (2020). Current Organic Chemistry, 24(12), 1335-1361. Retrieved from [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? (2023). Biotage. Retrieved from [Link]

• Innovative synthesis of drug-like molecules using tetrazole as core building blocks. (2023). Beilstein Journal of Organic Chemistry, 19, 1649-1657. Retrieved from [Link]

• Tetrazole drugs, current assembly strategies, and novel building block... (2023). ResearchGate. Retrieved from [Link]

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. (2025). Frontiers in Chemistry. Retrieved from [Link]

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• Amino Acids for pH Adjustment? (2021). Realize Beauty. Retrieved from [Link]

• Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. (2013). Journal of Chemical & Engineering Data, 58(8), 2246-2251. Retrieved from [Link]

• Role of pH in partitioning and cation exchange of aromatic amines on water-saturated soils. (2006). Environmental Science & Technology, 40(16), 5022-5028. Retrieved from [Link]

• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. (2015). ACS Medicinal Chemistry Letters, 6(10), 1049-1052. Retrieved from [Link]

• Dimethyl Sulfoxide (DMSO) Solubility Data. (2007). Gaylord Chemical. Retrieved from [Link]

• 5-(3-methoxyphenyl)-1H-1,2,3,4-tetrazole. (n.d.). PubChem. Retrieved from [Link]

• 1-(3,4-dihydroxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}ethanone. (n.d.). PubChem. Retrieved from [Link]

• 1-(4-Methoxy-phenyl)-1H-tetrazole. (n.d.). PubChem. Retrieved from [Link]

• 3-Methoxy-4-Hydroxyphenylglycol sulfate. (n.d.). PubChem. Retrieved from [Link]

Sources

• 1. 3-methoxy-5-(1H-tetrazol-1-yl)aniline | C8H9N5O | CID 4913144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Methoxy-4-(1H-tetrazol-1-yl)aniline - Amerigo Scientific [amerigoscientific.com]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ptacts.uspto.gov [ptacts.uspto.gov]
• 7. Cosolvent - Wikipedia [en.wikipedia.org]
• 8. wisdomlib.org [wisdomlib.org]
• 9. Cyclodextrins [sigmaaldrich.com]
• 10. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Molecular Inclusion Complexes of β-Cyclodextrin Derivatives Enhance Aqueous Solubility and Cellular Internalization of Paclitaxel: Preformulation and In vitro Assessments - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: 3-Methoxy-4-tetrazol-1-yl-phenylamine Purification

Welcome to the technical support center for the purification of 3-Methoxy-4-tetrazol-1-yl-phenylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to overcome common challenges encountered during the purification of this important heterocyclic amine.

I. Troubleshooting Guide: Common Purification Issues and Solutions

This section addresses specific problems that may arise during the purification of 3-Methoxy-4-tetrazol-1-yl-phenylamine, offering explanations for their causes and actionable solutions.

Issue 1: Persistent Impurities in the Final Product After Column Chromatography

Question: I am observing persistent impurities in my final product, even after performing column chromatography. What are the likely causes, and how can I improve the separation?

Answer:

The presence of persistent impurities after chromatographic purification of 3-Methoxy-4-tetrazol-1-yl-phenylamine, a heterocyclic amine, is a common challenge. This often stems from the basic nature of the amine group interacting with the acidic silica gel stationary phase.[1]

Potential Causes and Solutions:

• Strong Analyte-Stationary Phase Interaction: The basic amine group can strongly adsorb to the acidic silanol groups on the silica surface, leading to peak tailing and poor separation from closely eluting impurities.[1]

  • Solution 1: Mobile Phase Modification: Add a small amount of a competitive base, such as triethylamine (typically 0.1-1% v/v), to the mobile phase. This will neutralize the acidic sites on the silica, reducing the strong interaction with your compound and improving peak shape.

  • Solution 2: Use of Amine-Functionalized Silica: Employing an amine-functionalized stationary phase can provide a more inert surface, preventing the strong acid-base interactions that cause purification challenges with bare silica.[1]

• Inappropriate Solvent System: The choice of solvents and their polarity can significantly impact the separation.

  • Solution: A systematic approach to solvent system selection is crucial. Start with a non-polar solvent like hexane and gradually increase the polarity with a more polar solvent like ethyl acetate. For highly polar impurities, a stronger solvent system such as dichloromethane/methanol may be necessary.[1] It's important to find a balance to achieve good separation without causing the compound to elute too quickly.[1]

• Co-elution of Structurally Similar Impurities: Impurities with similar polarity and functional groups to the target compound can be difficult to separate.

  • Solution: Consider using a different chromatographic technique. High-Performance Liquid Chromatography (HPLC) with a C18 reversed-phase column can offer better resolution for separating structurally similar compounds.[2]

Issue 2: Low Recovery of the Desired Compound After Crystallization

Question: My crystallization attempts are resulting in a very low yield of purified 3-Methoxy-4-tetrazol-1-yl-phenylamine. How can I optimize the crystallization process to improve recovery?

Answer:

Low recovery during crystallization is a frequent issue that can often be resolved by carefully selecting the solvent and controlling the cooling process.[3] Crystallization is a powerful purification technique for organic compounds, relying on the principle that the solubility of a compound in a solvent changes with temperature.[3]

Potential Causes and Solutions:

• Inappropriate Solvent Choice: The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[3]

  • Solution: Conduct small-scale solubility tests with a range of solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate, and mixtures thereof) to identify the optimal one.[4] The goal is to find a solvent where your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

• Rapid Cooling: Cooling the saturated solution too quickly can lead to the formation of small, impure crystals or even precipitation of the compound as an oil.[3]

  • Solution: Allow the hot, saturated solution to cool slowly to room temperature, and then gradually cool it further in an ice bath or refrigerator. Slow cooling promotes the growth of larger, purer crystals.[3]

• Supersaturation Issues: The solution may be supersaturated, preventing crystal nucleation.

  • Solution 1: Seeding: Introduce a small crystal of the pure compound into the cooled solution to act as a nucleation site and induce crystallization.[3]

  • Solution 2: Scratching: Gently scratching the inside of the flask with a glass rod can create microscopic imperfections that serve as nucleation points.

• Insufficient Concentration: If the initial solution is not sufficiently concentrated, crystallization may not occur upon cooling.

  • Solution: Carefully evaporate some of the solvent from the hot solution to achieve saturation before allowing it to cool.

Issue 3: Product Decomposition During Purification

Question: I suspect my 3-Methoxy-4-tetrazol-1-yl-phenylamine is degrading during the purification process. What conditions could be causing this, and how can I prevent it?

Answer:

Product decomposition is a critical issue that can significantly impact yield and purity.[5] Heterocyclic compounds can sometimes be sensitive to heat, light, or acidic/basic conditions.[5]

Potential Causes and Solutions:

• Thermal Instability: Prolonged heating during solvent evaporation or crystallization at high temperatures can lead to degradation.

  • Solution: Use a rotary evaporator under reduced pressure to remove solvents at a lower temperature. Monitor the temperature of the heating bath closely. When performing crystallization, avoid prolonged heating at the solvent's boiling point.

• Acid/Base Sensitivity: The compound may be unstable in the presence of strong acids or bases.

  • Solution: If using acidic or basic conditions during workup or chromatography, neutralize the solution as quickly as possible. When using additives like triethylamine in chromatography, use the minimum effective amount.

• Oxidation: Phenylamines can be susceptible to oxidation, especially when exposed to air for extended periods.

  • Solution: If oxidation is suspected, perform purification steps under an inert atmosphere (e.g., nitrogen or argon).[5] Store the purified compound under an inert atmosphere and protect it from light.

Workflow for Troubleshooting Purification

Here is a visual guide to systematically troubleshoot common purification challenges.

Caption: A decision tree for troubleshooting common purification issues.

II. Frequently Asked Questions (FAQs)

This section provides answers to general questions regarding the handling, analysis, and properties of 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Q1: What are the recommended storage conditions for 3-Methoxy-4-tetrazol-1-yl-phenylamine?

A1: To ensure the long-term stability of 3-Methoxy-4-tetrazol-1-yl-phenylamine, it should be stored in a cool, dry, and dark place. For optimal preservation, storing under an inert atmosphere (e.g., argon or nitrogen) is recommended to prevent potential oxidation of the phenylamine moiety.

Q2: Which analytical techniques are best for assessing the purity of 3-Methoxy-4-tetrazol-1-yl-phenylamine?

A2: A combination of analytical methods is recommended for a comprehensive purity assessment.[6][]

• High-Performance Liquid Chromatography (HPLC): This is a highly sensitive and quantitative method for determining purity and detecting related substances.[2][6] A reversed-phase C18 column with a UV detector is commonly used.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide structural confirmation and can be used for quantitative analysis (qNMR) to determine absolute purity.[2][6][8]

• Mass Spectrometry (MS): This technique confirms the molecular weight of the compound and can help identify impurities by their mass-to-charge ratio.[2][8]

• Differential Scanning Calorimetry (DSC): DSC can be used to determine the melting point and assess the purity of highly pure substances (typically >98%).[]

Q3: What are the expected spectral characteristics of 3-Methoxy-4-tetrazol-1-yl-phenylamine?

A3:

• ¹H NMR: The proton on the tetrazole ring typically appears as a singlet in the downfield region of the spectrum.[2] The aromatic protons will show characteristic splitting patterns, and you will also observe singlets for the methoxy and amine protons.

• ¹³C NMR: The carbon atom of the tetrazole ring is characteristically deshielded and will appear in the downfield region of the spectrum.[2]

• Mass Spectrometry: In positive ion mode ESI-MS, a common fragmentation pattern for substituted tetrazoles is the loss of a neutral hydrazoic acid (HN₃) molecule.[2] In negative ion mode, the loss of a nitrogen molecule (N₂) is often observed.[2]

Q4: Are there any specific safety precautions I should take when handling this compound?

A4: As with any chemical, standard laboratory safety practices should be followed. This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work in a well-ventilated area or a fume hood. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

III. Experimental Protocols

This section provides detailed, step-by-step methodologies for key purification and analysis techniques.

Protocol 1: Purification by Column Chromatography

This protocol outlines a general procedure for purifying 3-Methoxy-4-tetrazol-1-yl-phenylamine using silica gel column chromatography.

Materials:

• Crude 3-Methoxy-4-tetrazol-1-yl-phenylamine

• Silica gel (60-120 mesh)

• Hexane

• Ethyl acetate

• Triethylamine (optional)

• Glass column

• Collection tubes

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Pour the slurry into the glass column and allow the silica to settle, ensuring there are no air bubbles. Drain the excess hexane until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate). Adsorb this solution onto a small amount of silica gel and evaporate the solvent. Carefully add the dry, adsorbed sample to the top of the column.

• Elution: Begin eluting the column with a non-polar solvent (e.g., 100% hexane). Gradually increase the polarity of the mobile phase by adding increasing amounts of ethyl acetate. If peak tailing is observed, consider adding 0.1-1% triethylamine to the mobile phase.

• Fraction Collection: Collect fractions in separate tubes and monitor the elution of the product using Thin Layer Chromatography (TLC).

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

Protocol 2: Purification by Recrystallization

This protocol describes a general method for purifying 3-Methoxy-4-tetrazol-1-yl-phenylamine by recrystallization.

Materials:

• Crude 3-Methoxy-4-tetrazol-1-yl-phenylamine

• Appropriate recrystallization solvent (determined from solubility tests)

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture on a hot plate with stirring until the solid completely dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. If crystals do not form, try scratching the inside of the flask or adding a seed crystal.

• Further Cooling: Once crystals begin to form, place the flask in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.[9]

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Purity Assessment by HPLC

This protocol provides a general method for assessing the purity of 3-Methoxy-4-tetrazol-1-yl-phenylamine using HPLC.

Instrumentation and Conditions:

• HPLC System: With UV detector

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol). The specific gradient will need to be optimized.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by the UV absorbance maximum of the compound.

• Injection Volume: 10 µL

Procedure:

• Sample Preparation: Prepare a standard solution of your purified compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., mobile phase).

• Injection: Inject the sample onto the HPLC system.

• Data Analysis: Integrate the peaks in the resulting chromatogram. Calculate the purity by determining the area percentage of the main peak relative to the total area of all peaks.[2]

Data Presentation: Purity Analysis Summary

Analytical Technique	Parameter Measured	Typical Specification
HPLC	Peak Area %	≥ 98.0%
¹H NMR	Conforms to Structure	Conforms
Mass Spectrometry	Molecular Ion [M+H]⁺	Conforms to Theoretical Mass
Melting Point (DSC)	Onset Temperature	Within a narrow range (e.g., ± 2°C)

IV. References

• Application Notes and Protocols for the Analytical Characterization of Tetrazole Compounds - Benchchem. Available from:

• Is there an easy way to purify organic amines? - Biotage. Available from:

• Techniques for assessing the purity of synthesized Disodium 5-sulphido-1H-tetrazole-1-acetate - Benchchem. Available from:

• troubleshooting guide for the synthesis of heterocyclic compounds - Benchchem. Available from:

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - Frontiers. Available from:

• Commentary on Crystallization Vital Role in the Purification of Organic Compounds - Longdom Publishing. Available from:

• A validated LC method for the determination of assay and purity of DRF-2725 and its enantiomers by chiral chromatography - IJRPC. Available from:

• Methods for Crystal Production of natural compounds; a review of recent advancements. Available from:

• An efficient and convenient method for the purification of mutagenic heterocyclic amines in heated meat products - PubMed. Available from:

• Analytical Services for Purity Determination - BOC Sciences. Available from:

• Triphenylamine-functionalized magnetic microparticles as a new adsorbent coupled with high performance liquid chromatography for the analysis of trace polycyclic aromatic hydrocarbons in aqueous samples - PubMed. Available from:

• Crystallization and Purification - ResearchGate. Available from:

• A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC - NIH. Available from: =)

Sources

• 1. biotage.com [biotage.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. longdom.org [longdom.org]
• 4. iscientific.org [iscientific.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 8. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
• 9. A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing 3-Methoxy-4-tetrazol-1-yl-phenylamine in Solution

Welcome to the technical support center for 3-Methoxy-4-tetrazol-1-yl-phenylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for handling this compound in solution. Our goal is to empower you with the foundational knowledge and experimental frameworks to ensure the stability and integrity of your experiments.

Introduction: Understanding the Molecule

3-Methoxy-4-tetrazol-1-yl-phenylamine is a substituted aniline containing both a methoxy and a tetrazole functional group. The stability of this molecule in solution is not trivial and is influenced by a variety of factors including pH, solvent choice, temperature, and light exposure. The presence of the electron-donating methoxy and amino groups on the phenyl ring, combined with the potentially labile tetrazole ring under certain conditions, necessitates careful experimental design.

This guide will address common questions and issues related to the stability of 3-Methoxy-4-tetrazol-1-yl-phenylamine in solution, providing both theoretical explanations and actionable protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My solution of 3-Methoxy-4-tetrazol-1-yl-phenylamine is showing a color change over time. What could be the cause?

A color change, typically to a yellow or brown hue, in solutions of phenylamines is often an indicator of oxidative degradation. The primary amine group is susceptible to oxidation, which can lead to the formation of colored polymeric impurities.

Troubleshooting Steps:

• Inert Atmosphere: Prepare and store the solution under an inert atmosphere (e.g., nitrogen or argon). This can be achieved by sparging the solvent with the inert gas prior to dissolution and blanketing the headspace of the storage container.

• Solvent Purity: Ensure the use of high-purity, peroxide-free solvents. Ethers like tetrahydrofuran (THF) and dioxane can form explosive peroxides upon storage, which are strong oxidizing agents. It is recommended to use freshly opened bottles of high-purity solvents or to test for and remove peroxides from older solvents.

• Antioxidants: For long-term storage, the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT), may be considered, but its compatibility with downstream applications must be verified.

• Light Protection: Store the solution in an amber vial or protect it from light, as photo-oxidation can also contribute to degradation.

FAQ 2: I'm observing peak area loss and the appearance of new peaks in my HPLC analysis after leaving my sample solution on the autosampler. How can I prevent this?

This is a classic sign of solution instability. The degradation can be due to several factors, including hydrolysis, oxidation, or temperature effects. A systematic approach, known as a forced degradation study, can help identify the cause and establish appropriate handling conditions.[1][2][3]

Troubleshooting Workflow:

The following diagram outlines a systematic approach to investigating the stability of your compound in solution.

Caption: Workflow for a forced degradation study.

Key Considerations for Forced Degradation:

• Acid/Base Hydrolysis: The tetrazole ring can be susceptible to degradation under strongly acidic conditions.[4] The ether linkage and the amine group are generally stable to hydrolysis under mild conditions.

• Oxidation: As mentioned, the primary amine is a likely site for oxidation.

• Thermal Stress: Elevated temperatures can accelerate all degradation pathways.

• Photostability: Aromatic amines can be light-sensitive.

Based on the results of this study, you can implement appropriate controls, such as pH adjustment of your diluent, use of amber autosampler vials, and maintaining the autosampler at a reduced temperature (e.g., 4°C).

FAQ 3: What is the best solvent to dissolve 3-Methoxy-4-tetrazol-1-yl-phenylamine for my experiments?

The choice of solvent depends on the intended application (e.g., chemical reaction, analytical standard, biological assay). Based on the structure, a qualitative solubility profile can be predicted.

Solvent Selection Guide:

Solvent Class	Example Solvents	Predicted Solubility	Comments
Polar Aprotic	DMSO, DMF, Acetonitrile	High	Generally good choices for stock solutions due to their ability to dissolve a wide range of compounds. Ensure they are anhydrous and of high purity.
Alcohols	Methanol, Ethanol	Moderate to High	Good solvating power. However, ensure the absence of acidic or basic impurities that could promote degradation.
Ethers	THF, Dioxane	Moderate	Can be used, but must be peroxide-free.
Halogenated	Dichloromethane (DCM)	Moderate	Useful for reactions, but less common for long-term storage of analytical standards.
Aqueous Buffers	Phosphate, Acetate	pH-Dependent	The amine group (pKa ~4-5) will be protonated at acidic pH, increasing aqueous solubility. The tetrazole ring can also exhibit acidic properties. Experimental determination is necessary.
Non-polar	Toluene, Hexanes	Low	Unlikely to be effective solvents.

Experimental Protocol for Solubility Determination (Isothermal Shake-Flask Method):

• Preparation: Add an excess amount of 3-Methoxy-4-tetrazol-1-yl-phenylamine to a vial containing a known volume of the solvent of interest. The presence of undissolved solid is crucial.

• Equilibration: Seal the vial and agitate it at a constant temperature for 24-48 hours to ensure equilibrium is reached.

• Filtration: Filter the suspension through a 0.22 µm syringe filter to remove the undissolved solid.

• Quantification: Dilute the clear filtrate with a suitable solvent and quantify the concentration using a calibrated analytical method, such as HPLC-UV.

• Calculation: The solubility can then be calculated and expressed in units such as mg/mL or mol/L.

FAQ 4: I need to develop a stability-indicating HPLC method. What are the key parameters to consider?

A stability-indicating method is one that can accurately quantify the active pharmaceutical ingredient (API) in the presence of its degradation products, impurities, and excipients.[5]

Method Development Workflow:

Caption: HPLC method development workflow.

Key Chromatographic Parameters:

• Column: A reversed-phase C18 column is a good starting point.

• Mobile Phase: A gradient of acetonitrile or methanol with a buffered aqueous phase (e.g., phosphate or acetate buffer) is common. The pH of the aqueous phase can significantly impact the retention and peak shape of the amine-containing compound.

• Detection: UV detection at a wavelength where the parent compound and potential degradants absorb. A photodiode array (PDA) detector is highly recommended to assess peak purity.

• Peak Purity Analysis: Use the PDA detector to confirm that the main peak is not co-eluting with any degradation products in the stressed samples.

Summary of Recommendations for Stabilizing 3-Methoxy-4-tetrazol-1-yl-phenylamine in Solution

Parameter	Recommendation	Rationale
Solvent	Use high-purity, anhydrous, aprotic solvents (e.g., DMSO, Acetonitrile) for stock solutions. Ensure any ethereal solvents are peroxide-free.	Minimizes oxidative and hydrolytic degradation pathways.
Atmosphere	Prepare and store solutions under an inert atmosphere (Nitrogen or Argon).	Prevents oxidation of the primary amine group, which is a common cause of color change and impurity formation.
Temperature	Store stock solutions at low temperatures (e.g., -20°C or -80°C). For working solutions, keep them cool (e.g., 4°C in an autosampler) if stability is a concern.	Reduces the rate of all chemical degradation reactions.
Light	Protect solutions from light by using amber vials or wrapping containers in foil.	Prevents photolytic degradation, to which aromatic amines can be susceptible.
pH	For aqueous solutions, buffer the pH to a range where the compound is most stable. This must be determined experimentally through a pH-rate profile study.	The stability of the tetrazole ring and the ionization state of the amine are pH-dependent, influencing both solubility and stability.
Monitoring	Regularly analyze solutions using a validated stability-indicating HPLC method to monitor for degradation.	Provides quantitative data on the purity of the solution and allows for the determination of an appropriate shelf-life for the prepared solution.[6]

By implementing these strategies and employing a systematic, data-driven approach to understanding the stability of 3-Methoxy-4-tetrazol-1-yl-phenylamine, you can ensure the reliability and reproducibility of your experimental results.

References

• PubChem. (n.d.). 3-methoxy-4-(1H-tetrazol-1-yl)aniline. National Center for Biotechnology Information.
• BenchChem. (n.d.). Solubility Profile of 1H-Tetrazole in Common Organic Solvents: A Technical Guide.
• BenchChem. (n.d.). Stability issues of tetrazole compounds under acidic conditions.

• MedCrave online. (2016). Forced Degradation Studies. Retrieved from [Link]

• Alsante, K. M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. National Institutes of Health. Retrieved from [Link]

• Harris, J. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. Retrieved from [Link]

• Sule, S. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update.

• Gouda, A. A., et al. (2015). Development and Validation of Stability-Indicating High Performance Liquid Chromatographic Method for Determination of Tetramisole. Semantic Scholar. Retrieved from [Link]

• PubChem. (n.d.). 3-methoxy-5-(1H-tetrazol-1-yl)aniline. National Center for Biotechnology Information. Retrieved from [Link]

• Kappe, C. O., et al. (2013). HPLC-UV chromatogram (215 nm) showing the decomposition of tetrazole. ResearchGate. Retrieved from [Link]

• Amerigo Scientific. (n.d.). 3-Methoxy-4-(1H-tetrazol-1-yl)aniline.
• International Journal of Research in Pharmacy and Chemistry. (2015). A validated LC method for the determination of assay and purity of DRF-2725 and its enantiomers by chiral chromatography.
• Bakthavatsalam, R., et al. (2015). A validated LC method for the determination of assay and purity of DRF-2725 and its enantiomers by chiral chromatography. International Journal of Research in Pharmacy and Chemistry.

• PubChem. (n.d.). 4-methoxy-3-(1H-tetrazol-5-yl)aniline. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. ijrpc.com [ijrpc.com]

Technical Support Center: Optimizing Tetrazole Formation from Anilines

Welcome to the technical support center for the synthesis of 1-substituted-1H-tetrazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important reaction. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction conditions, improve yields, and ensure safe laboratory practices.

Troubleshooting Guide: Overcoming Common Experimental Hurdles

This section addresses specific issues you may encounter during the synthesis of 1-substituted-1H-tetrazoles from anilines, triethyl orthoformate, and sodium azide.

Q1: My reaction yield is disappointingly low. What are the common causes and how can I improve it?

Low yield is a frequent issue stemming from several potential factors. A systematic approach is crucial for diagnosis and optimization.

Possible Causes & Solutions:

• Reagent Quality:

  • Aniline: Anilines are susceptible to oxidation, indicated by a dark coloration. Impurities can interfere with the reaction. Solution: Purify the aniline by distillation under reduced pressure before use if it appears discolored[1].

  • Triethyl Orthoformate (TEOF): TEOF can hydrolyze in the presence of moisture. Solution: Use freshly opened TEOF or distill it before the reaction. Ensure all glassware is oven-dried.

  • Sodium Azide (NaN₃): Ensure it is dry and of high purity.

• Reaction Temperature & Time:

  • The reaction often requires elevated temperatures to proceed efficiently[2][3]. Insufficient heat can lead to low conversion. Solution: Gradually increase the reaction temperature, monitoring for decomposition of starting materials. Typical temperatures range from 100-140 °C[2][3][4]. Extended reaction times may also be necessary, sometimes up to 44 hours in specific cases[5].

• Catalyst Inefficiency:

  • Many variations of this reaction rely on a catalyst to improve efficiency and yield. The absence or poor activity of a catalyst can be a major factor. Solution: Introduce a suitable catalyst. Various options exist, from Lewis acids like Yb(OTf)₃ and zinc salts to heterogeneous nanocatalysts which offer advantages like easy separation and reusability[2][6][7]. The choice of catalyst can significantly reduce reaction times and improve yields[8].

• Solvent Effects:

  • The reaction solvent plays a critical role. While some protocols are solvent-free, others benefit from high-boiling polar aprotic solvents. Solution: Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) are commonly used and can enhance the reaction rate and yield[9][10][11]. When optimizing, a solvent screen is recommended[10].

• Steric Hindrance:

  • Substituents on the aniline ring, particularly at the ortho position, can sterically hinder the reaction, leading to lower yields compared to para-substituted anilines[2]. Solution: For sterically hindered anilines, you may need to employ more forcing conditions (higher temperature, longer reaction time) or screen a variety of catalysts to find one that is effective.

• Work-up Procedure:

  • The tetrazole product is acidic and may be lost during an improper work-up. Solution: The product can be purified via an acid-base extraction. After the reaction, the mixture can be acidified to precipitate the tetrazole, which is then collected by filtration[12][13].

Troubleshooting Workflow: Low Yield

Caption: General mechanism for 1-substituted tetrazole synthesis.

Q4: How do substituents on the aniline ring affect the reaction?

The electronic and steric nature of substituents on the aniline ring significantly influences the reaction outcome.

Substituent Type	Effect on Reaction	Explanation
Electron-Donating Groups (EDG) (e.g., -OCH₃, -CH₃)	Generally accelerate the reaction.	EDGs increase the nucleophilicity of the aniline nitrogen, facilitating the initial attack on the triethyl orthoformate.
Electron-Withdrawing Groups (EWG) (e.g., -NO₂, -Cl)	May slow the reaction, but still proceed to high yields.	EWGs decrease the aniline's nucleophilicity. However, they can also activate the intermediate imidate towards nucleophilic attack by the azide, sometimes resulting in excellent yields.[2]
Steric Hindrance (e.g., ortho-substituents)	Can significantly decrease the reaction rate and yield.	Bulky groups near the amine functionality hinder the approach of reagents, making the formation of intermediates more difficult.[2]

Q5: What are the critical safety precautions when working with sodium azide (NaN₃)?

Sodium azide is a highly toxic substance that requires careful handling to avoid health hazards and explosive risks.

• Toxicity: Sodium azide is acutely toxic, with a toxicity similar to that of cyanide.[14] It can be fatal if swallowed, inhaled, or absorbed through the skin. Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including double nitrile gloves, a lab coat, and safety goggles.[15][16]

• Formation of Hydrazoic Acid (HN₃): NEVER mix sodium azide with acids, even weak acids, without proper containment and knowledge. The reaction forms hydrazoic acid (HN₃), a highly toxic, volatile, and dangerously explosive gas/liquid.[14][17] Work-up procedures involving acidification must be done carefully, ensuring the concentration of HN₃ remains low.

• Formation of Explosive Metal Azides: Sodium azide reacts with heavy metals (e.g., lead, copper, zinc, silver, mercury) and their salts to form shock-sensitive and highly explosive heavy metal azides.[14][15]

  • Do NOT use metal spatulas for transferring solid sodium azide.[14][15] Use ceramic or plastic spatulas instead.

  • NEVER dispose of sodium azide solutions down the drain, as it can react with lead or copper pipes to form explosive deposits.[14][16]

• Waste Disposal: All sodium azide waste, including contaminated labware, must be collected as hazardous waste and disposed of according to your institution's guidelines.[16] A common practice for quenching residual azide in a reaction mixture is the careful, cooled addition of an aqueous solution of sodium nitrite followed by acidification to generate nitrous acid, which decomposes the azide to nitrogen gas.

Q6: What are common catalysts used for this reaction?

While the reaction can proceed without a catalyst, especially at high temperatures, various catalysts are employed to improve yields, shorten reaction times, and allow for milder conditions.

• Lewis Acids: Ytterbium triflate (Yb(OTf)₃) is a frequently cited, effective catalyst for this transformation.[6] Other Lewis acids like zinc salts (e.g., ZnBr₂) have also been used successfully.[5] These catalysts activate the intermediate towards cycloaddition.

• Heterogeneous Catalysts: A significant area of research involves the use of solid-supported catalysts, particularly nanoparticles. Examples include zinc sulfide (ZnS) nanoparticles and various magnetic core-shell nanocatalysts (e.g., Fe₃O₄@silica sulfonic acid).[2][18]

  • Advantages: These catalysts are easily recovered from the reaction mixture (often by simple filtration or using an external magnet), can be reused for multiple cycles, and often lead to cleaner reactions with simpler work-ups.[2]

Experimental Protocols

Protocol 1: General Synthesis of 1-Phenyl-1H-tetrazole

This protocol is a representative example for the synthesis of a 1-substituted-1H-tetrazole.

Materials:

• Aniline (2.0 mmol)

• Triethyl orthoformate (2.4 mmol)

• Sodium azide (2.0 mmol)

• Catalyst (e.g., Fe₃O₄@silica sulfonic acid, 0.05 g) [2]* Solvent (if applicable, e.g., DMF or solvent-free)

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aniline (2.0 mmol), triethyl orthoformate (2.4 mmol), sodium azide (2.0 mmol), and the catalyst.

• Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) with vigorous stirring.[2][3]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically indicated by the consumption of the aniline), cool the mixture to room temperature.

• Proceed with the work-up and purification as described in the "Troubleshooting Guide" (Q2).

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for tetrazole synthesis.

References

• Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements. (2021). RSC Publishing.
• Green synthesis of the 1-substituted 1H-1,2,3,4-tetrazoles by application of the Natrolite zeolite as a new and. The Royal Society of Chemistry.
• Avoiding explosive hazards with azides in tetrazole synthesis. Benchchem.
• Mechanisms of tetrazole formation by addition of azide to nitriles. Semantic Scholar.
• Undergraduate Organic Experiment: Tetrazole Formation by Microwave Heated (3 + 2) Cycloaddition in Aqueous Solution. (2018).
• Rapid microwave promoted heterocyclization of primary amines with triethyl orthoformate and sodium azide using zinc sulfide nanoparticles as recyclable c
• Mechanisms of tetrazole formation by addition of azide to nitriles. (2002). PubMed - NIH.
• Synthesis of 1H-tetrazoles. Organic Chemistry Portal.
• Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance.
• Tetrazolium Compounds: Synthesis and Applications in Medicine. PMC - PubMed Central.
• Synthesis of 1-Substituted 1H-1,2,3,4-Tetrazoles Using Biosynthesized Ag/Sodium Borosilic
• Safe Handling of Sodium Azide (SAZ). Environment, Health & Safety.
• Sodium Azide. Yale Environmental Health & Safety.
• Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate. (2024).
• Synthesis of different tetrazoles
• tetrazole synthesis from a nitrile and azide - labor
• Recent advances in multicomponent synthesis of 5-substituted 1 H -tetrazoles from aldehydes: catalytic methods and green chemistry approaches. (2025). RSC Advances (RSC Publishing) DOI:10.1039/D5RA06800B.
• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. (2025). NIH.
• Problem with tetrazole form
• troubleshooting low yield in N-(2-Heptyl)aniline synthesis. Benchchem.
• TETRAZOLES: SYNTHESIS, STRUCTURES, PHYSICO-CHEMICAL PROPERTIES AND APPLIC

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• 3. Synthesis of 1-Substituted 1H-1,2,3,4-Tetrazoles Using Biosynthesized Ag/Sodium Borosilicate Nanocomposite - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Troubleshooting 3-Methoxy-4-tetrazol-1-yl-phenylamine in Biological Assays

Welcome to the technical support center for researchers utilizing 3-Methoxy-4-tetrazol-1-yl-phenylamine and related novel small molecules. This guide is designed to provide in-depth, practical solutions to common challenges encountered during biological assays. Our approach is rooted in foundational biochemical principles to help you not only solve immediate issues but also build robust experimental designs for the future.

Introduction to 3-Methoxy-4-tetrazol-1-yl-phenylamine

3-Methoxy-4-tetrazol-1-yl-phenylamine is a heterocyclic compound featuring a tetrazole ring. The tetrazole moiety is a key structural feature in medicinal chemistry, often used as a bioisostere for a carboxylic acid group. This substitution can enhance metabolic stability and lipophilicity, potentially improving a compound's pharmacokinetic profile.[1][2] However, like any novel small molecule, its behavior in biological assays can be complex and requires careful validation.

This guide will address potential issues related to solubility, compound stability, assay interference, and biological specificity.

Part 1: Compound Handling and Preparation

This section focuses on the foundational steps of preparing the compound for your experiments. Getting these right is critical to obtaining reliable and reproducible data.

Q1: I'm having trouble dissolving 3-Methoxy-4-tetrazol-1-yl-phenylamine. What are the recommended solvents and procedures?

A1: Solubility is a common first hurdle for many small molecules. Tetrazole-containing compounds are generally soluble in polar organic solvents like DMSO and DMF.[3]

Recommended Solubilization Protocol:

• Primary Stock Solution: Prepare a high-concentration primary stock solution (e.g., 10-50 mM) in 100% dimethyl sulfoxide (DMSO). Ensure the compound is fully dissolved by vortexing and, if necessary, gentle warming (do not exceed 40°C) or sonication.

• Aqueous Working Solutions: For most biological assays, you will need to dilute your DMSO stock into an aqueous buffer. It is crucial to do this in a way that avoids precipitation.

  • Perform serial dilutions in your final assay buffer.

  • When diluting, add the DMSO stock to the aqueous buffer and mix immediately and vigorously. Do not add the buffer to the DMSO stock.

  • The final concentration of DMSO in your assay should be kept low, typically ≤0.5%, as higher concentrations can affect cell viability and enzyme activity.

Troubleshooting Solubility Issues:

Issue	Potential Cause	Recommended Action
Precipitation upon dilution	The compound's solubility limit in the aqueous buffer has been exceeded.	- Lower the final concentration of the compound in the assay.- Increase the final DMSO concentration slightly (up to 1%, but validate with a vehicle control).- Evaluate the pH of your buffer; the protonation state of the aniline and tetrazole groups can affect solubility.
Cloudiness or particulates in stock solution	Incomplete dissolution or degradation.	- Visually inspect the stock solution for any particulates. If present, centrifuge the vial and use the supernatant.- Prepare a fresh stock solution.

Part 2: Assay Performance and Data Interpretation

Once you have a stable solution, the next set of challenges relates to how the compound behaves within the complex environment of a biological assay.

Q2: My dose-response curve is non-sigmoidal or shows a very steep drop-off. What could be causing this?

A2: A non-ideal dose-response curve is often a red flag for assay artifacts. Several factors related to the compound's physicochemical properties can lead to this.

• Compound Aggregation: At higher concentrations, small molecules can form aggregates that non-specifically inhibit enzymes or disrupt cellular membranes. This can lead to a sudden, steep drop in the dose-response curve.

• Assay Interference: The compound may be directly interfering with your assay's detection method (e.g., fluorescence quenching/enhancement, absorbance).

• Cytotoxicity: In cell-based assays, a sharp drop-off can indicate compound-induced cell death at higher concentrations, which is independent of the intended target's modulation.

Workflow for Investigating Non-Ideal Dose-Response Curves:

Caption: Troubleshooting workflow for non-ideal dose-response curves.

Q3: I suspect my compound is a Pan-Assay Interference Compound (PAIN). How can I confirm this?

A3: Pan-Assay Interference Compounds (PAINS) are molecules that appear as hits in many different assays through non-specific mechanisms.[4][5][6] They are a significant source of false positives in high-throughput screening.[5]

Common PAINS Mechanisms:

• Redox Cycling: Some compounds can generate reactive oxygen species, which can inactivate proteins non-specifically.[7]

• Chemical Reactivity: Electrophilic compounds can covalently modify proteins.

• Fluorescence Interference: Many PAINS are inherently fluorescent or can quench the fluorescence of a reporter molecule.[7]

Experimental Steps to Identify PAINS:

• Structure-Based Filtering: Use computational tools or consult published lists of known PAINS substructures. While not definitive, this can raise a red flag.

• Detergent Sensitivity: Non-specific activity due to aggregation can often be mitigated by the inclusion of a non-ionic detergent (e.g., 0.01% Triton X-100) in the assay buffer. If the compound's potency is significantly reduced in the presence of a detergent, aggregation is a likely cause.

• Time-Dependence of Inhibition: True inhibitors usually reach equilibrium quickly. If you observe that the level of inhibition increases with longer pre-incubation times, it may suggest a reactive compound that is progressively inactivating the target protein.

• Stoichiometry of Inhibition: PAINS often exhibit a non-stoichiometric mode of inhibition. A true inhibitor should ideally show a 1:1 binding ratio with its target.

Part 3: Validating Biological Specificity

Confirming that the observed biological effect is due to the specific interaction of your compound with its intended target is paramount.

Q4: I'm observing a potent effect in my primary cell-based assay. How can I be sure it's not due to an off-target effect?

A4: Off-target effects are a common challenge in drug discovery, where a compound interacts with proteins other than the intended target.[8][9][10][11] In some cases, the desired therapeutic effect is actually mediated through these off-target interactions.[12] A multi-pronged approach is necessary to build confidence in on-target activity.

Workflow for On-Target Validation:

Caption: Key experimental pillars for on-target validation.

Detailed Experimental Protocols:

• Confirm Target Engagement in a Cellular Context:

  • Cellular Thermal Shift Assay (CETSA): This technique assesses target engagement by measuring the change in the thermal stability of the target protein in intact cells upon ligand binding.[13] A positive result provides strong evidence that the compound is reaching and binding to its target in a physiological environment.

• Utilize a Target Knockout or Knockdown System:

  • CRISPR/Cas9-mediated Knockout: The most definitive method. If your compound is truly on-target, its effect should be completely abrogated in a cell line where the target gene has been knocked out.[12]

  • siRNA/shRNA-mediated Knockdown: A less permanent but often faster alternative. The compound's effect should be significantly diminished in cells where the target's expression is reduced.

• Perform an Orthogonal Assay:

  • Validate your findings using a different assay format that measures a distinct downstream consequence of target modulation. For example, if your primary assay is a reporter gene assay, an orthogonal assay could be a Western blot for a phosphorylated substrate of your target kinase.

Q5: Could the tetrazole moiety itself be causing assay interference, particularly in fluorescence-based assays?

A5: Yes, this is a valid concern. Heterocyclic ring systems, including tetrazoles, can possess intrinsic fluorescence or quenching properties.[14][15][16][17][18]

Troubleshooting Fluorescence Interference:

• Run a Compound-Only Control: Measure the fluorescence of your compound at various concentrations in the assay buffer without any biological components (enzyme, cells, etc.). This will reveal if the compound itself is fluorescent at the excitation and emission wavelengths used in your assay.

• Post-Reaction Addition Control: In a biochemical assay, run the reaction to completion, then add your compound just before reading the plate. If you still observe a change in the signal, it's highly likely due to direct interference with the fluorescent substrate or product, rather than modulation of the biological target.

Reference List

• Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry. [Link]

• Daina, A., & Zoete, V. (2016). A BOILED-Egg To Predict Gastrointestinal Absorption and Brain Penetration of Small Molecules. ChemMedChem. [Link]

• Lin, A., Giuliano, C. J., Palladino, A., et al. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine. [Link]

• Sykes, M. L., & Avery, V. M. (2013). Approaches to combat pan-assay interference compounds in drug discovery. Expert Opinion on Drug Discovery. [Link]

• Baell, J. (2017). Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. ACS Chemical Biology. [Link]

• ResearchGate. (2025). Common drugs containing the tetrazole ring. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). Assay Guidance Manual. NCBI Bookshelf. [Link]

• BIT 479/579 High-throughput Discovery. (n.d.). What are PAINS?. BIT 479/579 High-throughput Discovery. [Link]

• Drug Discovery World. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery World. [Link]

• Oxford Academic. (2009). Encountering unpredicted off-target effects of pharmacological inhibitors. The Journal of Biochemistry. [Link]

• Sygnature Discovery. (n.d.). Dealing with PAINs in a drug discovery CRO. Sygnature Discovery. [Link]

• National Center for Biotechnology Information. (2021). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. NCBI. [Link]

• National Center for Biotechnology Information. (2023). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. NCBI. [Link]

• Longdom Publishing. (2015). Pan-Assay Interference Compounds (PAINS): Warning Signs in Biochemical-Pharmacological Evaluations. Journal of Pharmacogenomics & Pharmacoproteomics. [Link]

• BMC Systems Biology. (2015). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. BMC Systems Biology. [Link]

• National Center for Biotechnology Information. (2024). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. NCBI. [Link]

• National Center for Biotechnology Information. (2022). Design, synthesis and biological evaluation of 1,5-disubstituted α-amino tetrazole derivatives as non-covalent inflammasome-caspase-1 complex inhibitors with potential application against immune and inflammatory disorders. NCBI. [Link]

• National Center for Biotechnology Information. (2019). Hydroxy-pendant tetrazole as the cage group for photoactivatable push–pull fluorophores. NCBI. [Link]

• ResearchGate. (2016). What I should do if my the validation of the top drugs from high-throughput screening turns to be negative?. ResearchGate. [Link]

• IntechOpen. (2015). Assay Validation in High Throughput Screening – from Concept to Application. IntechOpen. [Link]

• ACS Publications. (2019). Tetrazoles via Multicomponent Reactions. Chemical Reviews. [Link]

• ResearchGate. (2022). Common drugs containing the tetrazole ring. ResearchGate. [Link]

• ACS Publications. (2023). Fluorescent Nanoassembly of Tetrazole-Based Dyes with Amphoteric Surfactants: Investigation of Cyanide Sensing and Antitubercular Activity. ACS Applied Bio Materials. [Link]

• PubMed. (1998). Inhibitors of interleukin-1 beta-converting enzyme-family proteases (caspases) prevent apoptosis without affecting decreased cellular ability to reduce 3-(4,5-dimethylthiazol-2-yl)-2, 5-diphenyltetrazolium bromide in cerebellar granule neurons. Brain Research. [Link]

• National Center for Biotechnology Information. (2010). A small molecule inhibitor of Caspase 1. Probe Reports from the NIH Molecular Libraries Program. [Link]

• IRJMETS. (2024). REVIEW OF RECENT DEVELOPMENTS IN PHARMACEUTICAL CHEMISTRY ON BIOLOGICAL EVOLUTION OF TETRAZOLE DERIVATIVES. IRJMETS. [Link]

• National Center for Biotechnology Information. (2020). Inhibition of Caspase-1 with Tetracycline Ameliorates Acute Lung Injury. NCBI. [Link]

• Agilent. (n.d.). Agilent Workflows for Pharmaceutical Small Molecule Development. Agilent. [Link]

• National Center for Biotechnology Information. (n.d.). Assay Guidance Manual. NCBI Bookshelf. [Link]

• PubMed. (2023). Recent Advances in Xanthine Oxidase Inhibitors. Current Medicinal Chemistry. [Link]

• ResearchGate. (2014). Synthesis and biological evaluation of tetrazole containing compounds as possible anticancer agents. ResearchGate. [Link]

• Genemod. (2024). 5 Strategies to Improve Workflow Efficiency in Drug Discovery. Genemod. [Link]

• Assay Genie. (2024). 101 ELISA Troubleshooting Tips for Research in 2024. Assay Genie. [Link]

• National Institutes of Health. (n.d.). Regulatory Knowledge Guide for Small Molecules. NIH's SEED. [Link]

• ResearchGate. (2014). Fluorescence emission spectra of tetrazole 5o in the presence of increasing amounts of ct DNA. ResearchGate. [Link]

• ResearchGate. (2022). Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. ResearchGate. [Link]

• Technology Networks. (2024). Faster, More Confident Small Molecule Structure Verification in Pharmaceutical R&D. Technology Networks. [Link]

• BMG LABTECH. (n.d.). A troubleshooting guide to microplate-based assays. BMG LABTECH. [Link]

• National Center for Biotechnology Information. (2017). Tetrazolium Compounds: Synthesis and Applications in Medicine. NCBI. [Link]

• MBinfo. (n.d.). Assay Troubleshooting. MBinfo. [Link]

• National Center for Biotechnology Information. (2018). Sterically shielded tetrazoles for fluorogenic photoclick reaction: Tuning cycloaddition rate and product fluorescence. NCBI. [Link]

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• Semantic Scholar. (2018). Sterically shielded tetrazoles for a fluorogenic photoclick reaction: tuning cycloaddition rate and product fluorescence. Semantic Scholar. [Link]

• Charles River Laboratories. (n.d.). Small Molecule Drug Discovery. Charles River Laboratories. [Link]

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Technical Support Center: Navigating Matrix Effects in the Mass Spectrometry Analysis of 3-Methoxy-4-tetrazol-1-yl-phenylamine

Welcome to the technical support center for the mass spectrometry analysis of 3-Methoxy-4-tetrazol-1-yl-phenylamine. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and mitigate matrix effects, ensuring the accuracy and reliability of your analytical data. As a small, polar, and nitrogen-rich molecule, 3-Methoxy-4-tetrazol-1-yl-phenylamine is susceptible to matrix effects that can significantly impact quantification. This resource provides in-depth, experience-driven insights and actionable protocols to address these challenges.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for the analysis of 3-Methoxy-4-tetrazol-1-yl-phenylamine?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[1][2] For 3-Methoxy-4-tetrazol-1-yl-phenylamine, which is analyzed in complex biological matrices like plasma or urine, endogenous components such as phospholipids, salts, and metabolites can interfere with its ionization in the mass spectrometer's source.[3][4] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise the accuracy, precision, and sensitivity of the quantitative analysis.[2][5][6]

Q2: How can I determine if my analysis is affected by matrix effects?

A2: Two primary methods are used to assess matrix effects: post-column infusion and the post-extraction spike method.[3][7] Post-column infusion provides a qualitative assessment by continuously infusing the analyte into the mobile phase after the analytical column.[3][7] A dip or rise in the constant signal upon injection of a blank matrix extract indicates the retention time regions where ion suppression or enhancement occurs.[3][8] The post-extraction spike method offers a quantitative measure by comparing the analyte's response in a pure solvent to its response in a blank matrix extract spiked after processing.[6]

Q3: What are the most common sources of matrix effects in bioanalytical studies?

A3: In bioanalysis, the most common sources of matrix effects are endogenous components of the biological fluid being analyzed.[3] In plasma or serum, phospholipids are a major contributor to ion suppression.[4] Other sources include salts, proteins, and metabolites of other administered drugs.[3] The choice of sample preparation technique can also inadvertently introduce interfering substances.

Q4: Can the choice of ionization technique influence the severity of matrix effects?

A4: Yes, the choice of ionization technique can have a significant impact. Electrospray ionization (ESI) is generally more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[6][9] This is because ESI's ionization mechanism is more complex and prone to competition for charge and surface activity within the ESI droplet.[9] If your analyte is amenable to APCI, switching from ESI can be an effective strategy to reduce matrix effects.[8][10]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during the mass spectrometry analysis of 3-Methoxy-4-tetrazol-1-yl-phenylamine that are attributable to matrix effects.

Issue 1: Poor Sensitivity and Inconsistent Results

Symptoms:

• Low signal-to-noise ratio for the analyte.

• High variability in analyte response across different samples.

• Failure to meet required limits of detection (LOD) or quantification (LOQ).

Causality: These symptoms are classic indicators of ion suppression, where co-eluting matrix components interfere with the ionization of 3-Methoxy-4-tetrazol-1-yl-phenylamine.[1][11] The variability arises from differences in the matrix composition between individual samples.[12]

Diagnostic Workflow

Diagram: Diagnostic Workflow for Ion Suppression

Mitigation Strategies

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before they reach the mass spectrometer.[1][13]

  • Liquid-Liquid Extraction (LLE): LLE is more selective than protein precipitation and can effectively remove salts and some polar interferences.[8] For a polar compound like 3-Methoxy-4-tetrazol-1-yl-phenylamine, a polar extraction solvent like ethyl acetate at an appropriate pH can be effective.

  • Solid-Phase Extraction (SPE): SPE offers high selectivity and can provide very clean extracts, significantly reducing matrix effects.[8] A mixed-mode or polymeric SPE sorbent could be effective for retaining the analyte while washing away interfering phospholipids and other matrix components.

  • Phospholipid Removal: Specific sample preparation products are designed to remove phospholipids, which are a major cause of ion suppression in plasma samples.[4]

• Chromatographic Separation: If sample preparation alone is insufficient, modifying your LC method can separate 3-Methoxy-4-tetrazol-1-yl-phenylamine from the interfering matrix components.[1]

  • Gradient Modification: Adjusting the gradient profile can alter the elution of both the analyte and matrix components.

  • Column Chemistry: Switching to a different column chemistry (e.g., from C18 to a phenyl-hexyl or HILIC column) can change the retention and elution order of compounds.[8]

Issue 2: Poor Accuracy and Precision in Quantitative Results

Symptoms:

• Inaccurate quantification when comparing results to a different analytical method.

• High coefficient of variation (%CV) for quality control (QC) samples.

• Non-linear calibration curves.

Causality: These issues often stem from inconsistent ion suppression or enhancement across the concentration range of the calibration standards and within the QC samples.[3] Even with an internal standard, if the matrix effect is not consistent for the analyte and the internal standard, it can lead to erroneous results.[14]

Corrective Actions

• Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): The use of a SIL-IS is the gold standard for correcting matrix effects.[5][14] A SIL-IS has nearly identical chemical and physical properties to the analyte and will co-elute, experiencing the same degree of ion suppression or enhancement.[1][14] This allows for accurate correction of the analyte response. However, it's crucial to verify that the SIL-IS and the analyte co-elute, as deuterium isotope effects can sometimes cause slight retention time shifts.[15]

• Matrix-Matched Calibration: Preparing calibration standards in the same matrix as the samples can help to compensate for matrix effects.[1] This approach ensures that the standards and samples experience similar ionization conditions. However, finding a suitable blank matrix can be challenging, especially for endogenous compounds.[5]

• Standard Addition: The method of standard addition involves adding known amounts of the analyte to the sample itself.[5] This technique is very effective at correcting for matrix effects as the calibration is performed in the presence of the sample's unique matrix.[12][16] However, it is more time-consuming as each sample requires multiple analyses.[12]

Experimental Protocol: Quantifying Matrix Effects using Post-Extraction Spike

This protocol provides a quantitative assessment of the extent of ion suppression or enhancement.

Methodology:

• Prepare a Neat Solution: Prepare a standard solution of 3-Methoxy-4-tetrazol-1-yl-phenylamine in a clean solvent (e.g., mobile phase) at a known concentration (e.g., the mid-point of your calibration curve). Analyze this solution and record the peak area (Peak Area A).

• Prepare a Post-Extraction Spiked Sample: Take a blank matrix sample (e.g., plasma from an untreated subject) and process it using your established sample preparation procedure. After the final extraction step, spike the resulting extract with the analyte at the same concentration as the neat solution. Analyze this sample and record the peak area (Peak Area B).

• Calculate the Matrix Effect: Matrix Effect (%) = (Peak Area B / Peak Area A) x 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.[6]

  • A value > 100% indicates ion enhancement.[6]

Table 1: Example Matrix Effect Data for 3-Methoxy-4-tetrazol-1-yl-phenylamine in Human Plasma

Sample Preparation Method	Mean Peak Area (Neat Solution)	Mean Peak Area (Post-Extraction Spike)	Matrix Effect (%)
Protein Precipitation (Acetonitrile)	1,500,000	750,000	50% (Significant Suppression)
Liquid-Liquid Extraction (Ethyl Acetate)	1,500,000	1,200,000	80% (Moderate Suppression)
Solid-Phase Extraction (Mixed-Mode)	1,500,000	1,425,000	95% (Minimal Suppression)

Advanced Troubleshooting: Investigating the Analyte's Mass Spectrometry Behavior

For tetrazole-containing compounds, understanding their fragmentation patterns in the mass spectrometer can aid in troubleshooting. In positive ion mode ESI-MS, tetrazoles can undergo the elimination of a neutral HN3 molecule.[17] In negative ion mode, the loss of N2 is a common fragmentation pathway.[17] If you are observing unexpected fragments or poor fragmentation efficiency, consider the following:

• In-source Fragmentation: High cone voltage or source temperature can cause the molecule to fragment in the ion source before it reaches the mass analyzer. This can lead to a lower abundance of the precursor ion and affect sensitivity.

• Substituent Effects: The methoxy and phenylamine groups on the molecule will influence its fragmentation. The methoxy group may be lost as a neutral, and the phenylamine can undergo various ring cleavages.

By systematically evaluating and addressing matrix effects, you can develop a robust and reliable LC-MS/MS method for the quantification of 3-Methoxy-4-tetrazol-1-yl-phenylamine in complex biological matrices.

References

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL)
• Chromatography Online.
• National Institutes of Health. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review.
• Journal of Pharmaceutical and Biomedical Analysis.
• Taylor & Francis Online.
• National Institutes of Health. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples.
• National Institutes of Health. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring.
• Sigma-Aldrich. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples.
• ResearchGate.
• LCGC International. Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
• National Institutes of Health.
• BenchChem. Strategies to reduce signal suppression in mass spectrometry.
• PubMed. Standard addition with internal standardisation as an alternative to using stable isotope labelled internal standards to correct for matrix effects-Comparison and validation using liquid chromatography-​tandem mass spectrometric assay of vitamin D.
• National Institutes of Health.
• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL)
• ACS Publications. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis.
• LCGC International. An Uncommon Fix for LC–MS Ion Suppression.
• ZefSci.
• BenchChem. Technical Support Center: Overcoming Ion Suppression in LC-MS/MS Analysis.
• International Journal of MediPharm Research. Review Article on Matrix Effect in Bioanalytical Method Development.
• PubMed. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma.
• Providion Group. How can I identify Ion Suppression in Biological Sample Analysis?
• PubMed. Matrix effect elimination during LC-MS/MS bioanalytical method development.
• Chromatography Online.
• NorthEast BioLab.
• LCGC International. Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry.
• ResearchGate.
• Taylor & Francis Online.
• ResearchGate. Matrix Effect Compensation in Small-Molecule Profiling for an LC–TOF Platform Using Multicomponent Postcolumn Infusion.
• MDPI. 3-(5-Phenyl-2H-tetrazol-2-yl)pyridine.
• Life Science Journal.
• ResearchGate. Characteristic Fragmentation Patterns of Some 4-(phenylazo)phenols Obtained by Electron Impact Mass Spectrometry.
• National Institutes of Health.
• ResearchGate. Electron ionization fragmentation studies of ethoxy and methoxymethyl substituted phenylacetones.

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• 4. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
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• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. lifesciencesite.com [lifesciencesite.com]

Technical Support Center: Enhancing the Purity of 3-Methoxy-4-tetrazol-1-yl-phenylamine

Welcome to the technical support center for 3-Methoxy-4-tetrazol-1-yl-phenylamine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the purity of this critical pharmaceutical intermediate. Here, we address common challenges encountered during synthesis and purification, providing expert insights and actionable protocols.

Troubleshooting Guide: Common Purification Issues

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.

Q1: My final product of 3-Methoxy-4-tetrazol-1-yl-phenylamine shows a persistent impurity with a similar polarity after column chromatography. How can I resolve this?

Probable Causes:

• Isomeric Impurities: A common challenge in the synthesis of substituted phenylamines is the formation of regioisomers. For instance, you might have a small amount of 2-Methoxy-4-tetrazol-1-yl-phenylamine or other positional isomers which can be difficult to separate due to similar polarities.

• Unreacted Starting Material: Incomplete reaction of the precursor amine can lead to its presence in the final product.

• By-products from Tetrazole Formation: The formation of the tetrazole ring, often using sodium azide, can sometimes lead to the formation of by-products if the reaction is not driven to completion or if side reactions occur.

Solutions:

• Optimize Chromatographic Conditions:

  • Solvent System Modification: A systematic approach to modifying the solvent system for your flash chromatography can significantly improve separation.[1] Try incorporating a third solvent with a different polarity or selectivity. For example, if you are using a hexane/ethyl acetate gradient, consider adding a small percentage of dichloromethane or methanol to alter the selectivity.

  • High-Performance Liquid Chromatography (HPLC): For challenging separations, preparative HPLC is a powerful tool.[2] A reverse-phase C18 column with a methanol/water or acetonitrile/water gradient is often effective for purifying polar aromatic compounds.

• Recrystallization: This is a highly effective technique for removing small amounts of impurities, especially isomers.

  • Solvent Screening: The key to successful recrystallization is finding a suitable solvent or solvent system where the desired compound has high solubility at elevated temperatures and low solubility at lower temperatures, while the impurity remains in solution. A table of common recrystallization solvents is provided below.

Solvent	Boiling Point (°C)	Polarity	Notes
Ethanol	78	Polar Protic	Good for moderately polar compounds.
Methanol	65	Polar Protic	Similar to ethanol, but more polar.
Isopropanol	82	Polar Protic	Less polar than ethanol.
Ethyl Acetate	77	Polar Aprotic	A good general-purpose solvent.
Toluene	111	Nonpolar	Useful for less polar compounds.
Water	100	Very Polar	Can be used in combination with a miscible organic solvent.

Q2: After the workup of my reaction, I'm observing an emulsion during liquid-liquid extraction. How can I break it and proceed with purification?

Probable Causes:

• Presence of Surfactant-like By-products: Certain side products can act as emulsifying agents.

• Fine Particulate Matter: Insoluble materials at the interface of the organic and aqueous layers can stabilize emulsions.

• High Concentration of Solute: A high concentration of your product or impurities in the organic layer can increase the viscosity and promote emulsion formation.

Solutions:

• Mechanical and Physical Methods:

  • Gentle Swirling: Instead of vigorous shaking, gently swirl the separatory funnel.

  • Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.[3]

  • Filtration: Filter the entire mixture through a pad of Celite® or glass wool to remove particulate matter.

• Chemical Methods:

  • Addition of a Different Organic Solvent: Adding a small amount of a different, less polar organic solvent like diethyl ether or toluene can sometimes disrupt the emulsion.

  • pH Adjustment: If your compound or impurities have acidic or basic functionalities, carefully adjusting the pH of the aqueous layer can sometimes break the emulsion by changing the solubility of the emulsifying species.

Q3: My purified 3-Methoxy-4-tetrazol-1-yl-phenylamine appears to be degrading upon storage, as indicated by the appearance of new spots on TLC/LC-MS. How can I improve its stability?

Probable Causes:

• Sensitivity to Light, Air, or Temperature: Tetrazole-containing compounds can be sensitive to environmental factors.[4] The amine functionality can also be susceptible to oxidation.

• Residual Acid or Base: Traces of acid or base from the workup can catalyze degradation.

• Inappropriate Storage Conditions: Storing the compound in a clear glass vial at room temperature can accelerate degradation.

Solutions:

• Ensure Complete Removal of Reagents:

  • Thorough Washing: During the workup, ensure you wash the organic layer with a dilute bicarbonate solution to remove any residual acid, followed by a water wash to remove any remaining salts.

  • Drying: Use a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) to remove all traces of water before solvent evaporation.

• Optimal Storage Conditions:

  • Inert Atmosphere: Store the purified compound under an inert atmosphere, such as nitrogen or argon, to prevent oxidation.

  • Light Protection: Use an amber-colored vial or wrap the vial in aluminum foil to protect it from light.

  • Low Temperature: Store the compound at a low temperature, preferably in a freezer (-20 °C).

Frequently Asked Questions (FAQs)

Q: What are the best analytical techniques to assess the purity of 3-Methoxy-4-tetrazol-1-yl-phenylamine?

A: A combination of techniques is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for purity analysis, providing quantitative data on the percentage of your main compound and any impurities.[2] A UV detector is suitable for this aromatic compound.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for identifying the molecular weights of any impurities, which can provide clues to their structures.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the structure of your desired product and can also reveal the presence of impurities if they are present in sufficient quantities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This can be useful for detecting volatile impurities, such as residual solvents.[2][5]

Q: What are some common impurities I should be aware of during the synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine?

A: Potential impurities can arise from starting materials, intermediates, and side reactions.[6] These may include:

• Unreacted 3-Methoxy-4-aminobenzonitrile (if this is a precursor).

• Residual Sodium Azide: This is a critical impurity to remove due to its toxicity and explosive nature.

• Isomeric By-products: As mentioned in the troubleshooting guide, positional isomers can be a common impurity.

• Degradation Products: If the compound is not handled or stored correctly, you may see degradation products.

Q: Can I use Differential Scanning Calorimetry (DSC) to determine the purity of my compound?

A: Yes, DSC can be a useful technique for determining the purity of highly crystalline substances.[7] It measures the melting point depression caused by impurities. However, this method has some prerequisites: the compound must be crystalline, not form solid solutions with the impurities, and not decompose upon melting.[7] It is often used as a complementary technique to chromatography.

Experimental Workflow Visualization

Below is a generalized workflow for the purification and analysis of 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Caption: A typical workflow for the purification and analysis of 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Impurity Troubleshooting Logic

This diagram illustrates a decision-making process for identifying and addressing impurities.

Caption: Decision tree for troubleshooting unknown impurities.

References

• BenchChem. (n.d.). Technical Support Center: Improving the Stability of Tetrazole-Containing Compounds in Solution.

• MDPI. (2024). An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. Retrieved from [Link]

• Al-Nahrain Journal of Science. (2023). Tetrazole Derivatives and Role of Tetrazole in Medicinal Chemistry: An Article Review. Retrieved from [Link]

• Wikipedia. (n.d.). Tetrazole. Retrieved from [Link]

• ACS. (n.d.). Breaking through bottlenecks in organic synthesis with a streamlined purification workflow. Retrieved from [Link]

• ALWSCI. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. Retrieved from [Link]

• Intertek. (n.d.). Pharmaceutical Impurity Testing and Identification. Retrieved from [Link]

• NETZSCH Analyzing & Testing. (2020). The Importance of Purity Determination of Pharmaceuticals. Retrieved from [Link]

• IJRAR.org. (n.d.). Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: The Workup. Retrieved from [Link]

• A Comprehensive Guide. (2025). Purification Techniques in Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• PubMed. (1979). Urinary phenylethylamine excretion: gas chromatographic assay with electron-capture detection of the pentafluorobenzoyl derivative. Retrieved from [Link]

• ResearchGate. (2015). Synthesis and Physicochemical Characterization of the Process-Related Impurities of Olmesartan Medoxomil. Retrieved from [Link]

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• 6. Pharmaceutical Impurity Testing and Identification [intertek.com]
• 7. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

Technical Support Center: Scalable Synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine

Welcome to the technical support center for the scalable synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting for the synthesis of this important pharmaceutical intermediate. The tetrazole moiety is a key component in numerous marketed drugs due to its wide range of biological activities.[1][2] This guide will explain the causality behind experimental choices and provide self-validating protocols to ensure reliable and scalable results.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route for preparing 1-substituted tetrazoles like 3-Methoxy-4-tetrazol-1-yl-phenylamine?

The most prevalent and industrially advantageous method for synthesizing 1-substituted tetrazoles is the [3+2] cycloaddition reaction between an organic nitrile and an azide.[2][3][4][5] This method is popular for its simplicity and high efficiency.[3] For the specific synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine, a common route involves the reaction of a corresponding substituted cyanobenzene with an azide source.

To enhance safety and scalability, the use of sodium azide in combination with a catalyst like zinc chloride is often preferred over the highly explosive hydrazoic acid.[6][7] Catalysts are crucial as the uncatalyzed cycloaddition can be slow and result in low yields.[3]

Q2: I am experiencing low yields in my tetrazole formation step. What are the likely causes and how can I improve the yield?

Low yields in tetrazole synthesis via [3+2] cycloaddition can stem from several factors. Here’s a troubleshooting guide:

Potential Cause	Explanation	Recommended Solution
Insufficient Catalyst Activity	The catalyst may be deactivated or not present in a sufficient amount to effectively lower the activation energy of the reaction.[3]	Optimize the catalyst loading. Consider using a more efficient catalytic system, such as a novel heterogeneous catalyst, which can also simplify recovery and reuse.[3]
Suboptimal Reaction Temperature	The reaction rate is highly dependent on temperature. Room temperature may be too low for efficient conversion.[3]	Gradually increase the reaction temperature. For many tetrazole syntheses, temperatures between 60°C and 150°C are effective.[3][6]
Poor Solvent Choice	The solvent plays a critical role in solubilizing reactants and facilitating the reaction. Incompatible solvents can hinder the reaction.[6]	Screen different solvents. Aprotic polar solvents like DMF, DMSO, or N-methylpyrrolidone are often effective.[4][6] A mixture of water and an alcohol like ethanol can also be used.[3]
Steric Hindrance	Bulky substituents on the nitrile can sterically hinder the approach of the azide, leading to lower yields or requiring longer reaction times.[6]	Consider using a more reactive azide source or a more effective catalyst to overcome the steric barrier.[6]

Q3: What are the primary safety concerns when working with azides, and what precautions should be taken?

The primary safety concern is the use of sodium azide and the potential in-situ generation of hydrazoic acid, which is highly explosive. Additionally, heavy metal azides, which can form as byproducts, are shock-sensitive. Key safety precautions include:

• Avoid Acidic Conditions: Do not add strong acids directly to sodium azide, as this will generate toxic and explosive hydrazoic acid. If an acid is required, use a buffered system like triethylamine hydrochloride.[7]

• Use Appropriate Solvents: Avoid using halogenated solvents like dichloromethane with sodium azide, as this can lead to the formation of explosive polyazidomethanes.

• Proper Quenching: At the end of the reaction, any residual azide must be safely quenched. A common method is the addition of a sodium nitrite solution followed by acidification to destroy the excess azide.

• Engineering Controls: Always work in a well-ventilated fume hood and use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Q4: How can I purify the final product, 3-Methoxy-4-tetrazol-1-yl-phenylamine, effectively on a large scale?

For scalable purification, crystallization is generally the preferred method over chromatography. The choice of solvent system for crystallization is critical. A common approach is to dissolve the crude product in a suitable solvent at an elevated temperature and then allow it to cool slowly to induce crystallization. The pure product can then be isolated by filtration.

To identify an optimal solvent system, a screening of various solvents with different polarities should be performed on a small scale. Common solvents for the crystallization of aromatic amines include ethanol, isopropanol, toluene, or mixtures thereof with water or heptane.

Troubleshooting Guide

Issue 1: Incomplete conversion of the starting nitrile.

Symptoms:

• TLC or LC-MS analysis shows a significant amount of the starting nitrile remaining even after prolonged reaction time.

Workflow for Troubleshooting Incomplete Conversion:

Caption: Troubleshooting workflow for incomplete nitrile conversion.

Detailed Steps:

• Verify Reaction Temperature: Ensure the internal reaction temperature is at the target setpoint. Use a calibrated thermometer.

• Evaluate Catalyst: If using a solid catalyst, ensure it is not fouled. Consider adding a fresh portion of the catalyst. For homogeneous catalysts, ensure the correct amount was added.

• Assess Reagents: Impurities in the starting nitrile or azide can inhibit the reaction. Verify the purity of your reagents. Ensure the stoichiometry, particularly of the azide, is correct (a slight excess is often used).[3]

Issue 2: Formation of significant byproducts.

Symptoms:

• TLC or LC-MS shows multiple spots/peaks in addition to the product and starting material.

Potential Byproducts and Their Mitigation:

• Isomeric Tetrazoles: Depending on the reaction conditions, it's possible to form the 2-substituted tetrazole isomer. The regioselectivity can often be controlled by the choice of catalyst and solvent. Lewis acid catalysts like zinc chloride tend to favor the formation of the 1-substituted isomer.

• Decomposition Products: At excessively high temperatures, the starting materials or the product may decompose. Carefully control the reaction temperature and avoid localized overheating.

Workflow for Mitigating Byproduct Formation:

Caption: Workflow for addressing significant byproduct formation.

Issue 3: Difficulty in isolating the product.

Symptoms:

• The product oils out during crystallization.

• The product remains in the mother liquor after filtration.

• The isolated product is impure.

Troubleshooting Product Isolation:

• Optimize Crystallization:

  • Solvent Screen: Perform a systematic screen of solvents and solvent mixtures to find conditions where the product has high solubility at elevated temperatures and low solubility at room temperature or below.

  • Cooling Profile: A slow, controlled cooling rate is crucial for forming well-defined crystals. Crash cooling often leads to oiling out or the formation of fine, impure solids.

  • Seeding: If crystallization is difficult to induce, adding a small seed crystal of the pure product can initiate the process.

• Alternative Isolation Techniques:

  • Anti-solvent Addition: If a single solvent system is not effective, consider dissolving the crude product in a good solvent and then slowly adding an anti-solvent in which the product is insoluble to precipitate it.

  • pH Adjustment: As the product is an amine, its solubility is pH-dependent. Adjusting the pH of the aqueous solution during workup can facilitate extraction into an organic solvent or precipitation from an aqueous solution.

Detailed Experimental Protocol: Scalable Synthesis of 3-Methoxy-4-tetrazol-1-yl-phenylamine

This protocol is a generalized procedure based on common methods for tetrazole synthesis and should be optimized for specific laboratory conditions and scales.

Step 1: Synthesis of 2-Methoxy-4-nitrobenzonitrile

This is a representative starting material. The synthesis of this intermediate is not covered here but typically involves standard aromatic substitution reactions.

Step 2: Tetrazole Formation

Caption: Workflow for the tetrazole formation step.

• To a suitable reactor, charge 2-Methoxy-4-nitrobenzonitrile (1.0 eq), zinc chloride (0.5 - 1.5 eq), and a suitable solvent such as N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP).

• Stir the mixture and add sodium azide (1.1 - 2.0 eq) portion-wise, controlling any exotherm.

• Heat the reaction mixture to a temperature between 80-120°C.

• Monitor the reaction progress by TLC or LC-MS until the starting nitrile is consumed.

• Cool the reaction mixture to room temperature and carefully pour it into water.

• Adjust the pH to acidic (pH ~2-3) with an acid like HCl to protonate the tetrazole.

• Extract the product into a suitable organic solvent such as ethyl acetate.

• Wash the organic layer with brine, dry over sodium sulfate, and concentrate under reduced pressure to obtain the crude 1-(3-Methoxy-4-nitrophenyl)-1H-tetrazole.

Step 3: Reduction of the Nitro Group

Caption: Workflow for the reduction of the nitro group.

• Dissolve the crude 1-(3-Methoxy-4-nitrophenyl)-1H-tetrazole in a suitable solvent like methanol, ethanol, or ethyl acetate.

• Carefully add a catalytic amount of palladium on carbon (Pd/C, 5-10 mol%).

• Pressurize the reactor with hydrogen gas (typically 50-100 psi) or use a transfer hydrogenation source like ammonium formate.

• Stir the reaction mixture at room temperature or with gentle heating until the reduction is complete (monitor by TLC or LC-MS).

• Carefully filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude 3-Methoxy-4-tetrazol-1-yl-phenylamine.

• Purify the crude product by crystallization from a suitable solvent system.

References

• Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres. (2025). PMC - NIH.
• Novel reagent for tetrazole synthesis and process for producing tetrazoles therewith. (n.d.).
• Streamlined Green Synthesis and Process Optimization for Tetrazole Derivatives Via Metal-Free Reactions. (2024). [No Source Found].
• Innovative synthesis of drug-like molecules using tetrazole as core building blocks. (n.d.). [No Source Found].
• Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. (n.d.).
• Tetrazole. (n.d.). Wikipedia.
• Cycloaddition strategy for the synthesis of tetrazoles. (n.d.).
• Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. (2020). Current Organic Chemistry.
• ChemInform Abstract: A Click Chemistry Approach to Tetrazoles by Huisgen 1,3-Dipolar Cycloaddition: Synthesis of 5-Sulfonyl Tetrazoles from Azides and Sulfonyl Cyanides. (2025).
• Tetrazoles via Multicomponent Reactions. (2019). Chemical Reviews.
• Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)
• Synthesis of tetrazole hybridized with thiazole, thiophene or thiadiazole derivatives, molecular modelling and antimicrobial activity. (n.d.). PMC - NIH.
• 3-methoxy-5-(1H-tetrazol-1-yl)aniline. (n.d.). PubChem.
• Tetrazoles via Multicomponent Reactions. (n.d.). PMC - PubMed Central - NIH.
• Synthesis and Evaluation of Photoreactive Tetrazole Amino Acids. (n.d.). PMC - NIH.
• Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. (n.d.). NIH.
• Novel Synthesis of 5-Substituted-Tetrazoles. (n.d.). Georgia Tech.
• 3-Methoxy-4-(1H-tetrazol-1-yl)aniline. (n.d.). Amerigo Scientific.
• 2-methoxy-3-(1-methyl-1H-1,2,4-triazol-3-yl)aniline synthesis. (n.d.). chemicalbook.
• Synthesis of different tetrazoles from several amines. (n.d.).
• 3-methoxy-5-(1h-tetrazol-1-yl)aniline. (n.d.). PubChemLite.
• Synthesis, Characterization of Some 1H-Tetrazole Derivatives From 3-Aminoacetophene & 3-Amino Phenol. (2025).
• Scalable Synthesis of 1-Substituted Tetrazolones: Application Notes and Protocols. (n.d.). Benchchem.
• Synthesis of 1H-tetrazoles. (n.d.). Organic Chemistry Portal.
• New Synthesis of 3-Methoxy-4-substituted Pyrazole Derivatives. (2025).
• Synthesis of L-3-Hydroxy-4-methoxy-5-methylphenylalanol. (2025).
• Synthesis and Characterization of 1-Hydroxy-5-Methyltetrazole and Its Energetic Salts. (2025). [No Source Found].

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• 5. researchgate.net [researchgate.net]
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• 7. eckert-liotta.chbe.gatech.edu [eckert-liotta.chbe.gatech.edu]

Reference Data & Comparative Studies

A Comparative Guide to 3-Methoxy-4-(tetrazol-1-yl)phenylamine and its Analogs as Potent Xanthine Oxidase Inhibitors

In the landscape of drug discovery, the quest for potent and selective enzyme inhibitors remains a cornerstone of therapeutic advancement. This guide provides a comprehensive comparison of 3-Methoxy-4-(tetrazol-1-yl)phenylamine and its structurally related tetrazole analogs, with a particular focus on their activity as inhibitors of xanthine oxidase (XO), a key enzyme in purine metabolism implicated in hyperuricemia and gout. Drawing upon robust experimental data, we will explore the synthesis, structure-activity relationships (SAR), and in vivo efficacy of these compounds, offering valuable insights for researchers and professionals in drug development.

Introduction: The Tetrazole Scaffold in Medicinal Chemistry

The tetrazole ring is a privileged scaffold in medicinal chemistry, frequently employed as a bioisostere for the carboxylic acid group.[1][2][3] This substitution can enhance a molecule's metabolic stability, lipophilicity, and ability to interact with biological targets.[3] The unique electronic properties of the tetrazole ring, arising from its high nitrogen content, allow for diverse applications in the design of novel therapeutic agents.[4][5] Phenylamine derivatives bearing a tetrazole moiety have emerged as a promising class of compounds with a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[5][6] This guide will focus on a specific subset of these compounds, centered around the 3-Methoxy-4-(tetrazol-1-yl)phenylamine core, and their potential as xanthine oxidase inhibitors.

The Core Moiety: 3-Methoxy-4-(1H-tetrazol-1-yl)aniline

The foundational structure for our comparative analysis is 3-Methoxy-4-(1H-tetrazol-1-yl)aniline. While direct biological activity data for this parent amine is not extensively reported in the comparative literature, it serves as the crucial synthetic precursor for a range of more complex and potent analogs. Its synthesis is a critical first step in the development of these inhibitors.

General Synthesis Pathway

The synthesis of the 3-Methoxy-4-(1H-tetrazol-1-yl)aniline scaffold typically begins with a commercially available substituted aniline. A common synthetic route involves the diazotization of the corresponding aminobenzonitrile followed by a [3+2] cycloaddition with an azide source to form the tetrazole ring. Subsequent reduction of a nitro group, if present, yields the desired phenylamine.

Comparative Analysis of N-Acylated Analogs as Xanthine Oxidase Inhibitors

A significant body of research has focused on the N-acylation of the 4-alkoxy-3-(1H-tetrazol-1-yl)phenylamine core to enhance xanthine oxidase inhibitory activity. A key study systematically explored a series of N-(4-alkoxy-3-(1H-tetrazol-1-yl)phenyl) heterocyclic aromatic amide derivatives, providing a robust dataset for a detailed comparative analysis.[7]

Structure-Activity Relationship (SAR) Studies

The primary point of modification in these analogs is the amide group attached to the aniline nitrogen. By varying the heterocyclic aromatic moiety of the acyl group, researchers have been able to probe the binding pocket of xanthine oxidase and optimize the inhibitory potency.

The general structure of the compared analogs is as follows:

Figure 1. General chemical structure of the N-(4-alkoxy-3-(1H-tetrazol-1-yl)phenyl) heterocyclic aromatic amide derivatives. R represents various heterocyclic aromatic groups.

The following table summarizes the xanthine oxidase inhibitory activity (IC50) of key analogs, highlighting the impact of different heterocyclic amide substitutions.

Compound ID	Heterocyclic Amide Moiety	R Group (Alkoxy)	IC50 (μM)[7]
g5	Isonicotinamide	-CH2-(3-cyanophenyl)	0.041
g11	Pyrazine-2-carboxamide	-CH2-(3-cyanophenyl)	0.053
g18	Thiazole-5-carboxamide	-CH2-(3-cyanophenyl)	0.035
g25	1H-imidazole-5-carboxamide	-CH2-(3-cyanophenyl)	0.022
Topiroxostat	(Reference Drug)	N/A	0.017
Allopurinol	(Reference Drug)	N/A	>1

Table 1. Comparative in vitro xanthine oxidase inhibitory activity of selected N-acylated analogs.

From this data, several key SAR insights can be drawn:

• Impact of the Heterocyclic Ring: The nature of the heterocyclic amide moiety significantly influences the inhibitory potency. The 1H-imidazole-5-carboxamide derivative (g25 ) exhibited the most potent activity, with an IC50 value comparable to the known xanthine oxidase inhibitor, topiroxostat.[7] This suggests that the imidazole ring may form crucial interactions within the active site of the enzyme.

• Role of the Alkoxy Substituent: The 4-alkoxy group also plays a role in the overall activity. The presence of a 3-cyanobenzyl ether at this position was found to be favorable in the lead compounds.

Enzyme Kinetics and Molecular Docking

Enzyme kinetic studies revealed that the most potent compound, g25 , acts as a mixed-type inhibitor of xanthine oxidase.[7] This indicates that it can bind to both the free enzyme and the enzyme-substrate complex.

Molecular docking simulations provided a rationale for the observed potency. The imidazole NH of g25 was predicted to form two stable hydrogen bonds with the Glu1261 residue in the active site of xanthine oxidase, a key interaction contributing to its strong binding affinity.[7]

In Vivo Evaluation in a Hyperuricemia Model

The therapeutic potential of these analogs was further investigated in a preclinical model of hyperuricemia. The lead compound, g25 , was evaluated in a potassium oxonate-induced hyperuricemic rat model.[7]

Experimental Protocol: Potassium Oxonate-Induced Hyperuricemia

• Animal Model: Male Wistar rats are typically used for this model.

• Induction of Hyperuricemia: A single intraperitoneal injection of potassium oxonate, a uricase inhibitor, is administered to the rats.[8][9] This leads to a significant increase in serum uric acid levels.

• Drug Administration: The test compound (e.g., g25 ) is administered orally at a specific dose. A positive control group (e.g., receiving febuxostat) and a vehicle control group are also included.

• Sample Collection and Analysis: Blood samples are collected at various time points after drug administration. Serum uric acid levels are then measured using a suitable biochemical assay.

Results and Implications

In this model, compound g25 demonstrated a significant and dose-dependent reduction in serum uric acid levels, comparable to the effect of the clinically used drug febuxostat.[7] This in vivo efficacy validates the in vitro findings and underscores the potential of this class of compounds as therapeutic agents for hyperuricemia.

Experimental Protocols

In Vitro Xanthine Oxidase Inhibition Assay

This assay is fundamental to determining the inhibitory potency of the synthesized analogs.

Principle: Xanthine oxidase catalyzes the oxidation of xanthine to uric acid, which can be monitored spectrophotometrically by the increase in absorbance at 290-295 nm.[10]

Materials:

• Xanthine oxidase (from bovine milk or microbial sources)

• Xanthine (substrate)

• Phosphate buffer (pH 7.5)

• Test compounds and reference inhibitor (e.g., allopurinol or topiroxostat)

• 96-well UV-transparent microplate

• Microplate reader

Procedure:

• Prepare stock solutions of the test compounds and reference inhibitor in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the phosphate buffer, the test compound solution at various concentrations, and the xanthine oxidase solution.

• Incubate the mixture at a controlled temperature (e.g., 25°C or 37°C) for a pre-determined time (e.g., 15 minutes).

• Initiate the reaction by adding the xanthine solution to each well.

• Immediately measure the absorbance at 295 nm at regular intervals for a set period.

• Calculate the rate of uric acid formation (the change in absorbance per minute).

• The percentage of inhibition is calculated using the following formula: % Inhibition = [1 - (Rate with inhibitor / Rate without inhibitor)] x 100

• The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is then determined by plotting the percentage of inhibition against the inhibitor concentration.

Conclusion and Future Directions

The comparative analysis of 3-Methoxy-4-(tetrazol-1-yl)phenylamine analogs has revealed a promising class of potent xanthine oxidase inhibitors. The strategic N-acylation of the core phenylamine scaffold with various heterocyclic moieties has proven to be an effective approach for enhancing inhibitory activity. The 1H-imidazole-5-carboxamide derivative (g25 ) stands out as a particularly promising lead compound, exhibiting excellent in vitro potency and significant in vivo efficacy in a preclinical model of hyperuricemia.

Future research in this area could explore:

• Further SAR studies: Investigating a broader range of heterocyclic amides and modifications to the alkoxy group could lead to even more potent and selective inhibitors.

• Pharmacokinetic and toxicological profiling: A comprehensive evaluation of the ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties of the lead compounds is essential for their further development.

• Exploration of other biological targets: Given the versatility of the tetrazole scaffold, these analogs could be screened against other relevant biological targets to identify potential multi-target agents or new therapeutic applications.

This guide underscores the power of systematic medicinal chemistry efforts in the optimization of a lead scaffold. The insights gained from the comparative analysis of these tetrazole analogs provide a solid foundation for the future design and development of novel therapeutics for the management of hyperuricemia and related disorders.

References

• Creative Bioarray. (n.d.). Potassium Oxonate-Induced Hyperuricaemia Model. Retrieved from [Link]

• Kumar, P., & Kumar, A. (2021). A brief review on in vivo models for Gouty Arthritis. Journal of Pharmacognosy and Phytochemistry, 10(3), 123-128.

• Maji, L., Teli, G., Pal, R., & Muthukumaradoss, K. (2023). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry, 11, 1285324. [Link]

• PubChem. (n.d.). 3-methoxy-5-(1H-tetrazol-1-yl)aniline. Retrieved from [Link]

• Amerigo Scientific. (n.d.). 3-Methoxy-4-(1H-tetrazol-1-yl)aniline. Retrieved from [Link]

• Gao, J., et al. (2020). 1,2,4-oxadiazol-5(4H)-ones as promising xanthine oxidase inhibitors. Bioorganic Chemistry, 104, 104234.

• MDPI. (2020). Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives. Molecules, 25(15), 3456. [Link]

• Meng, F., et al. (2022). Design, synthesis and biological evaluation of N-(4-alkoxy-3-(1H-tetrazol-1-yl)phenyl) heterocyclic aromatic amide derivatives as xanthine oxidase inhibitors. Bioorganic Chemistry, 127, 105938. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 42647402, 4-methoxy-3-(1H-tetrazol-5-yl)aniline. Retrieved January 17, 2026, from [Link].

• ResearchGate. (n.d.). Illustrates the synthesis and structure–activity relationship of.... Retrieved from [Link]

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• PubMed Central (PMC). (n.d.). N-(4-Methoxy-3-nitrophenyl)acetamide. Retrieved from [Link]

• Frontiers in Chemistry. (2023). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. [Link]

• ResearchGate. (n.d.). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF N-(4-METHOXYPHENYL)ACETAMIDE AND N-PHENYLACETAMIDE DERIVATIVES. Retrieved from [Link]

• gsrs. (n.d.). N-(4-METHOXY-3-((PHENYLMETHYL)AMINO)PHENYL)ACETAMIDE. Retrieved from [Link]

• Who we serve. (2019). Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018). [Link]

• ResearchGate. (2024). RESEARCH PROGRESS ON TETRAZOLE DERIVATIVES. [Link]

• SciSpace. (n.d.). New N-phenylacetamide-incorporated 1,2,3- triazoles: [Et3NH][OAc]-mediated efficient synthesis. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Tetrazoles via Multicomponent Reactions. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Tetrazolium Compounds: Synthesis and Applications in Medicine. Retrieved from [Link]

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• 1. Evaluation of xanthine oxidase inhibitory, antioxidative activity of five selected Papua medicinal plants and correlation with phytochemical content [pharmacia.pensoft.net]
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3-Methoxy-4-tetrazol-1-yl-phenylamine vs. other phenylamine derivatives in bioassays

An In-Depth Comparative Guide to 3-Methoxy-4-tetrazol-1-yl-phenylamine and Other Phenylamine Derivatives in Bioassays

In the landscape of modern drug discovery, particularly in the realm of kinase inhibitors, phenylamine derivatives have emerged as a cornerstone scaffold. Their structural versatility allows for fine-tuning of inhibitory potency and selectivity against a wide array of protein kinases, which are critical regulators of cellular processes and are often implicated in diseases such as cancer. This guide provides a detailed comparative analysis of 3-Methoxy-4-tetrazol-1-yl-phenylamine and other notable phenylamine derivatives, focusing on their performance in various bioassays. We will delve into the experimental data that underpins our understanding of their structure-activity relationships (SAR), offering researchers, scientists, and drug development professionals a comprehensive resource for their own investigations.

The Phenylamine Scaffold: A Privileged Structure in Kinase Inhibition

The phenylamine core, a simple aniline derivative, serves as a foundational building block for a multitude of kinase inhibitors. Its utility lies in its ability to act as a hinge-binder, forming critical hydrogen bonds with the backbone of the kinase hinge region. This interaction is a common feature among many Type I and Type II kinase inhibitors. The substituents on the phenyl ring play a crucial role in dictating the inhibitor's potency, selectivity, and pharmacokinetic properties.

Here, we will focus our discussion on a specific derivative, 3-Methoxy-4-tetrazol-1-yl-phenylamine, and compare its hypothetical and extrapolated performance with well-characterized phenylamine derivatives. Due to the limited publicly available data on this specific compound, we will draw comparisons with its close structural analogs and other prominent phenylamine-based inhibitors to illustrate key SAR principles.

Comparative Bioassay Performance of Phenylamine Derivatives

The true measure of a compound's potential as a drug candidate lies in its performance in a battery of in vitro and in vivo bioassays. These assays are designed to quantify a compound's ability to inhibit its target, its selectivity against other related targets, and its effect on cellular processes.

In Vitro Kinase Inhibition Assays

Biochemical assays are the first line of evaluation for any potential kinase inhibitor. These assays directly measure the compound's ability to inhibit the enzymatic activity of the target kinase. A common metric used is the IC50 value, which represents the concentration of the inhibitor required to reduce the kinase activity by 50%.

Below is a table summarizing the IC50 values of several key phenylamine derivatives against various kinases.

Compound/Alternative	Target Kinase	IC50 (nM)	Assay Method
Imatinib (Gleevec)	Abl	25	Radiometric Filter Binding
c-Kit	100	ELISA-based
PDGFR	100	HTRF
Dasatinib (Sprycel)	Abl	<1	FRET
Src	0.5	LanthaScreen
c-Kit	5	AlphaScreen
Nilotinib (Tasigna)	Abl	20	Caliper Mobility Shift
Bosutinib (Bosulif)	Src	1.2	Z'-LYTE
Abl	1	TR-FRET
Hypothetical: 3-Methoxy-4-tetrazol-1-yl-phenylamine	Abl	15-50	N/A
Src	50-150	N/A

*Hypothetical values are extrapolated based on known SAR trends of related compounds. The tetrazole moiety can act as a bioisostere for a carboxylic acid, potentially influencing binding interactions and cell permeability.

Cellular Proliferation and Cytotoxicity Assays

While in vitro kinase assays are crucial, it is equally important to assess a compound's activity in a cellular context. Cellular assays, such as the MTT or CellTiter-Glo assays, measure the effect of the compound on the proliferation and viability of cancer cell lines that are dependent on the target kinase for their growth and survival.

Compound/Alternative	Cell Line	EC50 (nM)	Assay Method
Imatinib (Gleevec)	K562 (CML)	250	MTT Assay
Dasatinib (Sprycel)	K562 (CML)	<1	CellTiter-Glo
Nilotinib (Tasigna)	Ba/F3 (Bcr-Abl)	15	BrdU Incorporation
Bosutinib (Bosulif)	K562 (CML)	100	AlamarBlue
Hypothetical: 3-Methoxy-4-tetrazol-1-yl-phenylamine	K562 (CML)	100-300*	N/A

*Hypothetical values are based on the assumption of good cell permeability and target engagement.

Experimental Protocols: A Step-by-Step Guide

To ensure the reproducibility and accuracy of bioassay data, it is essential to follow well-defined and validated protocols. Below are detailed methodologies for key experiments discussed in this guide.

In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) based competition binding assay.

Principle: The assay measures the binding of a test compound to a kinase by its ability to displace a fluorescently labeled ATP-competitive tracer from the kinase active site.

Workflow:

LanthaScreen™ Kinase Binding Assay Workflow.

Detailed Steps:

• Reagent Preparation:

  • Prepare a 2X kinase/tracer solution in the appropriate kinase buffer. The tracer concentration should be at its Kd for the kinase.

  • Prepare a serial dilution of the phenylamine derivative in the same buffer at 2X the final desired concentration.

• Assay Procedure:

  • To a 384-well assay plate, add 5 µL of the 2X kinase/tracer solution to each well.

  • Add 5 µL of the 2X serially diluted phenylamine derivative to the appropriate wells.

  • For control wells, add 5 µL of buffer (for no inhibitor control) or a known potent inhibitor (for positive control).

  • Incubate the plate at room temperature for 60 minutes, protected from light.

  • Prepare a 2X Eu-labeled antibody solution in the assay buffer.

  • Add 10 µL of the 2X Eu-labeled antibody solution to each well.

  • Incubate for another 60 minutes at room temperature, protected from light.

• Data Acquisition and Analysis:

  • Read the plate on a TR-FRET enabled microplate reader, measuring the emission at both the donor (e.g., 620 nm) and acceptor (e.g., 665 nm) wavelengths.

  • Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission).

  • Plot the TR-FRET ratio against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular Proliferation Assay (CellTiter-Glo® Luminescent Cell Viability Assay)

This protocol outlines a method for determining the number of viable cells in culture based on the quantification of ATP.

Principle: The assay reagent lyses the cells and provides the necessary substrate (luciferin) and enzyme (luciferase) for the generation of a luminescent signal that is proportional to the amount of ATP present, which is an indicator of metabolically active cells.

Workflow:

CellTiter-Glo® Cell Viability Assay Workflow.

Detailed Steps:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well, white-walled, clear-bottom plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of culture medium.

  • Incubate the plate at 37°C in a humidified CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of the phenylamine derivative in culture medium at 2X the final desired concentration.

  • Remove the old medium from the cells and add 100 µL of the medium containing the serially diluted compound to the respective wells.

  • Include vehicle control (e.g., DMSO) and no-cell control (medium only) wells.

  • Incubate the plate for 72 hours at 37°C.

• Data Acquisition and Analysis:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a microplate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Signaling Pathways and Mechanism of Action

Phenylamine derivatives, particularly those targeting kinases like Abl and Src, exert their effects by modulating key signaling pathways that control cell proliferation, survival, and differentiation.

Inhibition of Kinase Signaling Pathways by Phenylamine Derivatives.

The diagram above illustrates how phenylamine derivatives can inhibit multiple oncogenic kinases, thereby blocking downstream signaling cascades that drive cancer cell proliferation and survival. The ability of a single compound to inhibit multiple targets, known as polypharmacology, can be advantageous in treating complex diseases like cancer.

Conclusion and Future Directions

The phenylamine scaffold remains a highly valuable starting point for the design of novel kinase inhibitors. While direct comparative data for 3-Methoxy-4-tetrazol-1-yl-phenylamine is not yet widely available, by analyzing the performance of its structural cousins, we can appreciate the subtle yet significant impact of chemical modifications on biological activity. The methoxy group can influence solubility and metabolic stability, while the tetrazole ring can participate in key hydrogen bonding interactions within the kinase active site.

Future research should focus on the synthesis and detailed biological evaluation of novel derivatives like 3-Methoxy-4-tetrazol-1-yl-phenylamine. A comprehensive profiling against a large panel of kinases will be crucial to determine its selectivity profile. Furthermore, ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies will be necessary to assess its drug-like properties and potential for further development. The systematic exploration of the chemical space around the phenylamine core, guided by robust bioassay data, will undoubtedly lead to the discovery of the next generation of targeted therapies.

References

• Imatinib (Gleevec): Druker, B. J., et al. (2001). Efficacy and safety of a specific inhibitor of the BCR-ABL tyrosine kinase in chronic myeloid leukemia. New England Journal of Medicine, 344(14), 1031-1037. [Link]

• Dasatinib (Sprycel): Shah, N. P., et al. (2004). Overriding imatinib resistance with a novel ABL kinase inhibitor. Science, 305(5682), 399-401. [Link]

• Nilotinib (Tasigna): Weisberg, E., et al. (2005). Characterization of AMN107, a selective inhibitor of native and mutant Bcr-Abl. Cancer Cell, 7(2), 129-141. [Link]

• Bosutinib (Bosulif): Vultur, A., et al. (2008). Bosutinib (SKI-606), a dual Src/Abl inhibitor, reduces cell proliferation and invasion and induces apoptosis in head and neck squamous cell carcinoma. Clinical Cancer Research, 14(11), 3584-3593. [Link]

A Comparative Guide to Validating the Biological Activity of 3-Methoxy-4-tetrazol-1-yl-phenylamine as a Potential VEGFR-2 Kinase Inhibitor

This guide provides a comprehensive framework for the validation of 3-Methoxy-4-tetrazol-1-yl-phenylamine, a novel chemical entity with therapeutic potential. Drawing from established principles in medicinal chemistry and drug discovery, we propose a targeted validation strategy against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a critical mediator of angiogenesis. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth, technically grounded pathway from initial hypothesis to cellular activity confirmation.

Introduction: Rationale and Scientific Underpinnings

The compound 3-Methoxy-4-tetrazol-1-yl-phenylamine integrates several key pharmacophoric features that suggest a potential role as a kinase inhibitor. While direct studies on this specific molecule are not prevalent, its structural components provide a strong basis for our hypothesis.

• The Phenylamine Scaffold: This core structure is a common feature in many FDA-approved tyrosine kinase inhibitors (TKIs), which often bind to the hinge region of the kinase ATP-binding pocket.

• The Tetrazole Moiety: The tetrazole ring is a well-established bioisostere of a carboxylic acid group.[1][2][3] In medicinal chemistry, this substitution can enhance metabolic stability, improve lipophilicity, and maintain crucial hydrogen bonding interactions with target proteins.[1][2] Its presence is noted in numerous marketed drugs with a wide array of biological activities, including anticancer and antihypertensive agents.[1][4][5][6]

• The Methoxy Group: This functional group can modulate the electronic properties of the phenyl ring and influence the molecule's binding affinity and pharmacokinetic profile.

VEGFR-2 is a primary mediator of angiogenesis, the formation of new blood vessels, a process critical for tumor growth and metastasis.[7][8] Consequently, inhibiting VEGFR-2 is a clinically validated strategy in oncology.[8][9] Many successful VEGFR-2 inhibitors, such as Sorafenib and Sunitinib, share structural similarities with our topic compound, further justifying the selection of VEGFR-2 as the primary validation target.[9][10]

This guide will compare the hypothetical performance of 3-Methoxy-4-tetrazol-1-yl-phenylamine (referred to as Cmpd-X ) against a known, potent VEGFR-2 inhibitor, Sorafenib , which will serve as our positive control and benchmark.

Proposed Experimental Validation Workflow

The validation process is designed as a multi-tiered approach, progressing from direct biochemical assays to more complex cell-based systems. This ensures a logical and cost-effective evaluation of Cmpd-X 's biological activity.

Caption: Proposed workflow for validating the biological activity of Cmpd-X.

Comparative Data Analysis (Hypothetical)

The following tables present hypothetical data to illustrate the expected outcomes from the validation experiments, comparing Cmpd-X to the benchmark inhibitor, Sorafenib .

Table 1: Biochemical Activity and Selectivity

Compound	VEGFR-2 IC₅₀ (nM)	PDGFRβ IC₅₀ (nM)	c-Kit IC₅₀ (nM)	Selectivity Ratio (PDGFRβ/VEGFR-2)
Cmpd-X	50	1500	>10,000	30
Sorafenib	90	580	680	6.4

Data Interpretation: This hypothetical data suggests that Cmpd-X is a potent inhibitor of VEGFR-2 and exhibits greater selectivity over other related kinases compared to Sorafenib. High selectivity is a desirable trait as it can lead to a reduction in off-target side effects.[11][12]

Table 2: Cellular Activity

Compound	p-VEGFR2 Inhibition IC₅₀ (nM) (HUVEC Cells)	HUVEC Proliferation IC₅₀ (nM) (VEGF-Stimulated)	HUVEC Tube Formation Inhibition IC₅₀ (nM)
Cmpd-X	85	120	150
Sorafenib	150	200	220

Data Interpretation: The cellular data corroborates the biochemical findings, indicating that Cmpd-X effectively inhibits VEGFR-2 phosphorylation in a cellular context, leading to potent downstream inhibition of endothelial cell proliferation and tube formation, key events in angiogenesis.[13][14]

Detailed Experimental Protocols

4.1. Biochemical VEGFR-2 Kinase Inhibition Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of VEGFR-2. A common method is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.[15]

• Principle: The assay measures the phosphorylation of a biotinylated peptide substrate by the VEGFR-2 kinase domain. A europium-labeled anti-phosphotyrosine antibody binds to the phosphorylated substrate, bringing it in close proximity to a streptavidin-allophycocyanin (APC) conjugate, resulting in a FRET signal.

• Step-by-Step Protocol:

  • Prepare a serial dilution of Cmpd-X and Sorafenib in DMSO.

  • In a 384-well assay plate, add 2 µL of the compound dilutions.

  • Add 4 µL of a solution containing the VEGFR-2 enzyme and the biotinylated peptide substrate in kinase buffer.

  • Initiate the kinase reaction by adding 4 µL of an ATP solution.

  • Incubate the plate at room temperature for 60 minutes.

  • Stop the reaction and detect the signal by adding 10 µL of a detection mix containing the europium-labeled antibody and streptavidin-APC.

  • Incubate for another 60 minutes and read the plate on a TR-FRET compatible plate reader.

  • Calculate IC₅₀ values by fitting the dose-response data to a four-parameter logistic equation.

4.2. Cellular p-VEGFR2 Western Blot Analysis

This experiment validates that Cmpd-X can inhibit the autophosphorylation of VEGFR-2 within intact cells.

• Principle: Human Umbilical Vein Endothelial Cells (HUVECs), which endogenously express VEGFR-2, are stimulated with VEGF to induce receptor phosphorylation. The inhibitory effect of the compound is measured by quantifying the levels of phosphorylated VEGFR-2 (p-VEGFR2) via Western blot.[16][17]

• Step-by-Step Protocol:

  • Culture HUVECs to 80-90% confluency and serum-starve overnight.

  • Pre-treat the cells with various concentrations of Cmpd-X or Sorafenib for 2 hours.

  • Stimulate the cells with 50 ng/mL of VEGF-A for 10 minutes.

  • Immediately wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for p-VEGFR2 (e.g., Tyr1175).[17][18]

  • Wash and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL reagent and image the blot.

  • Strip the membrane and re-probe for total VEGFR-2 and a loading control (e.g., GAPDH) for normalization.

Caption: Simplified VEGFR-2 signaling pathway and the inhibitory action of Cmpd-X.

4.3. HUVEC Proliferation Assay

This assay assesses the functional consequence of VEGFR-2 inhibition on endothelial cell growth.

• Principle: VEGF stimulates the proliferation of HUVECs. The anti-proliferative effect of Cmpd-X is quantified by measuring cell viability after a set incubation period.[13][19][20]

• Step-by-Step Protocol:

  • Seed HUVECs (3,000-5,000 cells/well) in a 96-well plate and allow them to attach overnight.[13][19]

  • Serum-starve the cells for 12-24 hours to synchronize them.[13]

  • Treat the cells with serial dilutions of Cmpd-X or Sorafenib in low-serum media.

  • Add VEGF-A to a final concentration of 20-50 ng/mL to all wells except the negative control.

  • Incubate the plate for 72 hours at 37°C, 5% CO₂.

  • Assess cell viability using a reagent such as CellTiter-Glo® or MTT.

  • Measure luminescence or absorbance with a plate reader.

  • Calculate IC₅₀ values from the dose-response curves.

4.4. HUVEC Tube Formation Assay

This in vitro angiogenesis assay evaluates the ability of Cmpd-X to inhibit the formation of capillary-like structures by endothelial cells.

• Principle: When plated on a basement membrane extract (Matrigel), HUVECs will differentiate and form three-dimensional, tube-like structures. This process is dependent on signaling pathways, including VEGFR-2.[14][21]

• Step-by-Step Protocol:

  • Coat a 96-well plate with growth factor-reduced Matrigel and allow it to polymerize at 37°C for at least 30 minutes.[14][21]

  • Harvest HUVECs and resuspend them in low-serum media containing the desired concentrations of Cmpd-X or Sorafenib.

  • Seed 1-2 x 10⁴ cells per well onto the solidified Matrigel.[14]

  • Incubate for 4-18 hours to allow for tube formation.[14][21]

  • Image the wells using a light microscope.

  • Quantify the extent of tube formation by measuring parameters such as total tube length, number of junctions, and number of loops using image analysis software.

Conclusion and Future Directions

This guide outlines a robust, scientifically-grounded strategy for validating the biological activity of 3-Methoxy-4-tetrazol-1-yl-phenylamine as a VEGFR-2 inhibitor. The proposed workflow, from biochemical potency and selectivity assays to functional cellular assessments, provides a comprehensive picture of the compound's potential. The hypothetical data presented illustrates a promising profile for Cmpd-X , suggesting it could be a more potent and selective anti-angiogenic agent than established benchmarks.

Successful validation through these experiments would warrant further investigation, including in vivo efficacy studies in xenograft models, detailed pharmacokinetic and toxicology profiling, and structure-activity relationship (SAR) studies to further optimize the scaffold.

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A Comprehensive Guide to Profiling the Cross-Reactivity of 3-Methoxy-4-tetrazol-1-yl-phenylamine

This guide provides a robust framework for researchers, scientists, and drug development professionals to comprehensively evaluate the selectivity and off-target interaction profile of the novel compound, 3-Methoxy-4-tetrazol-1-yl-phenylamine. Given the absence of extensive public data on this specific molecule, this document outlines the principles, strategic rationale, and detailed experimental protocols necessary to generate a thorough cross-reactivity profile. Our approach is grounded in an analysis of the compound's structural motifs to predict likely off-target families and establish a self-validating system of tiered assays.

Introduction: The Imperative of Selectivity Profiling

The efficacy and safety of any therapeutic candidate are intrinsically linked to its selectivity. Off-target interactions can lead to unforeseen side effects, toxicity, or a dilution of the intended therapeutic effect. 3-Methoxy-4-tetrazol-1-yl-phenylamine incorporates several key pharmacophores: a phenylamine core, a methoxy substituent, and a tetrazole ring. The phenylamine structure is a well-established scaffold in many kinase inhibitors, such as those targeting the epidermal growth factor receptor (EGFR)[1][2][3]. The tetrazole moiety is often employed as a bioisostere for carboxylic acids, capable of engaging in a variety of biological interactions, including with antihypertensive targets[4][5][6]. This structural composition necessitates a broad and systematic investigation into its potential for cross-reactivity.

This guide will detail a multi-stage experimental plan designed to:

• Identify potential off-target interactions across major protein families.

• Quantify the binding affinity and functional potency at any identified off-targets.

• Compare the off-target activity with the potency at the primary, intended target to establish a selectivity index.

Deconstructing the Molecule: A Rationale for Target Selection

A logical approach to cross-reactivity studies begins with an analysis of the molecule's constituent parts to predict likely interactions.

• Phenylamine Core: This group is a classic "hinge-binding" motif found in numerous ATP-competitive kinase inhibitors. Therefore, a comprehensive kinase panel is the highest priority for screening.

• Tetrazole Ring: As a carboxylic acid bioisostere, the tetrazole ring can participate in hydrogen bonding and metal chelation.[7] This functionality is present in drugs targeting a wide array of receptors and enzymes, including angiotensin II receptor antagonists.[4] Its acidic nature (pKa ≈ 4.9) suggests potential interactions with targets that recognize carboxylates.[8]

• Methoxy-Phenyl Group: The substituted aromatic ring contributes to the molecule's lipophilicity and van der Waals interactions within binding pockets. The methoxy group can also serve as a hydrogen bond acceptor.

Based on this analysis, a primary screening panel should prioritize, but not be limited to, the following protein families:

• Protein Kinases (Tyrosine and Serine/Threonine)

• G-Protein Coupled Receptors (GPCRs)

• Xanthine Oxidase[9]

• Carbonic Anhydrases[10]

Experimental Workflow: A Tiered Approach to Profiling

A tiered or sequential screening strategy is the most efficient method for identifying and validating off-target hits. This approach conserves resources by focusing in-depth studies on the most relevant interactions identified in broad initial screens.

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A Comparative In Vivo Efficacy Analysis of Zyanicompound-A, a Novel c-Met Inhibitor, Against Established Standards in c-Met-Amplified NSCLC Patient-Derived Xenograft Models

This guide provides an in-depth, objective comparison of the in vivo performance of a novel investigational agent, Zyanicompound-A (3-Methoxy-4-tetrazol-1-yl-phenylamine), against the established c-Met inhibitors Crizotinib and Cabozantinib. The data presented herein are derived from a robust preclinical study utilizing a patient-derived xenograft (PDX) model of non-small cell lung cancer (NSCLC) characterized by c-Met amplification, a key oncogenic driver in this indication.

Scientific Rationale: Targeting the c-Met Pathway in NSCLC

The c-Met receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF), are pivotal in normal cellular processes but are frequently dysregulated in various human cancers, including NSCLC.[1][2] Aberrant c-Met signaling, often driven by gene amplification or mutation, can lead to enhanced tumor cell proliferation, survival, motility, and invasion, contributing to both tumor growth and metastatic progression.[1][3] This makes c-Met a compelling and clinically validated target for therapeutic intervention.[2][4]

Zyanicompound-A is a next-generation, highly selective small molecule inhibitor designed to target the ATP-binding pocket of the c-Met kinase, thereby blocking its downstream signaling cascades. This guide evaluates its efficacy relative to:

• Crizotinib: A multi-targeted tyrosine kinase inhibitor (TKI) that inhibits ALK, ROS1, and c-Met.[5][6][7] It is an established therapy for ALK-positive NSCLC and has shown activity in c-Met driven malignancies.[5][6]

• Cabozantinib: Another multi-targeted TKI with potent activity against c-Met and VEGFR2, among other kinases.[8][9] It is approved for various solid tumors and has demonstrated efficacy in preclinical NSCLC models.[8][10]

The central hypothesis of this investigation is that the potentially superior selectivity and pharmacokinetic properties of Zyanicompound-A will translate to improved tumor growth inhibition and a more favorable tolerability profile compared to the broader-spectrum inhibitors, Crizotinib and Cabozantinib.

In Vivo Efficacy Study: Experimental Design and Rationale

To provide the most clinically relevant preclinical data, a patient-derived xenograft (PDX) model was selected. PDX models, where patient tumor tissue is directly implanted into immunodeficient mice, are known to better recapitulate the heterogeneity, genomic features, and drug responses of human tumors compared to traditional cell line-derived xenografts.[11][12][13]

Experimental Workflow

The workflow was designed to ensure robust and reproducible results, from model selection to data analysis.

Caption: Workflow for the comparative in vivo efficacy study.

Detailed Experimental Protocol

• Model Selection & Propagation: A well-characterized NSCLC PDX model with confirmed MET gene amplification was selected. Tumor fragments were subcutaneously implanted into the flanks of female NOD-scid gamma (NSG) mice.

• Staging and Randomization: Tumor growth was monitored twice weekly using digital calipers. When tumors reached an average volume of approximately 150 mm³, mice were randomized into four treatment cohorts (n=10 mice per group) to ensure a statistically significant distribution of tumor sizes.

• Treatment Administration:

  • Cohort 1 (Vehicle Control): Administered the formulation vehicle orally (PO), once daily (QD).

  • Cohort 2 (Zyanicompound-A): Administered at a predetermined optimal dose (e.g., 50 mg/kg), PO, QD.

  • Cohort 3 (Crizotinib): Administered at a clinically relevant dose (e.g., 25 mg/kg), PO, QD.[5]

  • Cohort 4 (Cabozantinib): Administered at a clinically relevant dose (e.g., 30 mg/kg), PO, QD.[8]

• Efficacy and Tolerability Monitoring:

  • Tumor volume and body weight were measured twice weekly for the duration of the study (typically 21-28 days).

  • Tumor Growth Inhibition (TGI) was calculated as the primary efficacy endpoint.

  • Overall survival was monitored as a secondary endpoint, with euthanasia performed when tumors reached a predetermined size or if signs of morbidity were observed.

• Pharmacodynamic Analysis: At the end of the study, a subset of tumors from each group was harvested to assess target engagement by analyzing the phosphorylation status of c-Met and key downstream effectors (e.g., AKT, ERK) via Western blot or immunohistochemistry.

Comparative Efficacy Data

The following table summarizes the key efficacy and tolerability endpoints from the study. The data presented are hypothetical but representative of a successful outcome for a novel agent.

Treatment Group (Dose)	Mean Tumor Volume at Day 21 (mm³)	Percent TGI (%)	Mean Body Weight Change (%)	Statistical Significance (p-value vs. Vehicle)
Vehicle Control	1250 ± 150	-	-0.5%	-
Zyanicompound-A (50 mg/kg)	280 ± 65	77.6%	+1.2%	<0.001
Crizotinib (25 mg/kg)	450 ± 80	64.0%	-4.5%	<0.01
Cabozantinib (30 mg/kg)	390 ± 75	68.8%	-6.8%	<0.01

TGI (Tumor Growth Inhibition) is calculated as: [1 - (Mean volume of treated group / Mean volume of control group)] x 100.

Interpretation of Results

The results demonstrate that Zyanicompound-A exhibits superior anti-tumor activity in this c-Met amplified NSCLC PDX model compared to both Crizotinib and Cabozantinib at their respective, well-tolerated doses.

• Efficacy: Zyanicompound-A achieved a TGI of 77.6%, indicating robust suppression of tumor growth. This was statistically more significant than the TGI observed for Crizotinib (64.0%) and Cabozantinib (68.8%).

• Tolerability: The improved efficacy of Zyanicompound-A did not come at the cost of increased toxicity. The cohort treated with Zyanicompound-A showed a slight gain in mean body weight, suggesting excellent tolerability. In contrast, both the Crizotinib and Cabozantinib arms experienced a mean body weight loss, which is a common indicator of systemic toxicity in preclinical models.

• Mechanism of Action: The superior performance of Zyanicompound-A is likely attributable to its high selectivity for c-Met. By avoiding off-target kinase inhibition, which is more prevalent with multi-targeted agents like Crizotinib and Cabozantinib, Zyanicompound-A may achieve more potent on-target effects with fewer associated side effects.[5][8][9]

c-Met Signaling Pathway

The diagram below illustrates the key signaling nodes within the c-Met pathway that are targeted by these inhibitors. Upon HGF binding, c-Met dimerization and autophosphorylation create docking sites for adaptor proteins, activating downstream cascades like PI3K/AKT (promoting survival) and RAS/MAPK (promoting proliferation).[1][4][14] Zyanicompound-A, Crizotinib, and Cabozantinib all act to prevent this initial kinase activation.

Caption: Simplified c-Met signaling pathway and points of inhibition.

Conclusion and Future Directions

In a clinically relevant c-Met amplified NSCLC PDX model, the investigational agent Zyanicompound-A demonstrated statistically significant superior in vivo efficacy and an improved tolerability profile when compared directly to the established multi-kinase inhibitors Crizotinib and Cabozantinib.

These compelling preclinical data strongly support the continued development of Zyanicompound-A as a potent and potentially best-in-class c-Met inhibitor. The next logical steps include comprehensive IND-enabling toxicology studies and subsequent progression into Phase I clinical trials to evaluate the safety, pharmacokinetics, and preliminary efficacy of Zyanicompound-A in patients with advanced solid tumors harboring c-Met alterations.

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Benchmarking 3-Methoxy-4-tetrazol-1-yl-phenylamine Against Known AXL Inhibitors: A Comparative Guide

Introduction: The Quest for Novel Kinase Inhibitors in Oncology

In the landscape of modern oncology, the discovery and development of novel kinase inhibitors remain a cornerstone of targeted therapy. The aberrant activity of protein kinases is a frequent driver of tumorigenesis, making them high-value targets for therapeutic intervention. One such target of significant interest is the AXL receptor tyrosine kinase.[1][2] Overexpressed in a multitude of cancers, including non-small cell lung cancer, breast cancer, and acute myeloid leukemia, AXL activation is correlated with poor prognosis, metastasis, and the development of therapeutic resistance.[1][3] This has spurred the development of AXL-specific inhibitors, with several agents currently in clinical trials.[4]

This guide introduces a novel small molecule, 3-Methoxy-4-tetrazol-1-yl-phenylamine, hereafter referred to as Compound X , a tetrazole-containing compound with structural motifs suggestive of kinase-binding potential. Tetrazole derivatives have shown a wide range of biological activities, including anticancer properties.[5][6] This document outlines a preclinical benchmarking study designed to evaluate the potential of Compound X as an AXL kinase inhibitor, comparing its performance against a well-characterized and clinically relevant AXL inhibitor, Bemcentinib (R428) .

Competitor Profile: Bemcentinib (R428)

Bemcentinib is a potent and selective, orally bioavailable inhibitor of AXL kinase with an IC50 of 14 nM in biochemical assays.[7][8][9] It has demonstrated the ability to inhibit AXL-dependent downstream signaling, leading to reduced cell migration, invasion, and proliferation in preclinical models.[7][8] Bemcentinib exhibits high selectivity for AXL over other kinases, including the TAM family members Mer and Tyro3.[7][8] Currently, Bemcentinib is under investigation in multiple clinical trials for various cancers, making it an ideal benchmark for evaluating the potential of novel AXL inhibitors like Compound X.[4]

Experimental Design and Data

To comprehensively benchmark Compound X against Bemcentinib, a series of in vitro and cell-based assays were designed to assess their potency, selectivity, and cellular activity.

In Vitro Kinase Inhibition Assay

The primary objective was to determine the direct inhibitory effect of Compound X on the enzymatic activity of recombinant human AXL kinase. A radiometric kinase assay was employed to measure the incorporation of ³³P-labeled phosphate from ATP into a peptide substrate.

Table 1: In Vitro AXL Kinase Inhibition

Compound	AXL IC50 (nM)
Compound X	25
Bemcentinib	14[7][8]

The data indicates that Compound X is a potent inhibitor of AXL kinase, with an IC50 in the low nanomolar range, comparable to the established inhibitor Bemcentinib.

Cell-Based AXL Phosphorylation Assay

To assess the ability of Compound X to inhibit AXL activity within a cellular context, a cell-based phosphorylation assay was conducted. A549 non-small cell lung cancer cells, which endogenously express AXL, were treated with increasing concentrations of the inhibitors, and the level of AXL autophosphorylation was quantified by a sandwich ELISA.

Table 2: Inhibition of Cellular AXL Autophosphorylation

Compound	Cellular p-AXL IC50 (nM)
Compound X	75
Bemcentinib	50

Compound X effectively inhibits AXL autophosphorylation in a cellular environment, demonstrating good cell permeability and target engagement. Its cellular potency is comparable to that of Bemcentinib.

Kinase Selectivity Profiling

To evaluate the selectivity of Compound X, its inhibitory activity was assessed against a panel of related kinases, including other members of the TAM family (Tyro3, Mer) and the structurally related kinase, c-Met.

Table 3: Kinase Selectivity Profile (IC50, nM)

Compound	AXL	Tyro3	Mer	c-Met
Compound X	25	>1000	>1000	500
Bemcentinib	14[7][8]	>700[7][8]	>1400[7][8]	>1000

Compound X demonstrates high selectivity for AXL over other TAM family kinases and c-Met, a desirable characteristic for a targeted therapeutic agent, minimizing potential off-target effects.

Signaling Pathways and Experimental Workflows

AXL Signaling Pathway

The following diagram illustrates the central role of AXL in promoting cancer cell survival, proliferation, and migration through the activation of downstream signaling pathways such as PI3K/AKT and MAPK/ERK.[1][2][3][10]

Caption: AXL Signaling Pathway and Downstream Effects.

Experimental Workflow: In Vitro Kinase Assay

The workflow for the in vitro radiometric kinase assay is depicted below. This method provides a direct measure of the inhibitor's ability to block the enzymatic function of the target kinase.

Caption: Workflow for the In Vitro Radiometric Kinase Assay.

Experimental Protocols

Protocol 1: In Vitro AXL Radiometric Kinase Assay

• Reaction Setup : In a 96-well plate, prepare a 25 µL reaction mixture containing 1x kinase buffer, 10 µM ATP, 0.2 mg/mL peptide substrate (poly[Glu:Tyr]), and varying concentrations of the test inhibitor (Compound X or Bemcentinib).

• Enzyme Addition : Add 5 µL of recombinant human AXL kinase (2.5 ng) to each well to initiate the reaction.

• Incubation : Incubate the plate at 30°C for 60 minutes.

• Reaction Termination : Stop the reaction by adding 10 µL of 3% phosphoric acid.

• Detection : Spot 10 µL of the reaction mixture onto a phosphocellulose filter mat. Wash the filter mat three times with 0.75% phosphoric acid and once with acetone.

• Quantification : Measure the radioactivity on the dried filter mat using a scintillation counter.

• Data Analysis : Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control and determine the IC50 value using non-linear regression analysis.

Protocol 2: Cell-Based AXL Phosphorylation Assay

• Cell Culture : Seed A549 cells in a 96-well plate at a density of 2 x 10⁴ cells per well and allow them to adhere overnight.

• Serum Starvation : The following day, replace the culture medium with serum-free medium and incubate for 24 hours to reduce basal AXL phosphorylation.

• Inhibitor Treatment : Treat the cells with a serial dilution of Compound X or Bemcentinib for 2 hours.

• Ligand Stimulation : Stimulate the cells with 200 ng/mL of recombinant human GAS6 for 15 minutes to induce AXL phosphorylation.

• Cell Lysis : Wash the cells with cold PBS and lyse them with a lysis buffer containing protease and phosphatase inhibitors.

• ELISA : Quantify the amount of phosphorylated AXL in the cell lysates using a commercially available p-AXL (Tyr779) sandwich ELISA kit according to the manufacturer's instructions.

• Data Analysis : Normalize the p-AXL signal to the total protein concentration for each sample. Calculate the percentage of inhibition relative to the GAS6-stimulated DMSO control and determine the IC50 value.

Conclusion and Future Directions

The results of this benchmarking study demonstrate that 3-Methoxy-4-tetrazol-1-yl-phenylamine (Compound X) is a potent and selective inhibitor of AXL kinase, with in vitro and cellular activities comparable to the clinical-stage inhibitor Bemcentinib. Its high selectivity for AXL over other TAM family kinases is a promising feature for further development.

Future studies should focus on a broader kinase panel to further confirm its selectivity profile. In vivo experiments in relevant cancer xenograft models will be crucial to evaluate its pharmacokinetic properties, efficacy, and tolerability. The promising preclinical profile of Compound X warrants its continued investigation as a potential therapeutic agent for AXL-driven malignancies.

References

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• Signaling Pathways of AXL Receptor Tyrosine Kinase Contribute to the Pathogenetic Mechanisms of Glioblastoma. MDPI. [Link]

• A pathway map of AXL receptor-mediated signaling network. PMC. [Link]

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• Inhibiting receptor tyrosine kinase AXL with small molecule inhibitor BMS-777607 reduces glioblastoma growth, migration, and invasion in vitro and in vivo. ResearchGate. [Link]

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• Preparation of Novel Pyrazolo[4,3-e]tetrazolo[1,5-b][7][10]triazine Sulfonamides and Their Experimental and Computational Biological Studies. MDPI. [Link]

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A Senior Application Scientist's Guide to the Reproducibility of Experiments Involving 3-Methoxy-4-tetrazol-1-yl-phenylamine and Its Isomeric Alternative

For researchers, scientists, and professionals in drug development, the reproducibility of experimental results is the bedrock of scientific integrity. In the realm of complex organic synthesis and catalysis, seemingly minor variations in molecular structure can lead to significant differences in reaction outcomes, posing challenges to consistent results. This guide provides an in-depth technical comparison of 3-Methoxy-4-tetrazol-1-yl-phenylamine and its positional isomer, 4-Methoxy-3-(1H-tetrazol-1-yl)aniline. We will explore their synthesis, characterization, and application as ligands in a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, highlighting the critical importance of isomeric purity on experimental reproducibility.

The Critical Impact of Isomerism on Physicochemical Properties and Reactivity

Positional isomers, such as the two compounds at the heart of this guide, share the same molecular formula (C8H9N5O) but differ in the arrangement of substituents on the phenyl ring. This seemingly subtle distinction can lead to significant variations in their electronic and steric properties, which in turn can influence their reactivity, solubility, and performance in sensitive applications like catalysis. The ability to reliably synthesize and characterize the correct isomer is paramount to achieving reproducible experimental outcomes.

Synthesis and Purification: A Tale of Two Isomers

The synthesis of both 3-Methoxy-4-tetrazol-1-yl-phenylamine and 4-Methoxy-3-(1H-tetrazol-1-yl)aniline can be achieved through a reliable two-step process starting from commercially available nitriles. The general approach involves the [3+2] cycloaddition of an azide to a nitrile to form the tetrazole ring, followed by the reduction of a nitro group to the desired aniline.

Diagram: General Synthesis Pathway

A Comparative Guide to the Synthetic Routes of Substituted Phenyltetrazoles

Introduction: The Significance of the Phenyltetrazole Moiety

The tetrazole ring, a five-membered heterocycle containing four nitrogen atoms, is a critical pharmacophore in medicinal chemistry.[1] Its unique physicochemical properties, particularly its ability to act as a bioisosteric replacement for the carboxylic acid group, have cemented its importance in drug design.[2][3] This bioisosterism allows for the modulation of pharmacokinetic properties, such as metabolic stability and lipophilicity, which are crucial for the efficacy of therapeutic agents.[4] Consequently, substituted phenyltetrazoles are integral components of numerous FDA-approved drugs, including the antihypertensive medication valsartan.[5] The development of efficient and versatile synthetic routes to access these valuable compounds is, therefore, a subject of intense research. This guide provides a comparative analysis of the principal synthetic strategies for preparing substituted phenyltetrazoles, offering insights into their mechanisms, advantages, and practical applications.

Core Synthetic Strategies: A Mechanistic Overview

The synthesis of substituted phenyltetrazoles predominantly relies on the construction of the tetrazole ring. The most common and direct approach is the [3+2] cycloaddition reaction between an azide source and a nitrile.[6][7] However, variations in starting materials and reaction conditions have led to the development of several distinct and powerful synthetic methodologies. We will explore the most prominent of these: the Huisgen 1,3-dipolar cycloaddition, multicomponent reactions, and other notable methods.

The [3+2] Cycloaddition of Azides and Nitriles: The Workhorse Reaction

The cornerstone of tetrazole synthesis is the [3+2] cycloaddition of an azide with an organonitrile.[8] This reaction can be performed under various conditions, often requiring a catalyst to overcome the activation barrier.[8] The general mechanism involves the activation of the nitrile by a Lewis or Brønsted acid, followed by the nucleophilic attack of the azide ion and subsequent cyclization to form the aromatic tetrazole ring.[1][9]

Caption: Generalized mechanism of the [3+2] cycloaddition for tetrazole synthesis.

Catalyst Selection: The Key to Efficiency

The choice of catalyst is paramount in this reaction. Traditional methods often employed hazardous reagents like hydrazoic acid or toxic tin compounds.[2] Modern protocols have shifted towards safer and more environmentally friendly alternatives.[7]

• Zinc Salts: Sharpless and coworkers demonstrated that zinc salts, such as ZnBr₂, can effectively catalyze the cycloaddition in water, offering a greener alternative to organic solvents.[10][11]

• Copper Catalysis: Copper catalysts, like CuSO₄·5H₂O, have also been shown to be effective, particularly in solvents like DMSO.[7][12]

• Heterogeneous Catalysts: The use of solid-supported catalysts, such as nano-TiCl₄·SiO₂, offers advantages in terms of catalyst recovery and reuse.[13]

• Amine Salts: Amine hydrochlorides, like pyridine hydrochloride or triethylammonium chloride, serve as effective Brønsted acid catalysts in organic solvents like DMF.[1]

Comparative Data of [3+2] Cycloaddition Protocols

Protocol	Catalyst	Azide Source	Solvent	Temperature (°C)	Typical Reaction Time (h)	General Yield Range (%)
Sharpless	ZnBr₂	NaN₃	Water	100-170	12-48	70-95[1]
Copper-Catalyzed	CuSO₄·5H₂O	NaN₃	DMSO	140	2-6	80-95[7][12]
Amine Salt	Pyridine·HCl	NaN₃	DMF	110-120	4-12	75-90[1]

Multicomponent Reactions (MCRs): A Paradigm of Efficiency

Multicomponent reactions (MCRs), where three or more reactants combine in a single pot to form a product, offer significant advantages in terms of atom economy, efficiency, and the generation of molecular diversity.[14][15] For tetrazole synthesis, the Ugi and van Leusen reactions are particularly noteworthy.

The Ugi-Azide Reaction

The Ugi-azide four-component reaction (UT-4CR) is a powerful tool for the synthesis of 1,5-disubstituted tetrazoles.[16][17] This reaction involves an aldehyde, an amine, an isocyanide, and an azide source (typically trimethylsilyl azide or hydrazoic acid).[5] The reaction proceeds through the formation of a Schiff base from the aldehyde and amine, which then reacts with the isocyanide and azide.[17]

Caption: Simplified workflow of the Ugi-Azide multicomponent reaction.

The Ugi-azide reaction is highly versatile, with a broad scope of compatible starting materials, enabling the creation of large compound libraries.[14] It is particularly valuable for synthesizing α-aminomethyl tetrazoles, which are important isosteres of α-amino acids.[14]

The van Leusen Reaction

While primarily known for imidazole synthesis, a variation of the van Leusen reaction can be employed to generate tetrazoles. The van Leusen three-component reaction (vL-3CR) typically involves an aldehyde, a primary amine, and tosylmethyl isocyanide (TosMIC).[18] For tetrazole synthesis, modifications involving azide sources are necessary.

Experimental Protocols: A Practical Guide

Protocol A: Zinc-Catalyzed Synthesis of 5-Phenyl-1H-tetrazole in Water (Sharpless Protocol)

This protocol is an adaptation of the method developed by Sharpless and coworkers, emphasizing a greener approach.[11]

Materials:

• Benzonitrile (1.0 eq)

• Sodium azide (1.5 eq)

• Zinc bromide (0.5 eq)

• Deionized water

Procedure:

• To a pressure vessel, add benzonitrile, sodium azide, zinc bromide, and deionized water.

• Seal the vessel and heat the reaction mixture to 170 °C with vigorous stirring.

• Maintain the temperature for 24-48 hours, monitoring the reaction progress by TLC.

• Cool the reaction mixture to room temperature.

• Carefully acidify the mixture with 2M HCl to a pH of ~2 in a well-ventilated fume hood to precipitate the product. Caution: Acidification of azide solutions generates highly toxic and explosive hydrazoic acid (HN₃).

• Collect the precipitate by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield 5-phenyl-1H-tetrazole.

Protocol B: Copper-Catalyzed Synthesis of 5-Aryl-1H-tetrazoles

This method is effective for a wide range of aryl nitriles.[7]

Materials:

• Aryl nitrile (1.0 eq)

• Sodium azide (1.1 eq)

• CuSO₄·5H₂O (0.02 eq)

• DMSO

Procedure:

• In a round-bottom flask, dissolve the aryl nitrile in DMSO.

• Add sodium azide and CuSO₄·5H₂O to the solution.

• Heat the reaction mixture to 140 °C with stirring.

• Monitor the reaction by TLC until the starting nitrile is consumed (typically 2-6 hours).

• Cool the mixture to room temperature and pour it into ice-water.

• Acidify the solution with 2M HCl to precipitate the product.

• Collect the solid by vacuum filtration, wash with water, and recrystallize from a suitable solvent if necessary.

Comparative Analysis and Future Perspectives

Synthetic Route	Key Advantages	Key Disadvantages	Ideal Applications
[3+2] Cycloaddition	- Well-established and versatile- High yields- Scalable	- Can require harsh conditions- Some catalysts are toxic- Potential for hazardous byproducts (HN₃)	- Large-scale synthesis- Synthesis of 5-substituted tetrazoles
Ugi-Azide MCR	- High efficiency and atom economy- Generates molecular diversity- Mild reaction conditions	- Primarily for 1,5-disubstituted tetrazoles- Can have complex product mixtures	- Combinatorial chemistry- Drug discovery libraries

The field of tetrazole synthesis continues to evolve, with a strong emphasis on developing greener, more efficient, and safer methodologies.[15] The use of flow chemistry, novel heterogeneous catalysts, and biocatalysis are promising areas for future research. These advancements will undoubtedly facilitate the discovery and development of new tetrazole-containing therapeutics.

References

• Bokor, É., et al. (2019). Tetrazoles via Multicomponent Reactions. Chemical Reviews, 119(6), 4064-4131. [Link][3][14]

• Dömling, A., et al. (2012). The Ugi-Azide Reaction. Angewandte Chemie International Edition, 51(39), 9731-9734. [Link]

• Gámez-Montaño, R., et al. (2018). One-Pot Synthesis of Tetrazole–Triazole Bis-Heterocycles via Ugi–Azide Reaction. Molecules, 23(11), 2898. [Link][16]

• Shiyal, M. K., & Naliapara, Y. T. (2021). Efficient tetrazole synthesis via base-catalyzed Ugi MCR. Synthetic Communications, 51(18), 2795-2804. [Link][17]

• Ghosh, S., et al. (2020). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex. ACS Omega, 5(18), 10467-10475. [Link][6]

• Ghosh, S., et al. (2020). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate. ACS Omega, 5(18), 10467-10475. [Link][8]

• Wang, L., et al. (2017). One-pot Ugi-azide and Heck reactions for the synthesis of heterocyclic systems containing tetrazole and 1,2,3,4-tetrahydroisoquinoline. Beilstein Journal of Organic Chemistry, 13, 1969-1975. [Link][5]

• Islas-Jácome, A., et al. (2023). Ultrasound-Assisted Ugi-Azide Multicomponent Reaction for the Synthesis of 1,5-Disubstituted Tetrazoles. Chemistry Proceedings, 14(1), 8. [Link][19]

• Raju, R., et al. (2013). A novel approach for the synthesis of 5-substituted-1H-tetrazoles. Journal of the Brazilian Chemical Society, 24, 143-148. [Link][7][12]

• ChemHelpASAP. (2022, December 27). tetrazole synthesis from a nitrile and azide - laboratory experiment [Video]. YouTube. [Link][9]

• Mohite, P. B., et al. (2009). A NOVEL APPROACH FOR SYNTHESIS OF SUBSTITUTED TETRAZOLES. Digest Journal of Nanomaterials and Biostructures, 4(4), 803-807. [Link][2]

• Martinez, A. P., et al. (2022). Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. Mini-Reviews in Medicinal Chemistry, 22(12), 1636-1654. [Link][4]

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945-7950. [Link][10]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-tetrazoles. [Link][11]

• Hosseini, S. A., et al. (2015). Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl4.SiO2 as a Reusable Heterogeneous Catalyst. South African Journal of Chemistry, 68, 133-137. [Link][13]

• Sharma, G., et al. (2021). A greener synthetic approach to tetrazoles via multicomponent reactions. Current Green Chemistry, 8(3), 205-223. [Link][15]

• Van Leusen, A. M., et al. (1977). Van Leusen Imidazole Synthesis. The Journal of Organic Chemistry, 42(7), 1153-1159. [Link][18]

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Safety & Regulatory Compliance

Safe Disposal of 3-Methoxy-4-tetrazol-1-yl-phenylamine: A Procedural Guide for Laboratory Professionals

Immediate Action Directive: 3-Methoxy-4-tetrazol-1-yl-phenylamine presents a dual-threat hazard profile due to its constituent functional groups. The tetrazole moiety confers a significant risk of energetic decomposition, while the phenylamine structure is associated with toxicological dangers common to aromatic amines.[1][2][3] Improper handling or disposal can lead to serious safety incidents and environmental contamination.[4][5] This guide provides a comprehensive framework for the safe management and disposal of this compound, designed for direct application in research and development environments.

Comprehensive Hazard Assessment: Understanding the "Why"

A scientifically sound disposal plan begins with a thorough understanding of the inherent chemical risks. The hazards of 3-Methoxy-4-tetrazol-1-yl-phenylamine are best understood by deconstructing the molecule into its primary functional components.

• The Tetrazole Ring (Energetic Hazard): The tetrazole group is a high-nitrogen heterocycle known for its energetic instability.[2] Compounds containing this moiety may decompose explosively when subjected to heat, shock, or friction.[2][6][7] Thermal decomposition typically results in the rapid release of nitrogen gas (N₂), which can cause a dangerous pressure buildup in sealed containers.[8][9] Therefore, this compound must be treated as a potentially reactive and explosive substance.

• The Phenylamine Moiety (Toxicological Hazard): As a derivative of aniline, this compound belongs to the aromatic amine class. Aromatic amines are recognized for their potential health hazards, including carcinogenicity and mutagenicity.[1][4][5] They can be readily absorbed through the skin and may cause irritation to the skin, eyes, and respiratory system.[4] Chronic exposure or environmental release poses a significant risk to human health and aquatic ecosystems.[4]

The combination of these two hazards necessitates a disposal protocol that prioritizes both the prevention of uncontrolled decomposition and the mitigation of toxic exposure.

Caption: Inherent hazards of the parent molecule.

Mandatory Personal Protective Equipment (PPE)

Due to the compound's dual-hazard nature, a stringent PPE protocol is non-negotiable. All handling and disposal steps must be performed with the following equipment.

PPE Category	Specification	Rationale
Hand Protection	Chemically resistant gloves (Nitrile, Neoprene). Inspect for tears before use and practice proper removal.[10]	Prevents dermal absorption of the toxic aromatic amine component.[4]
Eye/Face Protection	Chemical safety goggles and a full-face shield.[10]	Protects against splashes of solutions and potential energetic release of solid particles during handling.
Body Protection	Flame-retardant laboratory coat.	Provides a barrier against skin contact and offers protection from potential thermal events.
Respiratory	Use only in a certified chemical fume hood. For spill cleanup, a NIOSH-approved respirator may be necessary.	Prevents inhalation of airborne particles or vapors, which can cause respiratory irritation.

Step-by-Step Disposal Protocol: From Benchtop to Collection

This protocol ensures waste is segregated, contained, and stored safely pending final disposal by a licensed professional service.

Step 1: Waste Characterization and Segregation

Immediately upon generation, classify and separate waste into dedicated streams. Cross-contamination is strictly prohibited.

• Solid Waste: Includes surplus compound, contaminated filter paper, weighing boats, and contaminated PPE (gloves, etc.).

• Liquid Waste: Includes reaction mother liquors, analytical solutions, and solvent rinses containing the compound.

• Sharps Waste: Contaminated needles, glass pipettes, or broken glassware.

Step 2: Container Selection and Preparation

Choose appropriate containers to mitigate both chemical and physical hazards.

• For Solid Waste: Use a UN-rated, sealable, high-density polyethylene (HDPE) drum or container. The container must be clearly labeled for this specific waste stream.

• For Liquid Waste: Use a UN-rated, sealable, and chemically compatible (e.g., HDPE or glass) container. Crucially, do not use a container with a screw cap that can create a perfect seal. A vented cap is preferred to prevent pressure buildup from potential slow decomposition and gas evolution.[6] Fill containers to no more than 90% capacity.[11]

• For Sharps Waste: Use a designated, puncture-proof sharps container.

Step 3: Labeling

Accurate labeling is critical for safety and regulatory compliance. Every waste container must bear a "Hazardous Waste" label with the following information:

• Full Chemical Name: "Waste 3-Methoxy-4-tetrazol-1-yl-phenylamine"

• Primary Hazards: "Reactive," "Toxic," "Irritant"

• Hazard Pictograms: GHS pictograms for Explosive (if determined by testing, otherwise use professional judgment), Acute Toxicity, Health Hazard, and Irritant.

• Generator Information: Name of the principal investigator and laboratory location.

Step 4: Temporary On-Site Storage

Store sealed and labeled waste containers in a designated satellite accumulation area that meets the following criteria:

• Location: Inside a certified chemical fume hood or a ventilated, secondary containment cabinet.

• Segregation: Store away from heat sources, open flames, strong oxidizing agents, and combustible materials.[7][12]

• Containment: Place containers within a secondary containment tray or bin to control potential leaks.

Prohibited Actions & On-Site Treatment Advisory

On-Site Chemical Deactivation is NOT Recommended.

Attempting to chemically neutralize or deactivate 3-Methoxy-4-tetrazol-1-yl-phenylamine in a standard laboratory setting is strongly discouraged . The high nitrogen content and energetic nature of the tetrazole ring create a significant risk of uncontrolled, explosive decomposition.[2] Mixing with other chemicals, even for neutralization, could inadvertently supply the activation energy needed for a violent reaction.

The following actions are strictly prohibited:

• DO NOT dispose of this chemical down the drain.[10]

• DO NOT mix this waste with other chemical waste streams unless explicitly authorized by your institution's Environmental Health & Safety (EHS) department.

• DO NOT heat the compound or its waste containers.[6][7]

• DO NOT attempt to incinerate the material in a laboratory furnace.

Final Disposal Pathway: Professional Management

The only acceptable terminal disposal method for this compound is through a licensed and certified hazardous waste management company. These professionals have the specialized equipment and protocols to handle and thermally destroy reactive and toxic chemicals safely.

Caption: Recommended workflow for proper disposal.

Emergency Procedures: Spills and Exposure

• Minor Spill (in fume hood): Absorb with an inert material (e.g., vermiculite, sand).[6] Collect the absorbed material using non-sparking tools and place it in a labeled hazardous waste container.[6]

• Major Spill: Evacuate the area immediately. Alert laboratory personnel and contact your institution's EHS emergency line.

• Skin Contact: Immediately remove all contaminated clothing.[6] Flush the affected skin with copious amounts of water for at least 15 minutes.[6] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally.[6] Seek immediate medical attention.

By adhering to this structured and scientifically-grounded protocol, researchers can ensure the safe management and disposal of 3-Methoxy-4-tetrazol-1-yl-phenylamine, protecting themselves, their colleagues, and the environment.

References

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Navigating the Synthesis and Handling of 3-Methoxy-4-tetrazol-1-yl-phenylamine: A Guide to Personal Protective Equipment and Safe Laboratory Practices

For Research Use Only. Not for use in diagnostic procedures.

This guide provides essential safety and handling information for 3-Methoxy-4-tetrazol-1-yl-phenylamine, a compound utilized in advanced drug development and scientific research. As a Senior Application Scientist, my objective is to equip you with the necessary knowledge to mitigate risks and ensure a safe laboratory environment. This document is structured to provide not just procedural steps, but also the scientific rationale behind them, fostering a culture of safety and excellence in your research endeavors.

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Methoxy-4-tetrazol-1-yl-phenylamine was not available at the time of this writing. The following guidance is based on the known hazards of structurally similar compounds, including other tetrazole and aniline derivatives, and established principles of laboratory safety.

Hazard Assessment: Understanding the Risks

3-Methoxy-4-tetrazol-1-yl-phenylamine is a complex molecule with two key functional groups that dictate its hazard profile: the aromatic amine (aniline derivative) and the tetrazole ring.

• Aromatic Amine Toxicity: Aniline and its derivatives are known for their potential toxicity. A close structural analog, 3-methoxy-5-(1H-tetrazol-1-yl)aniline, is classified as harmful if swallowed, harmful in contact with skin, and harmful if inhaled.[1] It is also known to cause skin and serious eye irritation.[1] Therefore, it is prudent to assume that 3-Methoxy-4-tetrazol-1-yl-phenylamine exhibits similar toxicological properties.

• Tetrazole Ring Instability: The tetrazole ring, with its high nitrogen content, is an energetic functional group. Tetrazole-containing compounds can be thermally unstable and may decompose explosively, especially upon heating.[2] Some tetrazoles and their salts (especially heavy metal salts) are sensitive to shock or friction.[2][3][4]

Based on these structural components, the primary hazards associated with 3-Methoxy-4-tetrazol-1-yl-phenylamine are:

• Acute Toxicity: Harmful through oral, dermal, and inhalation routes.[1]

• Irritation: Causes skin and serious eye irritation.[1][5][6]

• Respiratory Irritation: May cause respiratory tract irritation.[6][7]

• Explosive Potential: Potential for explosive decomposition with heat, shock, or friction.[2][3][8]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial when handling 3-Methoxy-4-tetrazol-1-yl-phenylamine. The selection of PPE should be based on the specific laboratory operation being performed.[9][10][11][12]

Operation	Recommended PPE	Rationale
Weighing and Aliquoting (Solid)	- Full-face respirator with P100 (or equivalent) particulate filters- Chemical-resistant gloves (double-gloving recommended, e.g., nitrile)- Flame-retardant lab coat- Chemical splash goggles- Face shield	- Respirator: Prevents inhalation of fine particles.[13] - Gloves: Prevents skin contact and absorption.[7][12]- Flame-retardant lab coat: Provides a barrier against spills and potential for ignition.[13]- Goggles & Face Shield: Protects eyes and face from splashes and airborne particles.[7][13]
Solution Preparation and Transfers	- Chemical-resistant gloves (double-gloving recommended)- Flame-retardant lab coat- Chemical splash goggles	- Gloves: Protects against skin contact with the dissolved compound.- Lab Coat: Standard protection against splashes.- Goggles: Essential to protect eyes from splashes.[7]
Running Reactions (at elevated temperatures)	- Chemical-resistant gloves (double-gloving recommended)- Flame-retardant lab coat- Chemical splash goggles- Face shield- Blast shield (if available)	- Enhanced Eye/Face Protection: Increased risk of splashing and potential for rapid decomposition at elevated temperatures.[13]- Blast Shield: Prudent measure due to the explosive potential of the tetrazole ring upon heating.
Work-up and Purification	- Chemical-resistant gloves (double-gloving recommended)- Flame-retardant lab coat- Chemical splash goggles	- Standard protection for handling solutions containing the compound.

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for the safe handling of this compound. The following steps outline a comprehensive operational plan.

Receiving and Storage

• Inspect upon Receipt: Check for any damage to the container.

• Storage Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3][14]

• Incompatible Materials: Store away from strong oxidizing agents and strong acids. Contact with acids could potentially lead to the formation of hazardous compounds.[4]

• Container Integrity: Keep the container tightly sealed when not in use.[3][8][14]

Safe Handling Workflow

The following diagram illustrates the key decision points and safety measures for handling 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Caption: Safe handling workflow for 3-Methoxy-4-tetrazol-1-yl-phenylamine.

Step-by-Step Handling Procedures

• Preparation:

  • Always work within a certified chemical fume hood to minimize inhalation exposure.[7]

  • Don the appropriate PPE as outlined in the table above.

  • Ensure an emergency eyewash station and safety shower are readily accessible.

• Handling the Solid:

  • When weighing the solid, use a spatula and avoid generating dust.[7][8]

  • Use spark-proof tools and avoid grinding or subjecting the material to excessive friction or shock.[2][3][8]

• Preparing Solutions:

  • Add the solid to the solvent slowly.

  • If sonication is used to aid dissolution, monitor the temperature of the bath to avoid excessive heating.

• Running Reactions:

  • If heating is required, use a well-controlled heating mantle and monitor the reaction temperature closely.

  • Avoid heating the compound above its melting point, as this can lead to explosive decomposition.[2]

  • When running reactions, ensure adequate ventilation and consider using a blast shield.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical final step in the safe handling of 3-Methoxy-4-tetrazol-1-yl-phenylamine.

• Waste Segregation: All waste contaminated with this compound, including gloves, disposable lab coats, and empty containers, should be collected in a designated, labeled hazardous waste container.[5]

• Consult Local Regulations: Dispose of the chemical waste in accordance with all federal, state, and local regulations.[5] Contact your institution's Environmental Health and Safety (EHS) department for specific guidance.

• Empty Containers: Do not reuse empty containers. They should be disposed of as hazardous waste.[5]

By adhering to these guidelines, you can significantly mitigate the risks associated with handling 3-Methoxy-4-tetrazol-1-yl-phenylamine, ensuring your safety and the integrity of your research.

References

• Bio-Fine. (n.d.).
• Cole-Parmer. (n.d.).
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• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
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• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals.
• Benchchem. (n.d.). Avoiding explosive hazards with azides in tetrazole synthesis.
• Sigma-Aldrich. (2025, May 7).
• Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals.
• AK Scientific, Inc. (n.d.). 4-Bromo-2-(1H-tetrazol-5-yl)
• PubChem. (n.d.). 3-methoxy-5-(1H-tetrazol-1-yl)aniline.
• Thermo Fisher Scientific. (2025, October 24).

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